Methyl hexanoate

• CAS: 106-70-7

Core Science & Biosynthesis

What are the physicochemical properties of methyl hexanoate?

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methyl hexanoate (CAS No: 106-70-7), a fatty acid methyl ester, is a colorless liquid recognized for its characteristic fruity, pineapple-like aroma.[1][2] It is found naturally in various fruits and foods and sees application as a flavoring agent.[1][3] Beyond its sensory attributes, understanding the precise physicochemical properties of methyl hexanoate is crucial for its application in research and drug development, particularly in areas such as solvent chemistry, formulation science, and as a building block in organic synthesis.[4][5] This technical guide provides a detailed overview of the key physicochemical parameters of methyl hexanoate, outlines the standard experimental methodologies for their determination, and presents a logical workflow for its characterization.

Core Physicochemical Properties

A comprehensive summary of the essential physicochemical properties of methyl hexanoate is presented in the tables below. These values have been compiled from various reputable sources and represent a consensus of the available data.

Table 1: General and Physical Properties of Methyl Hexanoate

Property	Value	Source(s)
Molecular Formula	C7H14O2	[1][6]
Molecular Weight	130.18 g/mol	[1][2]
Appearance	Clear, colorless to pale yellow liquid	[1][7]
Odor	Fruity, pineapple, ethereal aroma	[1][2]
Density	0.885 g/mL at 25 °C	[8]
0.8846 at 20 °C	[1]
Boiling Point	151 °C at 760 mmHg	[8]
148.00 to 150.00 °C at 760.00 mm Hg	[7]
Melting Point	-71 °C	[9]
Flash Point	37.5 °C (closed cup)	[10]
113.00 °F (45.00 °C) (TCC)	[7]
Refractive Index	n20/D 1.405	[8]
1.40200 to 1.41100 at 20.00 °C	[7]

Table 2: Solubility and Partitioning Behavior of Methyl Hexanoate

Property	Value	Source(s)
Solubility in Water	1.33 mg/mL at 20 °C	[1][9]
less than 1 mg/mL at 22.2 °C	[1]
Solubility in Organic Solvents	Soluble in ethanol, chloroform, propylene glycol, and vegetable oils.	[1][7]
LogP (Octanol-Water Partition Coefficient)	2.34 (at 25 °C)	[11]
2.314 (estimated)	[7]

Table 3: Vapor Properties of Methyl Hexanoate

Property	Value	Source(s)
Vapor Pressure	3.72 mmHg at 25 °C	[1][2]
1 mmHg at 5 °C	[1]
5 mmHg at 30 °C	[1]
Vapor Density	4.4 (Air = 1)	[7]

Experimental Protocols for Physicochemical Characterization

Accurate determination of the physicochemical properties of methyl hexanoate relies on standardized experimental protocols. The following section details the methodologies for key experiments.

Determination of Density

The density of liquid chemicals like methyl hexanoate is commonly determined using the hydrometer method as outlined in ASTM D1298 .[5][12]

• Principle: This method involves measuring the specific gravity of a liquid using a calibrated glass hydrometer. The observed reading is then corrected to a standard temperature.

• Apparatus: Glass hydrometer, hydrometer cylinder, thermometer.

• Procedure:

  • The liquid sample is brought to a known temperature, and a portion is transferred to a hydrometer cylinder.[12]

  • The hydrometer is gently lowered into the liquid and allowed to float freely.[12]

  • Once the hydrometer has settled and is stationary, the scale reading at the principal surface of the liquid is recorded.[12]

  • The temperature of the liquid is recorded simultaneously.

  • The observed reading is corrected to the reference temperature using standard petroleum measurement tables.[12]

For higher precision, a digital density meter can be used according to ASTM D4052 .[13]

Determination of Boiling Point

The distillation range of volatile organic liquids such as methyl hexanoate can be determined using ASTM D1078 .[6][14]

• Principle: This method measures the temperature range over which a liquid boils when distilled under controlled conditions.

• Apparatus: Distillation flask, condenser, graduated receiving cylinder, thermometer.

• Procedure:

  • A 100 mL sample of the liquid is placed in the distillation flask.[15]

  • The apparatus is assembled, and heat is applied to the flask.

  • The temperature at which the first drop of distillate falls from the condenser is recorded as the initial boiling point.[15]

  • The distillation is continued at a prescribed rate, and the temperature is recorded as various percentages of the sample are collected.

  • The final boiling point is the maximum temperature observed during the distillation.

Determination of Melting Point

The melting point of methyl hexanoate, which is a low-temperature value, can be determined using a capillary tube method as described in ASTM E324 .[8]

• Principle: A small, powdered sample of the solidified material is heated in a capillary tube, and the temperature range over which it melts is observed.

• Apparatus: Melting point apparatus (e.g., Thiele tube or automated instrument), capillary tubes, thermometer.

• Procedure:

  • A small amount of the solidified sample is introduced into a capillary tube.[16]

  • The capillary tube is placed in the heating block of the melting point apparatus.[16]

  • The sample is heated at a controlled rate.[16]

  • The temperature at which the substance first begins to melt (onset point) and the temperature at which it becomes completely liquid (clear point) are recorded. This range is the melting range.[16]

Determination of Flash Point

The flash point of methyl hexanoate is determined using a closed-cup method, such as the Pensky-Martens closed cup tester as specified in ASTM D93 .[2][7]

• Principle: The sample is heated in a closed cup at a controlled rate with constant stirring. An ignition source is periodically introduced into the vapor space above the liquid. The flash point is the lowest temperature at which the vapors ignite to produce a flash.[11]

• Apparatus: Pensky-Martens closed-cup tester.

• Procedure:

  • The test cup is filled with the sample to the specified level.[11]

  • The lid is placed on the cup, and the apparatus is assembled.

  • The sample is heated and stirred at the specified rates.[11]

  • At regular temperature intervals, the ignition source is dipped into the vapor space.[11]

  • The temperature at which a distinct flash is observed is recorded as the flash point.[11]

Determination of Refractive Index

The refractive index of hydrocarbon liquids like methyl hexanoate is measured using a refractometer according to ASTM D1218 .[9]

• Principle: This method measures the extent to which light is refracted when it passes through the liquid. The refractive index is a characteristic property of a substance.

• Apparatus: Calibrated Abbe-type refractometer.

• Procedure:

  • A small drop of the liquid sample is placed on the prism of the refractometer.

  • The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus.

  • The refractive index is read from the instrument's scale.

  • The temperature of the measurement is recorded, and if necessary, the reading is corrected to a standard temperature using provided tables.

Determination of Water Solubility

The water solubility of methyl hexanoate can be determined following the principles outlined in OECD Guideline 105 .[17][18]

• Principle: This guideline describes two primary methods: the column elution method for substances with low solubility and the flask method for substances with higher solubility. For methyl hexanoate, the flask method is more appropriate. A saturated solution of the substance in water is prepared, and the concentration of the substance in the aqueous phase is determined analytically.

• Apparatus: Flask with a stirrer, constant temperature bath, analytical instrument for concentration measurement (e.g., gas chromatograph).

• Procedure (Flask Method):

  • An excess amount of methyl hexanoate is added to a known volume of water in a flask.

  • The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium (saturation).

  • The mixture is then allowed to stand to separate the undissolved substance.

  • A sample of the clear aqueous phase is carefully taken.

  • The concentration of methyl hexanoate in the aqueous sample is determined using a suitable analytical method.

Experimental Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a liquid chemical substance such as methyl hexanoate.

Caption: Workflow for Physicochemical Characterization.

Safety and Handling

Methyl hexanoate is classified as a flammable liquid.[11][19] It should be kept away from heat, sparks, open flames, and hot surfaces.[19] Use of explosion-proof electrical, ventilating, and lighting equipment is recommended.[19] Personal protective equipment, including gloves and eye protection, should be worn when handling the substance.[19] Store in a cool, well-ventilated place.[19]

References

• 1. Federal & State Regulations | ASTM D93 Standard test methods for flash point by Pensky-Martens closed cup tester | J. J. Keller® Compliance Network [jjkellercompliancenetwork.com]
• 2. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 3. store.astm.org [store.astm.org]
• 4. store.astm.org [store.astm.org]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. store.astm.org [store.astm.org]
• 10. scimed.co.uk [scimed.co.uk]
• 11. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 12. Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method (ASTM D 1298) [pachemtech.eu]
• 13. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 14. store.astm.org [store.astm.org]
• 15. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 16. thinksrs.com [thinksrs.com]
• 17. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 18. laboratuar.com [laboratuar.com]
• 19. store.astm.org [store.astm.org]

A Technical Guide to the Natural Occurrence and Analysis of Methyl Hexanoate in Plants and Food

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate (also known as methyl caproate) is a fatty acid methyl ester with the chemical formula C₇H₁₄O₂.[1] It is a colorless liquid characterized by a pleasant, fruity aroma, often described as being reminiscent of pineapple.[1][2] As a naturally occurring volatile organic compound (VOC), methyl hexanoate is a significant contributor to the characteristic flavor and scent profiles of numerous fruits, plants, and fermented foods.[2][3][4] Its role as a plant metabolite is crucial for processes such as attracting pollinators.[5] This guide provides a comprehensive overview of the natural occurrence of methyl hexanoate, presenting quantitative data from various plant and food sources. It also details the prevalent analytical methodologies used for its extraction and quantification and outlines the biosynthetic pathways involved in its formation in plants.

Natural Occurrence and Quantitative Data

Methyl hexanoate has been identified in a wide array of natural sources, including fruits like pineapples, strawberries, and apples, as well as in fermented products such as cheese and alcoholic beverages.[1][2] The concentration of this ester can vary significantly depending on the species, cultivar, ripening stage, and harvest period.[6][7][8] The following tables summarize the quantitative data for methyl hexanoate found in various studies.

Table 1: Quantitative Occurrence of Methyl Hexanoate in Fruits

Fruit Species	Cultivar/Variety	Concentration / Relative Content	Source(s)
Pineapple (Ananas comosus)	Tainong No. 4	67.75 µg/kg	[9]
Cayenne	24.96 µg/kg (Pulp)	[10]
Cayenne	7.55 µg/kg (Core)	[10]
Josapine	8.61% - 41.87% (Relative Content, varies by harvest month)	[7]
MD-2	67.95% (Relative Content, February harvest)	[11]
Unspecified	50.89% (Relative Content, 80% ripening stage)	[8]
Unspecified	14.34% (Relative Content, 90% ripening stage)	[8]
Strawberry (Fragaria × ananassa)	'Seolhyang'	Higher concentration in 'Darselect' and 'Marmolada' cultivars compared to 'Carezza'	[12]
Red Frontera	Highest concentration among tested varieties	[13]
Unspecified	Methyl hexanoate concentrations can increase 20-fold as fruit ripens from 50% red to fully red.	[6]
Unspecified	14.77% (Relative Content, control samples)	[13]
Apple (Malus domestica)	Multiple Cultivars	Detected, but hexyl hexanoate is often more abundant.	[14][15]
Night-blooming water lily (Victoria cruziana)	Accounts for 45% of total floral volatile emission.	[5]

Table 2: General Occurrence of Methyl Hexanoate in Other Foodstuffs

Food/Beverage Category	Specific Examples	Source(s)
Fermented Foods	Cheeses	[1][2]
Fermented dairy products	[16]
Beverages	Wine, Beer, Apple Brandy	[3]
Vegetables	Potatoes, Tomatoes	[1][2]
Other	Melon, Raspberry, Blackberry, Plum, Coffee, Black Tea	[3][4]

Biosynthesis in Plants

In plants, the formation of methyl hexanoate is a result of enzymatic esterification. The biosynthesis is hypothesized to involve SABATH methyltransferases, a family of enzymes that catalyze the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to a carboxyl group of an acceptor molecule.[5][17] In the case of methyl hexanoate, hexanoic acid serves as the substrate. Studies on the night-blooming water lily Victoria cruziana have identified specific SABATH genes (VcSABATH1 and VcSABATH3) whose recombinant proteins exhibit high levels of activity with hexanoic acid to produce methyl hexanoate.[5] This pathway is crucial for the production of the flower's distinct floral scent.[5][17]

Analytical Methodologies

The analysis of volatile compounds like methyl hexanoate in complex matrices such as food and plant tissues requires sensitive and specific analytical techniques. The most widely employed method is Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with a pre-concentration extraction technique like Headspace Solid-Phase Microextraction (HS-SPME).[9][18][19]

Detailed Experimental Protocol: HS-SPME-GC-MS Analysis

This protocol represents a typical methodology for the extraction and quantification of methyl hexanoate from a fruit sample.

1. Sample Preparation:

• Homogenize a known weight (e.g., 5.0 g) of the fresh sample (e.g., pineapple pulp) with a saturated sodium chloride solution to improve the release of volatile compounds by increasing the ionic strength of the matrix.

• Place the homogenate into a sealed headspace vial (e.g., 20 mL).

• Add an internal standard (e.g., 2-octanol or butyl octanoate) of a known concentration to the vial for quantification purposes.[20]

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber: Use a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber, which is effective for a broad range of volatile and semi-volatile compounds.[19]

• Incubation: Incubate the vial at a controlled temperature (e.g., 40-60°C) for a set period (e.g., 15-30 minutes) with agitation to allow the volatile compounds to equilibrate in the headspace.[9]

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) at the same temperature to adsorb the analytes.[9]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: Immediately after extraction, insert the SPME fiber into the hot GC inlet (e.g., 250-270°C) for thermal desorption of the analytes onto the analytical column.[21] Operate in splitless or split mode (e.g., 10:1 split ratio).

• GC Column: Utilize a capillary column suitable for volatile compound separation, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) or a polar wax column (e.g., Heavy-Wax, 30 m x 0.25 mm, 0.25 µm df).[21]

• Carrier Gas: Use Helium at a constant flow rate (e.g., 1.0 mL/min).[22]

• Oven Temperature Program: A typical program starts at a low temperature, holds for a few minutes, and then ramps up to a final temperature. Example program:

  • Initial temperature: 40°C, hold for 2 min.

  • Ramp: Increase at 3.5-5°C/min to 240-270°C.

  • Final hold: Hold at the final temperature for 5 min.[21]

• Mass Spectrometry:

  • Ionization: Use Electron Impact (EI) ionization at 70 eV.

  • Mass Analyzer: A quadrupole analyzer is common.

  • Scan Mode: Acquire data in full scan mode over a mass range of m/z 40-550.

  • Temperatures: Maintain the MS transfer line at ~240-270°C and the ion source at ~230°C.[21]

4. Identification and Quantification:

• Identification: Identify methyl hexanoate by comparing its mass spectrum and retention index with those of an authentic standard and by matching against spectral libraries (e.g., NIST, Wiley).

• Quantification: Calculate the concentration of methyl hexanoate based on the peak area ratio of the analyte to the internal standard, using a calibration curve prepared with known concentrations of a pure methyl hexanoate standard.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of methyl hexanoate in a plant or food sample using HS-SPME-GC-MS.

Workflow for methyl hexanoate analysis.

References

• 1. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 2. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 3. Methyl hexanoate | 106-70-7 [chemicalbook.com]
• 4. methyl hexanoate, 106-70-7 [perflavory.com]
• 5. Biosynthesis and emission of methyl hexanoate, the major constituent of floral scent of a night-blooming water lily Victoriacruziana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. bio-conferences.org [bio-conferences.org]
• 8. Analysis of Aroma Components of Pineapple Fruit at Different Ripening Stages [rdzwxb.com]
• 9. Aroma Volatile Compounds from Two Fresh Pineapple Varieties in China - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. Changes in Volatile Compounds in Short-Term High CO2-Treated ‘Seolhyang’ Strawberry (Fragaria × ananassa) Fruit during Cold Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]
• 16. The regulation of key flavor of traditional fermented food by microbial metabolism: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Extraction and Identification of Volatile Organic Compounds in Scentless Flowers of 14 Tillandsia Species Using HS-SPME/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis of Methyl Hexanoate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of methyl hexanoate from hexanoic acid and methanol through the Fischer esterification reaction. This document outlines the reaction mechanism, a detailed experimental protocol, and relevant data presented in a clear, tabular format.

Introduction

Methyl hexanoate, an ester with a characteristic fruity, pineapple-like aroma, finds applications as a flavoring and fragrance agent. In the pharmaceutical and drug development sectors, it can serve as a reference standard, a building block in organic synthesis, or a component in formulation studies. The most common and economically viable method for its preparation is the Fischer esterification of hexanoic acid with methanol, utilizing an acid catalyst. This reversible reaction requires careful control of conditions to achieve high yields.

The Reaction: Fischer Esterification

The synthesis of methyl hexanoate is achieved through the acid-catalyzed esterification of hexanoic acid with methanol. The overall reaction is as follows:

CH₃(CH₂)₄COOH + CH₃OH ⇌ CH₃(CH₂)₄COOCH₃ + H₂O

To drive the equilibrium towards the product side and maximize the yield of the ester, a large excess of one of the reactants, typically the less expensive alcohol (methanol), is used. Alternatively, the removal of water as it is formed can also shift the equilibrium to favor the products.

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and deprotonation steps, involving a nucleophilic attack of the alcohol on the protonated carboxylic acid. The mechanism can be summarized in the following key steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing the electrophilicity of the carbonyl carbon.

• Nucleophilic attack: The lone pair of electrons on the oxygen atom of the methanol molecule attacks the electrophilic carbonyl carbon.

• Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The final deprotonation of the resulting species yields the ester and regenerates the acid catalyst.

Caption: The reaction mechanism of Fischer esterification.

Experimental Protocol

This section provides a detailed procedure for the synthesis of methyl hexanoate.

4.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Hexanoic Acid	116.16	11.62 g	0.1
Methanol	32.04	32.04 g (40.5 mL)	1.0
Sulfuric Acid (conc.)	98.08	~1 mL	Catalyst
Diethyl Ether	74.12	As needed	-
5% Sodium Bicarbonate (aq)	-	As needed	-
Saturated Sodium Chloride (aq)	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

4.2. Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Rotary evaporator

• Distillation apparatus (optional, for further purification)

4.3. Reaction Setup and Procedure

• To a 100 mL round-bottom flask containing a magnetic stir bar, add 11.62 g (0.1 mol) of hexanoic acid.

• Add 40.5 mL (1.0 mol) of methanol to the flask.

• Slowly and carefully add approximately 1 mL of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser to the flask and ensure that cooling water is flowing through it.

• Heat the mixture to a gentle reflux using a heating mantle and maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

4.4. Work-up and Purification

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a 250 mL separatory funnel.

• Add 50 mL of diethyl ether to the separatory funnel to extract the product.

• Carefully wash the organic layer sequentially with:

  • 50 mL of deionized water to remove the excess methanol.

  • Two 25 mL portions of 5% aqueous sodium bicarbonate solution to neutralize the sulfuric acid catalyst. Vent the separatory funnel frequently to release the pressure from the evolution of CO₂.

  • 25 mL of saturated sodium chloride (brine) solution to remove residual water.

• Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

• Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

• Remove the diethyl ether using a rotary evaporator to yield the crude methyl hexanoate.

• For higher purity, the crude product can be purified by fractional distillation.

Caption: A typical experimental workflow for the synthesis of methyl hexanoate.

Data Presentation

5.1. Physical Properties of Reactants and Product

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Hexanoic Acid	116.16	205	0.927
Methanol	32.04	64.7	0.792
Methyl Hexanoate	130.18	151	0.885

5.2. Typical Reaction Parameters and Expected Results

Parameter	Value
Molar Ratio (Hexanoic Acid:Methanol)	1:10
Catalyst	Concentrated H₂SO₄
Reaction Temperature	Reflux (~65-70 °C)
Reaction Time	2-3 hours
Expected Yield	70-90%
Expected Purity (Post-distillation)	>98% (by GC)

5.3. Spectroscopic Data for Methyl Hexanoate

Technique	Key Signals
¹H NMR (CDCl₃)	δ 3.67 (s, 3H, -OCH₃), 2.30 (t, 2H, -CH₂COO-), 1.63 (quintet, 2H, -CH₂CH₂COO-), 1.31 (m, 4H, -CH₂CH₂CH₂-), 0.90 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ 174.4, 51.4, 34.2, 31.3, 24.6, 22.3, 13.9
IR (neat, cm⁻¹)	2955, 2873 (C-H stretch), 1740 (C=O stretch, ester), 1168 (C-O stretch)
Mass Spec (EI, m/z)	130 (M⁺), 99, 87, 74 (base peak), 59, 43

Safety Precautions

• Hexanoic Acid: Corrosive. Causes severe skin burns and eye damage. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs. Handle in a well-ventilated area or fume hood, away from ignition sources. Wear appropriate PPE.

• Concentrated Sulfuric Acid: Extremely corrosive. Causes severe skin burns and eye damage. Handle with extreme care in a fume hood, wearing appropriate PPE.

• Diethyl Ether: Extremely flammable liquid and vapor. May form explosive peroxides. Harmful if swallowed. May cause drowsiness or dizziness. Handle in a fume hood, away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion

The Fischer esterification is a reliable and straightforward method for the synthesis of methyl hexanoate from hexanoic acid and methanol. By utilizing an excess of methanol and an acid catalyst, and by following a standard work-up and purification procedure, high yields of the desired ester can be obtained. The identity and purity of the product can be confirmed using standard analytical techniques such as NMR, IR, and GC-MS. Adherence to proper safety protocols is crucial when handling the corrosive and flammable chemicals involved in this synthesis.

Methyl hexanoate as a fatty acid methyl ester (FAME).

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate (C₇H₁₄O₂) is a fatty acid methyl ester (FAME) derived from hexanoic acid, also known as caproic acid.[1] It is a colorless liquid with a characteristic fruity, pineapple-like odor.[2][3] Found naturally in various fruits and food products, it is widely used in the flavor and fragrance industry.[2][4] In the context of scientific research and drug development, methyl hexanoate and other FAMEs are gaining attention for their roles in cellular metabolism, as potential biofuels, and as volatile organic compound (VOC) biomarkers for disease diagnostics.[5][6] This technical guide provides an in-depth overview of methyl hexanoate, including its physicochemical properties, synthesis, analytical characterization, and its potential role in biological pathways.

Physicochemical Properties

A summary of the key quantitative data for methyl hexanoate is presented in Table 1. This data is essential for its handling, application in experimental setups, and for the interpretation of analytical results.

Property	Value	Unit	Reference(s)
Molecular Formula	C₇H₁₄O₂	-	[1]
Molecular Weight	130.18	g/mol	[1]
Density	0.885	g/mL at 25 °C	[2]
Boiling Point	151	°C	[2]
Melting Point	-71	°C
Flash Point	45	°C	[7]
Water Solubility	1.325	g/L at 20 °C
Refractive Index	1.405	n20/D

Table 1: Physicochemical Properties of Methyl Hexanoate. This table summarizes the key physical and chemical properties of methyl hexanoate, citing data from various sources.

Synthesis of Methyl Hexanoate

Methyl hexanoate is typically synthesized via the Fischer esterification of hexanoic acid with methanol, using an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol is a standard laboratory procedure for the synthesis of methyl hexanoate.

Materials:

• Hexanoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (or diethyl ether)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine hexanoic acid and an excess of methanol (typically a 3 to 5-fold molar excess).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the moles of hexanoic acid) to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of water and extract the methyl hexanoate into an organic solvent like dichloromethane or diethyl ether.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator.

  • The crude methyl hexanoate can be purified by fractional distillation to obtain the pure product.[8]

Workflow for Synthesis and Purification:

A simplified workflow for the synthesis and purification of methyl hexanoate.

Analytical Characterization

The identity and purity of synthesized methyl hexanoate should be confirmed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of volatile compounds like methyl hexanoate. It provides both retention time data for identification and mass spectral data for structural confirmation.

Typical GC-MS Parameters:

• Column: A non-polar column, such as a DB-5ms or HP-5ms, is commonly used.

• Injector Temperature: 250 °C

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) at a rate of 10-15 °C/min.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron Ionization (EI) at 70 eV.

The mass spectrum of methyl hexanoate is characterized by a molecular ion peak (m/z 130) and characteristic fragment ions at m/z 101, 87, 74 (McLafferty rearrangement), and 59.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structure of methyl hexanoate.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 3.67 (s, 3H, -OCH₃)

  • δ 2.30 (t, 2H, -CH₂COO-)

  • δ 1.63 (quint, 2H, -CH₂CH₂COO-)

  • δ 1.31 (m, 4H, -CH₂CH₂CH₂-)

  • δ 0.90 (t, 3H, -CH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 174.4 (-COO-)

  • δ 51.4 (-OCH₃)

  • δ 34.2 (-CH₂COO-)

  • δ 31.3 (-CH₂CH₂CH₂-)

  • δ 24.8 (-CH₂CH₂COO-)

  • δ 22.3 (-CH₂CH₃)

  • δ 13.9 (-CH₃)[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in methyl hexanoate.

• Strong C=O stretch: ~1740 cm⁻¹ (characteristic of an ester)[9]

• C-O stretch: ~1170 cm⁻¹[9]

• C-H stretches (alkane): ~2850-2960 cm⁻¹

Biological Significance and Potential Applications

Methyl hexanoate is a metabolite found in various organisms, including plants and microorganisms.[1] Its presence in biological samples can have diagnostic potential.

Role in Fatty Acid Metabolism

As a FAME, methyl hexanoate is involved in lipid metabolism.[10] It can be hydrolyzed by esterases to yield hexanoic acid and methanol. Hexanoic acid can then enter the fatty acid oxidation (beta-oxidation) pathway to produce acetyl-CoA, which is a central molecule in cellular energy metabolism.

A simplified diagram of the metabolic fate of methyl hexanoate.

Potential as a Biomarker

Volatile organic compounds (VOCs) in breath, urine, and feces are being investigated as non-invasive biomarkers for various diseases.[6][11] Alterations in gut microbiota or metabolic pathways in diseases such as inflammatory bowel disease and certain cancers can lead to changes in the VOC profile, which may include methyl hexanoate or its parent compound, hexanoic acid.[12][13] Further research is needed to validate its utility as a specific and sensitive biomarker.

Hypothetical Signaling Pathway Involvement

While direct evidence for methyl hexanoate initiating a specific signaling cascade is limited, the metabolic products of related fatty acids are known to modulate key cellular signaling pathways. For instance, decanoic acid, a medium-chain fatty acid, has been shown to influence the mTORC1, Akt-mTOR, and c-Met pathways.[6] Given that methyl hexanoate can be hydrolyzed to hexanoic acid, it is plausible that it could indirectly influence these pathways.

A hypothetical model of how methyl hexanoate could modulate key signaling pathways.

Conclusion

Methyl hexanoate is a versatile fatty acid methyl ester with well-established applications in the flavor and fragrance industry. For researchers and drug development professionals, its significance extends to its role as a metabolite, a potential biomarker, and a tool to study fatty acid metabolism and its influence on cellular signaling. The experimental protocols and data presented in this guide provide a solid foundation for further investigation into the multifaceted nature of this compound.

References

• 1. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl hexanoate | 106-70-7 [chemicalbook.com]
• 3. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 4. Methyl hexanoate: Significance and symbolism [wisdomlib.org]
• 5. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 6. benchchem.com [benchchem.com]
• 7. spectrabase.com [spectrabase.com]
• 8. prepchem.com [prepchem.com]
• 9. homework.study.com [homework.study.com]
• 10. Showing Compound Methyl hexanoate (FDB013896) - FooDB [foodb.ca]
• 11. Human Metabolome Database: Showing metabocard for Methyl 5-methylhexanoate (HMDB0031596) [hmdb.ca]
• 12. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Methyl Hexanoate as a Plant Metabolite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl hexanoate, a volatile ester, is a significant metabolite in the plant kingdom, contributing to the intricate chemical language that governs plant interactions with their environment. Primarily recognized for its role in floral scent and fruit aroma, emerging evidence suggests its involvement in broader physiological processes, including plant defense and growth regulation. This technical guide provides an in-depth exploration of the biological roles of methyl hexanoate, detailing its biosynthesis, its function in pollinator attraction and fruit ripening, and its putative role in plant defense signaling pathways. This document summarizes key quantitative data, provides detailed experimental protocols for its analysis, and presents visual diagrams of relevant biochemical and signaling pathways to serve as a comprehensive resource for researchers in plant science and drug development.

Introduction

Methyl hexanoate (C₇H₁₄O₂) is a fatty acid methyl ester derived from hexanoic acid.[1] As a volatile organic compound (VOC), it is readily emitted by various plant tissues, contributing to the characteristic scent of many flowers and the flavor profile of numerous fruits.[1][2] While its role as an attractant for pollinators and a component of fruit aroma is well-established, its function as a signaling molecule in plant defense and development is an area of growing interest. Understanding the multifaceted roles of methyl hexanoate can provide valuable insights into plant-environment interactions and may offer novel avenues for the development of natural product-based crop protection and therapeutic agents.

Biosynthesis of Methyl Hexanoate

The primary pathway for methyl hexanoate biosynthesis in plants involves the esterification of hexanoic acid, catalyzed by specific methyltransferases.

Key Enzyme Family: SABATH Methyltransferases

The formation of methyl hexanoate is predominantly carried out by members of the SABATH family of methyltransferases.[3][4] These enzymes utilize S-adenosyl-L-methionine (SAM) as a methyl donor to catalyze the methylation of the carboxyl group of various small molecules, including hexanoic acid.[4]

In the night-blooming water lily, Victoria cruziana, two specific SABATH methyltransferases, VcSABATH1 and VcSABATH3, have been shown to exhibit high activity with hexanoic acid to produce methyl hexanoate.[3] This enzymatic reaction is a crucial step in the production of the floral scent that attracts pollinators.

Proposed Biosynthetic Pathway

A simplified diagram of the biosynthesis of methyl hexanoate.

Biological Roles of Methyl Hexanoate

Pollinator Attraction

One of the most well-documented roles of methyl hexanoate is its function as a floral volatile, playing a pivotal role in attracting pollinators.

In the night-blooming water lily Victoria cruziana, methyl hexanoate is the major constituent of the floral scent, accounting for approximately 45% of the total floral volatile emission during its first bloom.[3] The continuous emission of this compound is critical for attracting pollinating insects, thus ensuring successful reproduction for the plant.[3]

Fruit Ripening and Aroma

Methyl hexanoate is a key contributor to the characteristic aroma and flavor of many fruits. Its concentration often changes during the ripening process, indicating a role in signaling fruit maturity.

• Strawberries: Methyl butanoate and methyl hexanoate are important for the fruity and floral aroma of freshly ripe strawberries. Their peak intensities have been observed to decrease during cold storage.

• Noni Fruit (Morinda citrifolia): The concentration of methyl hexanoate, along with other esters, significantly increases as the noni fruit ripens, contributing to its fruity odor notes. This suggests that esterification processes, leading to the formation of methyl hexanoate, are active during maturation.

Putative Role in Plant Defense

While direct evidence for methyl hexanoate's role in plant defense is still emerging, studies on its precursor, hexanoic acid, provide strong indications of its potential involvement in defense signaling pathways.

Hexanoic acid has been shown to act as a priming agent, enhancing plant defense responses against a variety of pathogens.[5] It primes both the jasmonic acid (JA) and salicylic acid (SA) pathways, which are two of the major defense signaling cascades in plants.[2][6] Given that methyl jasmonate, the methylated form of jasmonic acid, is a key signaling molecule in the JA pathway, it is plausible that methyl hexanoate could function in a similar capacity or be part of a larger signaling network involving fatty acid derivatives.[7][8]

Hypothesized Signaling Pathway Involvement

Exogenous application of hexanoic acid has been shown to induce the expression of defense-related genes and potentiate the accumulation of defense compounds upon pathogen attack.[5] It is hypothesized that hexanoic acid is converted to hexanyl-CoA, which then triggers downstream signaling events, including the activation of the octadecanoid pathway, leading to the production of jasmonates.[6] The methylation of hexanoic acid to the more volatile methyl hexanoate could facilitate its role as a systemic or even inter-plant signaling molecule.

A hypothesized signaling pathway for hexanoic acid and methyl hexanoate in plant defense.

Plant Growth Regulation

Studies on diethyl aminoethyl hexanoate (DTA6), a synthetic analogue of hexanoic acid esters, have demonstrated significant effects on plant growth and development.[6] Exogenous application of DTA6 has been shown to:

• Increase plant height and root length.[6]

• Enhance dry matter accumulation.[6]

• Improve photosynthetic efficiency.[6]

These findings suggest that endogenous hexanoate esters, such as methyl hexanoate, may also play a role in regulating plant growth, potentially through interactions with other phytohormone signaling pathways.

Quantitative Data

The concentration and emission of methyl hexanoate can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions.

Plant Species	Tissue	Compound	Concentration / Emission Rate	Condition	Reference
Victoria cruziana	Flower	Methyl Hexanoate	45% of total floral volatiles	First bloom	[3]
Strawberry (Fragaria x ananassa)	Fruit	Methyl Hexanoate	Peak intensity decreases during storage	Post-harvest
Noni (Morinda citrifolia)	Fruit	Methyl Hexanoate	Concentration increases with ripening	Ripening
Corn (Zea mays)	Seedling	Diethyl Aminoethyl Hexanoate (analogue)	Optimal application: 20 mg L⁻¹	Growth promotion	[6]
Soybean (Glycine max)	Seedling	Diethyl Aminoethyl Hexanoate (analogue)	Optimal application: 10 mg L⁻¹	Growth promotion	[6]

Experimental Protocols

Analysis of Methyl Hexanoate using Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for the extraction and analysis of methyl hexanoate from plant tissues.

Workflow Diagram

A generalized workflow for the analysis of plant volatiles using HS-SPME-GC-MS.

Methodology

• Sample Preparation:

  • Collect fresh plant tissue (e.g., flowers, fruits, leaves).

  • For solid samples, cryo-grind the tissue to a fine powder using liquid nitrogen to prevent enzymatic degradation and volatile loss.

  • Accurately weigh a specific amount of the powdered tissue (e.g., 100-500 mg) into a headspace vial (e.g., 20 mL).

  • For some applications, an internal standard can be added at this stage for accurate quantification.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Seal the vial with a septum cap.

  • Incubate the vial at a controlled temperature (e.g., 40-80°C) for a defined period (e.g., 15-60 minutes) to allow the volatiles to equilibrate in the headspace.

  • Expose a conditioned SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the vial for a specific extraction time (e.g., 30-60 minutes).

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Injector: Desorb the trapped volatiles from the SPME fiber in the heated GC inlet (e.g., 250°C) in splitless mode.

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) suitable for separating volatile compounds.

  • Oven Temperature Program: A typical program might start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250-280°C) to elute all compounds.

  • Mass Spectrometer: Operate in electron ionization (EI) mode (e.g., at 70 eV). Acquire data in full scan mode for identification and, for targeted quantification, in selected ion monitoring (SIM) mode for higher sensitivity.

• Data Analysis:

  • Identification: Identify methyl hexanoate by comparing its mass spectrum and retention time with those of an authentic standard and by matching with mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: Quantify the amount of methyl hexanoate using a calibration curve generated from authentic standards, often normalized to an internal standard.

Conclusion and Future Perspectives

Methyl hexanoate is a multifaceted plant metabolite with well-defined roles in pollinator attraction and fruit aroma. The strong evidence for the defense-priming activity of its precursor, hexanoic acid, opens up an exciting frontier for investigating the direct role of methyl hexanoate as a signaling molecule in plant immunity. Future research should focus on elucidating the specific receptors and signaling components that perceive and transduce the methyl hexanoate signal, as well as quantifying its endogenous levels in response to various biotic and abiotic stresses. A deeper understanding of the biological activities of methyl hexanoate holds promise for the development of novel, environmentally friendly strategies for crop protection and for the discovery of new bioactive compounds for pharmaceutical applications.

References

• 1. Melatonin Interaction with Other Phytohormones in the Regulation of Abiotic Stresses in Horticultural Plants | MDPI [mdpi.com]
• 2. Hexanoic acid is a resistance inducer that protects tomato plants against Pseudomonas syringae by priming the jasmonic acid and salicylic acid pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genome-wide dynamic network analysis reveals the potential genes for MeJA-induced growth-to-defense transition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis and emission of methyl hexanoate, the major constituent of floral scent of a night-blooming water lily Victoriacruziana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Priming of plant resistance by natural compounds. Hexanoic acid as a model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cropj.com [cropj.com]
• 7. benchchem.com [benchchem.com]
• 8. Methyl hexanoate - Wikipedia [en.wikipedia.org]

Olfactory profile and aroma characteristics of methyl hexanoate.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl hexanoate, a carboxylate ester with the molecular formula C₇H₁₄O₂, is a significant contributor to the aroma profile of numerous fruits and fermented products. This technical guide provides a comprehensive overview of its olfactory characteristics, physicochemical properties, and the analytical methodologies used for its evaluation. Detailed experimental protocols for sensory analysis and instrumental quantification are presented, alongside visual representations of key workflows and concepts to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Olfactory Profile and Aroma Characteristics

Methyl hexanoate is characterized by a multifaceted and pleasant aroma profile. Its primary descriptors are fruity, sweet, and ethereal .[1][2][3] Many sources liken its scent to that of pineapple , with additional notes of apple, apricot, and tropical fruits.[2][4] Some evaluations also report subtle floral and green nuances , adding to its complexity.[5]

The overall olfactory perception is heavily influenced by the concentration of the compound. At levels above its odor threshold, it imparts a distinct and desirable fruity character. The tenacity of its aroma is considered to be relatively poor.[4]

Physicochemical Properties

A summary of the key physicochemical properties of methyl hexanoate is provided in Table 1. This data is essential for understanding its volatility and behavior in various matrices.

Table 1: Physicochemical Properties of Methyl Hexanoate

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂	[4]
Molecular Weight	130.19 g/mol	[4]
CAS Number	106-70-7	[4]
Appearance	Colorless to pale yellow liquid	[4]
Odor Threshold	75 µg/kg
Boiling Point	148-151 °C at 760 mmHg	[4]
Melting Point	-71 °C	[4]
Density	0.880 - 0.889 g/mL at 25 °C	[4]
Flash Point	113 °F (45 °C)	[4]
Solubility	Insoluble in water; soluble in alcohol, ether, and other organic solvents.	[4]

Natural Occurrence

Methyl hexanoate is a naturally occurring volatile compound found in a wide variety of fruits, vegetables, and beverages. Its presence contributes significantly to the characteristic aroma of these products. It has been identified in:

• Fruits: Pineapple, apple, apricot, strawberry, banana, guava, and various citrus fruits.[2][4]

• Vegetables: Tomato.

• Beverages: Wine and spirits.

Experimental Protocols

Sensory Evaluation

The sensory analysis of methyl hexanoate is critical for characterizing its aroma profile and determining its perceived intensity. A detailed protocol for conducting a sensory panel evaluation is outlined below.

4.1.1. Panelist Selection and Training

• Selection: Recruit 8-12 panelists with no known olfactory impairments. Panelists should be non-smokers and should not have consumed strongly flavored food or beverages for at least one hour prior to evaluation.

• Training:

  • Familiarize panelists with the basic principles of sensory evaluation.

  • Introduce a lexicon of aroma descriptors relevant to fruity and ester-like compounds (e.g., fruity, sweet, pineapple, apple, green, floral, chemical).

  • Conduct training sessions using reference standards of relevant aroma compounds to ensure panelists can reliably identify and scale the intensity of different notes.

4.1.2. Sample Preparation and Presentation

• Prepare a series of dilutions of methyl hexanoate in an odorless solvent (e.g., mineral oil or deionized water with a neutral surfactant).

• Present samples in standardized, capped, and coded glass vials to prevent bias.

• Maintain a consistent sample volume and temperature across all evaluations.

• Provide panelists with an odorless reference (the solvent alone) for comparison.

4.1.3. Evaluation Procedure

• Instruct panelists to assess the aroma of each sample by removing the cap and sniffing gently.

• Panelists should rate the intensity of predefined aroma attributes on a structured scale (e.g., a 15-cm line scale anchored from "not perceptible" to "very strong").

• Provide water and unsalted crackers for palate cleansing between samples.

• Randomize the order of sample presentation for each panelist to minimize order effects.

4.1.4. Data Analysis

• Collect and compile the intensity ratings from all panelists.

• Perform statistical analysis (e.g., Analysis of Variance - ANOVA) to determine significant differences in aroma attributes between samples.

• Visualize the results using spider web plots or bar charts to represent the sensory profile.

Sensory Evaluation Workflow Diagram

Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O) and Gas Chromatography-Mass Spectrometry (GC-MS)

GC-O and GC-MS are powerful techniques for separating, identifying, and quantifying volatile compounds like methyl hexanoate.

4.2.1. Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique suitable for volatile and semi-volatile compounds.

• Place a known amount of the sample (e.g., fruit puree, beverage) into a headspace vial.

• Add a saturated salt solution (e.g., NaCl) to increase the volatility of the analytes.

• Seal the vial and incubate at a controlled temperature (e.g., 40-60°C) for a specific time (e.g., 30 minutes) to allow the volatiles to equilibrate in the headspace.

• Expose a SPME fiber (e.g., with a DVB/CAR/PDMS coating) to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the volatile compounds.

• Retract the fiber and introduce it into the GC injection port for thermal desorption.

4.2.2. GC-O and GC-MS Instrumental Conditions

Table 2: Example GC-O and GC-MS Parameters for Methyl Hexanoate Analysis

Parameter	GC-O Condition	GC-MS Condition
Column	HP-INNOWax (60 m x 0.25 mm, 0.25 µm) or DB-5 (30 m x 0.25 mm, 0.25 µm)	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temp.	250 °C	250 °C
Carrier Gas	Helium	Helium
Flow Rate	1.0 - 1.5 mL/min	1.0 - 1.5 mL/min
Oven Program	40 °C (hold 2 min), ramp to 230 °C at 5 °C/min, hold 5 min	40 °C (hold 2 min), ramp to 250 °C at 8 °C/min, hold 10 min
GC-O Sniffing Port	Heated to 230 °C, humidified air added at 30 mL/min	-
MS Ion Source	-	Electron Ionization (EI) at 70 eV
MS Mass Range	-	35-350 amu

4.2.3. Data Analysis

• GC-O: Trained assessors sniff the effluent from the sniffing port and record the retention time and aroma description of each detected odor. The intensity can also be rated.

• GC-MS: The mass spectrometer provides a mass spectrum for each eluting compound, which can be compared to a library (e.g., NIST) for identification. Quantification is achieved by integrating the peak area of a characteristic ion.

GC-O / GC-MS Analysis Workflow

Odor Activity Value (OAV)

The Odor Activity Value (OAV) is a crucial concept for understanding the contribution of a specific aroma compound to the overall scent of a product. It is a calculated value that relates the concentration of a compound to its odor threshold.

OAV = Concentration / Odor Threshold

A compound is considered to be a significant contributor to the aroma of a product when its OAV is greater than 1.

Odor Activity Value (OAV) Concept

Conclusion

Methyl hexanoate is a key aroma compound with a desirable fruity and sweet olfactory profile. A thorough understanding of its characteristics and the application of robust sensory and instrumental analysis techniques are essential for its effective utilization in research, product development, and quality control. The methodologies and data presented in this guide provide a solid foundation for professionals working with this important flavor and fragrance ingredient.

References

• 1. A Narrative Review of the Current Knowledge on Fruit Active Aroma Using Gas Chromatography-Olfactometry (GC-O) Analysis [mdpi.com]
• 2. methyl hexanoate, 106-70-7 [thegoodscentscompany.com]
• 3. ars.usda.gov [ars.usda.gov]
• 4. parchem.com [parchem.com]
• 5. gcms.cz [gcms.cz]

Solubility of methyl hexanoate in water and organic solvents.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of methyl hexanoate in aqueous and organic solvents. Methyl hexanoate, the methyl ester of hexanoic acid, is a volatile organic compound with applications in the flavor, fragrance, and pharmaceutical industries. An understanding of its solubility is critical for its application in various formulations, including drug delivery systems where it may act as a solvent or excipient. This document presents quantitative solubility data, details established experimental protocols for solubility determination, and provides a logical workflow for these procedures.

Physicochemical Properties of Methyl Hexanoate

Methyl hexanoate is a colorless liquid with a characteristic fruity odor.[1] It is a relatively non-polar molecule due to the presence of a six-carbon aliphatic chain, which dictates its solubility behavior.

Table 1: Physicochemical Properties of Methyl Hexanoate

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[1][2][3]
Molecular Weight	130.18 g/mol	[2][4]
Density	0.885 g/mL at 25 °C	[2][5]
Boiling Point	151 °C	[2][5]
Melting Point	-71 °C	[2][5]
Flash Point	37.5 °C (closed cup)
logP (Octanol-Water Partition Coefficient)	2.34 - 2.5	[6]

Solubility of Methyl Hexanoate

The solubility of a substance is a fundamental property that influences its absorption, distribution, metabolism, and excretion (ADME) profile in drug development and its compatibility with other components in a formulation.

Aqueous Solubility

Methyl hexanoate is sparingly soluble in water. The ester functional group can participate in hydrogen bonding with water molecules, but the hydrophobic nature of the hexyl chain limits its solubility.

Solubility in Organic Solvents

Methyl hexanoate exhibits good solubility in a range of common organic solvents. This is attributed to the favorable intermolecular interactions (van der Waals forces) between the non-polar alkyl chain of the ester and the organic solvent molecules.

Table 2: Solubility Data for Methyl Hexanoate

Solvent	Solubility	Temperature (°C)	Reference
Water	1.33 mg/mL	20	[6][7]
Chloroform	100 mg/mL	Not Specified	[5][8]
Ethanol	Soluble	Not Specified	[1][9]
Acetone	Soluble	Not Specified
Diethyl Ether	Soluble	Not Specified	[9]
Propylene Glycol	Soluble	Not Specified	[6]
Vegetable Oils	Soluble	Not Specified	[6]

Experimental Protocols for Solubility Determination

The following protocols are based on established guidelines such as the OECD Guideline 105 (Water Solubility) and ASTM E1148 (Standard Test Method for Measurements of Aqueous Solubility), and can be adapted for organic solvents.[10][11][12][13][14][15][16][17][18]

Materials and Equipment

• Methyl Hexanoate (high purity)

• Solvent (degassed, high-purity water or organic solvent)

• Analytical balance

• Thermostatically controlled shaker or magnetic stirrer

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE for organic solvents, PVDF for aqueous solutions)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC))

General Experimental Procedure (Flask Method)

The flask method is suitable for substances with a solubility greater than 10 mg/L.

• Preparation of Supersaturated Solution: Add an excess amount of methyl hexanoate to a known volume of the solvent in a sealed flask. The excess solid phase is necessary to ensure that equilibrium is reached.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period to reach equilibrium. A preliminary study should be conducted to determine the time required to reach equilibrium (e.g., by sampling and analyzing the concentration at different time points until it becomes constant). For esters, 24 to 48 hours is often sufficient.

• Phase Separation: Allow the mixture to stand at the constant temperature to allow for the separation of the undissolved methyl hexanoate. Centrifugation at the same temperature can be used to facilitate this process.

• Sampling: Carefully withdraw a sample from the clear, supernatant liquid phase. To avoid contamination from the undissolved solute, it is recommended to filter the sample using a syringe filter that is compatible with the solvent and does not adsorb the solute.

• Quantification: Analyze the concentration of methyl hexanoate in the sample using a validated analytical method, such as GC-FID or HPLC.

• Replicates: The experiment should be performed in triplicate to ensure the reliability of the results.

Logical Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound like methyl hexanoate.

Caption: A logical workflow for the experimental determination of solubility.

Conclusion

This technical guide has summarized the available solubility data for methyl hexanoate in water and various organic solvents. The provided experimental protocol offers a standardized approach for researchers to determine solubility in their own laboratories. The inherent lipophilicity of methyl hexanoate, as indicated by its logP value and solubility profile, makes it a versatile compound for non-aqueous formulations. For drug development professionals, a thorough understanding and experimental determination of its solubility in relevant solvent systems are crucial for successful formulation design and predicting in vivo performance.

References

• 1. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 2. Methyl hexanoate | 106-70-7 [chemicalbook.com]
• 3. Methyl hexanoate, 99% | Fisher Scientific [fishersci.ca]
• 4. Hexanoic acid, methyl ester [webbook.nist.gov]
• 5. Methyl hexanoate 99 106-70-7 [sigmaaldrich.com]
• 6. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Showing Compound Methyl hexanoate (FDB013896) - FooDB [foodb.ca]
• 8. Methyl hexanoate 99 106-70-7 [sigmaaldrich.com]
• 9. caymanchem.com [caymanchem.com]
• 10. store.astm.org [store.astm.org]
• 11. filab.fr [filab.fr]
• 12. store.astm.org [store.astm.org]
• 13. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google 圖書 [books.google.com.tw]
• 14. oecd.org [oecd.org]
• 15. Water Solubility | Scymaris [scymaris.com]
• 16. oecd.org [oecd.org]
• 17. ASTM E1148-2002(R2008)(PDF)Standard Test Method for Measurements of Aqueous Solubility | Russian regulatory documents in English. Russian Norms. [russiannorms.com]
• 18. scribd.com [scribd.com]

An In-depth Technical Guide to Methyl Hexanoate: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate, an organic compound with the IUPAC name methyl hexanoate and CAS number 106-70-7, is a fatty acid methyl ester (FAME) that is garnering increasing interest across various scientific disciplines.[1][2] It is a colorless liquid naturally found in various fruits and plants, contributing to their characteristic aromas.[2][3] This guide provides a comprehensive overview of methyl hexanoate, detailing its chemical and physical properties, synthesis via Fischer-Speier esterification, analytical methodologies, and its role in biological pathways.

Chemical and Physical Properties

Methyl hexanoate is the methyl ester of hexanoic acid.[3] A summary of its key chemical and physical properties is presented below for easy reference and comparison.

Property	Value	Reference
IUPAC Name	methyl hexanoate	[1]
CAS Number	106-70-7	[1]
Molecular Formula	C₇H₁₄O₂	[2]
Molecular Weight	130.18 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Fruity, pineapple-like	[2][4]
Density	0.885 g/mL at 25 °C
Boiling Point	151 °C
Melting Point	-71 °C
Solubility in water	1.33 mg/mL at 20 °C	[2]
Refractive Index	1.405 at 20 °C

Spectroscopic Data:

Technique	Key Features
¹H NMR	Signals corresponding to the methyl ester protons and the aliphatic chain protons.
¹³C NMR	A characteristic peak for the carbonyl carbon of the ester group around 174 ppm, along with peaks for the methoxy carbon and the carbons of the hexyl chain.
Mass Spectrometry (MS)	A molecular ion peak at m/z 130, with characteristic fragmentation patterns for a methyl ester.
Infrared (IR) Spectroscopy	A strong absorption band around 1740 cm⁻¹ corresponding to the C=O stretching of the ester functional group.

Synthesis of Methyl Hexanoate

The most common and industrially significant method for the synthesis of methyl hexanoate is the Fischer-Speier esterification of hexanoic acid with methanol, using an acid catalyst.[2]

Fischer-Speier Esterification: Reaction and Mechanism

The overall reaction is as follows:

CH₃(CH₂)₄COOH + CH₃OH ⇌ CH₃(CH₂)₄COOCH₃ + H₂O

The reaction is an equilibrium process. To achieve a high yield of the ester, the equilibrium is shifted to the right by using an excess of one of the reactants (typically methanol) or by removing the water as it is formed.

The mechanism involves the initial protonation of the carboxylic acid carbonyl group by the acid catalyst, which increases its electrophilicity. The nucleophilic oxygen of the methanol then attacks the carbonyl carbon, leading to a tetrahedral intermediate. After a series of proton transfers, a water molecule is eliminated, and subsequent deprotonation yields the methyl hexanoate and regenerates the acid catalyst.

Fischer-Speier Esterification Mechanism

Experimental Protocol: Synthesis of Methyl Hexanoate

This protocol is a representative procedure for the laboratory-scale synthesis of methyl hexanoate.

Materials:

• Hexanoic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane or diethyl ether

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine hexanoic acid and a 3 to 5-fold molar excess of anhydrous methanol.

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of water and an organic solvent (e.g., dichloromethane or diethyl ether). Shake the funnel and allow the layers to separate.

  • Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic catalyst. Be cautious as CO₂ gas will be evolved.

  • Wash the organic layer again with water and then with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude methyl hexanoate.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure methyl hexanoate.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis and quantification of methyl hexanoate.

Experimental Protocol: GC-MS Analysis of Methyl Hexanoate

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

Sample Preparation:

• Samples containing methyl hexanoate can be dissolved in a suitable organic solvent such as hexane or dichloromethane.

• For complex matrices, a prior extraction step (e.g., liquid-liquid extraction or solid-phase extraction) may be necessary.

GC-MS Parameters (Typical):

Parameter	Value
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	20:1 to 50:1
Carrier Gas	Helium
Oven Program	Initial temperature of 50-60 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to 250-280 °C, and hold for 5-10 minutes.
MS Ion Source Temp.	230 °C
MS Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-350

Data Analysis:

• Identification of methyl hexanoate is based on its retention time and the comparison of its mass spectrum with a reference spectrum from a library (e.g., NIST).

• Quantification can be performed using an internal or external standard method.

References

• 1. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. methyl hexanoate, 106-70-7 [thegoodscentscompany.com]

A Technical Guide to the Key Chemical Reactions of Methyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the core chemical reactions involving methyl hexanoate (also known as methyl caproate). As a fatty acid methyl ester (FAME), methyl hexanoate serves as a valuable model compound in biofuel research and as a versatile intermediate in organic synthesis.[1] This guide details the mechanisms, experimental protocols, and quantitative data for its principal transformations, including hydrolysis, transesterification, reduction, and reactions at the α-carbon.

Hydrolysis: Cleavage of the Ester Bond

Hydrolysis is the cleavage of the ester linkage in methyl hexanoate to yield hexanoic acid and methanol.[1] This reaction can be catalyzed by either acid or base.

Acid-Catalyzed Hydrolysis (Reversible)

Under acidic conditions, the reaction is the reverse of Fischer esterification and exists in equilibrium.[2] The mechanism involves protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon for nucleophilic attack by water.[3] To drive the reaction toward completion, an excess of water is typically used.[2]

Caption: Mechanism of acid-catalyzed hydrolysis of methyl hexanoate.

Base-Catalyzed Hydrolysis (Saponification)

Base-catalyzed hydrolysis, also known as saponification, is an irreversible process that yields an alcohol and the salt of the carboxylic acid.[2][4] The reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon.[4] This method is often preferred due to its irreversibility and the ease of product separation.[2]

Caption: Mechanism of base-catalyzed hydrolysis (saponification).

Experimental Protocol: Base-Catalyzed Hydrolysis

• Setup : Place 13.0 g (0.1 mol) of methyl hexanoate and 100 mL of a 10% aqueous sodium hydroxide solution into a 250 mL round-bottom flask equipped with a reflux condenser.

• Reaction : Heat the mixture to reflux using a heating mantle for 60 minutes.

• Isolation : After cooling, transfer the mixture to a separatory funnel. The methanol produced will dissolve in the aqueous layer.

• Extraction : The aqueous layer, containing sodium hexanoate, can be washed with diethyl ether to remove any unreacted ester.

• Protonation : To isolate the free carboxylic acid, cool the aqueous layer in an ice bath and acidify it with concentrated hydrochloric acid until the solution is acidic to litmus paper.

• Purification : The hexanoic acid that separates can be extracted with diethyl ether, dried over anhydrous sodium sulfate, and purified by distillation.

Parameter	Value/Condition	Reference
Reactants	Methyl Hexanoate, Sodium Hydroxide	[4],[2]
Stoichiometry	1:1.5 (Ester:Base)	[2]
Solvent	Water	[2]
Temperature	Reflux	[2]
Reaction Time	60 minutes	[4]
Yield	> 95% (as salt)	[2]

Transesterification: Exchanging the Alkoxy Group

Transesterification is the process of exchanging the methyl group of methyl hexanoate with another organic group from an alcohol.[5] This reaction is central to the production of biodiesel.[6] Like hydrolysis, it can be catalyzed by either acids or bases.[5]

The base-catalyzed mechanism involves the deprotonation of the incoming alcohol to form a more potent nucleophile (an alkoxide), which then attacks the ester's carbonyl carbon.[7] Using a large excess of the reactant alcohol can shift the equilibrium towards the desired product.[7]

References

• 1. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. homework.study.com [homework.study.com]
• 5. Transesterification - Wikipedia [en.wikipedia.org]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Note: Gas Chromatography (GC) Analysis of Methyl Hexanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl hexanoate is a fatty acid methyl ester (FAME) that serves as a significant compound in various fields, including the food industry, biofuel production, and as a standard in analytical chemistry.[1] Gas chromatography (GC) is a primary analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like methyl hexanoate.[2] This application note provides a detailed protocol for the analysis of methyl hexanoate using GC with Flame Ionization Detection (FID), a common and robust detection method. The methodology covers sample preparation, instrument parameters, and data analysis, providing a comprehensive guide for accurate and reproducible results.[3][4]

Experimental Protocols

A detailed methodology for the GC analysis of methyl hexanoate is provided below. This includes sample preparation and the specific conditions for the gas chromatography system.

1. Sample Preparation: Base-Catalyzed Methylation

This protocol is suitable for the derivatization of fatty acids to their corresponding methyl esters for GC analysis.[4]

• Reagents and Materials:

  • Sample containing hexanoic acid or its glycerides

  • Hexane (GC grade)

  • 2 M Sodium Hydroxide in Methanol

  • 2 M Sodium Chloride in Water

  • 2 mL autosampler vials with caps

  • Vortex mixer

  • Pipettes

• Procedure:

  • To a 2 mL autosampler vial, add 10 µL of the sample.

  • Add 500 µL of hexane and 100 µL of 2 M sodium hydroxide in methanol.

  • Cap the vial and vortex the mixture at 1000 rpm for 30 seconds.[4]

  • Allow the solution to stand for 2 minutes for the reaction to complete and for phase separation.[4]

  • Carefully transfer the upper hexane layer (approximately 100 µL) to a new 2 mL autosampler vial for GC analysis.[4][5]

2. Gas Chromatography (GC) Conditions

The following table outlines the instrumental parameters for the GC-FID analysis.

Parameter	Value
Gas Chromatograph	Agilent 7890 Series GC or equivalent
Injector	Split/Splitless Inlet
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	1:20[6]
Carrier Gas	Helium
Flow Rate	1.26 mL/min[6]
Column	InertCap Pure-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column[7]
Oven Program	Initial temperature 50°C, hold for 5 min, then ramp at 10°C/min to 250°C, hold for 20 min[7]
Detector	Flame Ionization Detector (FID)
Detector Temperature	260 °C[7]

Data Presentation

Quantitative analysis of methyl hexanoate is performed by creating a calibration curve from standard solutions of known concentrations. The peak area of methyl hexanoate in a sample is then used to determine its concentration from the calibration curve.

Table 1: Representative Quantitative Data for Methyl Hexanoate Analysis

Parameter	Value
Retention Time	~12.866 min[6]
Linearity (R²) of Calibration Curve	>0.999[6]
Limit of Detection (LOD)	0.44 µg/mL[6]
Limit of Quantitation (LOQ)	1.33 µg/mL[6]

Table 2: Example Calibration Curve Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
5	15,000
10	31,000
25	74,500
50	152,000
100	305,000

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the GC analysis of methyl hexanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. eqipped.com [eqipped.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. perlan.com.pl [perlan.com.pl]
• 6. mdpi.com [mdpi.com]
• 7. glsciences.com [glsciences.com]

Application Notes and Protocols for the Use of Methyl Hexanoate as a Gas Chromatography (GC) Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate, the methyl ester of hexanoic acid, is a volatile organic compound with a characteristic fruity aroma.[1] In analytical chemistry, its high purity and stable chemical properties make it an excellent analytical standard for gas chromatography (GC).[2] It is frequently utilized in the analysis of fatty acid methyl esters (FAMEs), flavor and fragrance compounds, and as an internal standard for the quantification of volatile and semi-volatile organic compounds in various matrices.[3][4] These application notes provide detailed protocols for the use of methyl hexanoate as a GC analytical standard, catering to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of methyl hexanoate is crucial for its effective use as a GC standard.

Property	Value
Synonyms	Methyl caproate, Hexanoic acid methyl ester
CAS Number	106-70-7
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.19 g/mol
Appearance	Colorless liquid
Boiling Point	150-152 °C
Purity (for GC standard)	≥99%

Quantitative Data and Performance Characteristics

The performance of methyl hexanoate as an analytical standard has been validated in numerous studies. The following table summarizes key quantitative data obtained from a GC-Flame Ionization Detector (FID) analysis.

Parameter	Value
Retention Time (RT)	12.866 min
Linearity Range	6.24–399.6 µg/mL
Correlation Coefficient (r²)	0.999
Limit of Detection (LOD)	0.44 µg/mL
Limit of Quantitation (LOQ)	1.33 µg/mL

Data obtained on a Shimadzu GC-2010 Plus with a Restek RT2560 column (100 m x 0.25 µm x 0.20 µm) and flame ionization detector (FID).[2]

Experimental Protocols

Standard Solution Preparation

This protocol outlines the preparation of a stock and working standard solutions of methyl hexanoate.

Materials:

• Methyl hexanoate (analytical standard grade, ≥99% purity)

• Hexane or other suitable volatile organic solvent (GC grade)

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 10 mg of methyl hexanoate into a 10 mL volumetric flask.

  • Dissolve the methyl hexanoate in a small amount of hexane.

  • Bring the flask to volume with hexane and mix thoroughly.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working standards within the desired calibration range (e.g., 5, 10, 50, 100, 200, 400 µg/mL).

  • For example, to prepare a 100 µg/mL working standard, transfer 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and bring to volume with hexane.

Workflow for Standard Solution Preparation.

Sample Preparation: Fatty Acid Methylation

For the analysis of fatty acids in biological or food samples, they are typically converted to their corresponding methyl esters (FAMEs) prior to GC analysis. Methyl hexanoate can be used as an internal standard in this process.

4.2.1. Base-Catalyzed Methylation

This method is rapid and proceeds at room temperature.[5]

Materials:

• Sample (e.g., oil, lipid extract)

• Hexane

• 2 M Sodium hydroxide in methanol

• Internal Standard: Methyl hexanoate solution in hexane

• Vortex mixer

• Centrifuge

Procedure:

• To a 2 mL autosampler vial, add 10 µL of the sample.

• Add a known amount of methyl hexanoate internal standard solution.

• Add 500 µL of hexane and 100 µL of 2 M sodium hydroxide in methanol.

• Cap the vial and vortex for 30 seconds.

• Allow the layers to separate (centrifugation can be used to expedite this).

• Transfer the upper hexane layer containing the FAMEs to a new vial for GC analysis.

4.2.2. Acid-Catalyzed Methylation

This method is suitable for samples containing free fatty acids.

Materials:

• Sample

• 14% Boron trifluoride in methanol (BF₃-methanol)

• Hexane

• Saturated NaCl solution

• Heating block or water bath

• Vortex mixer

Procedure:

• Place 10 µL of the sample in a screw-cap vial.

• Add a known amount of methyl hexanoate internal standard.

• Add 80 µL of 14% BF₃-methanol.

• Cap the vial tightly and heat at 65°C for 20 minutes.

• Cool the vial to room temperature.

• Add 100 µL of saturated NaCl solution and 100 µL of hexane.

• Vortex for 30 seconds and allow the layers to separate.

• Transfer the upper hexane layer for GC analysis.

Fatty Acid Methylation Workflows.

Gas Chromatography (GC) Protocol

The following are typical GC conditions for the analysis of FAMEs using methyl hexanoate as a standard. Optimization may be required based on the specific instrument and application.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary GC column (e.g., PerkinElmer Elite-2560, 100m x 0.25 mm ID x 0.20 µm df, or similar polar column)[6]

GC Conditions:

Parameter	Setting
Column	PerkinElmer Elite-2560 (100m x 0.25 mm ID x 0.20 µm df)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial: 60°C, hold for 1 minRamp 1: 15°C/min to 170°C, hold for 12 minRamp 2: 6°C/min to 220°CRamp 3: 8°C/min to 240°C, hold for 8 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

Data Analysis and Quantification

External Standard Calibration:

• Inject the series of working standard solutions.

• Generate a calibration curve by plotting the peak area of methyl hexanoate against the corresponding concentration.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Inject the sample and determine the peak area of the analyte.

• Calculate the concentration of the analyte in the sample using the calibration curve.

Internal Standard Calibration:

• Add a constant, known concentration of methyl hexanoate (internal standard, IS) to all standards and samples.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.

• Inject the sample and determine the peak area ratio of the analyte to the IS.

• Calculate the concentration of the analyte in the sample using the calibration curve. The use of an internal standard helps to correct for variations in injection volume and instrument response.

Data Analysis and Quantification Logic.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Peak Shape (Tailing)	Active sites in the injector liner or column; improper column installation.	Use a deactivated liner; ensure a clean, square cut on the column and proper installation depth.
Inconsistent Peak Areas	Leaks in the injection port; inconsistent injection volume.	Check for leaks using an electronic leak detector; ensure the autosampler is functioning correctly.
Ghost Peaks	Contamination in the carrier gas, injector, or column.	Use high-purity gas with traps; bake out the column and injector.
Shifting Retention Times	Fluctuations in carrier gas flow or oven temperature.	Ensure stable gas pressure and flow; verify oven temperature accuracy.

Safety Precautions

• Methyl hexanoate is flammable. Handle with care and avoid sources of ignition.

• Work in a well-ventilated area or a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for methyl hexanoate and all other chemicals used for detailed safety information.

These application notes and protocols provide a comprehensive guide for the effective use of methyl hexanoate as a GC analytical standard. Adherence to these guidelines will contribute to the generation of accurate and reproducible analytical data in research, quality control, and drug development settings.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. perlan.com.pl [perlan.com.pl]
• 6. s4science.at [s4science.at]

Application Note: High-Throughput Sample Preparation for FAME Analysis Including Methyl Hexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty Acid Methyl Ester (FAME) analysis is a cornerstone technique for the qualitative and quantitative profiling of fatty acids in a wide array of samples, including biological tissues, food products, and biofuels. The derivatization of fatty acids to their corresponding methyl esters is essential to increase their volatility and thermal stability, making them amenable to gas chromatography (GC) analysis.[1] This application note provides detailed protocols for the efficient preparation of FAMEs, with a special consideration for the retention and accurate quantification of more volatile, short-chain FAMEs such as methyl hexanoate. The use of an appropriate internal standard is critical for accurate quantification to correct for variations during sample preparation and analysis.[2]

Principle

The conversion of fatty acids, present as free fatty acids (FFAs) or esterified in complex lipids like triglycerides, to FAMEs is typically achieved through transesterification or esterification. This process involves reacting the lipid sample with an alcohol, usually methanol, in the presence of a catalyst.

• Base-Catalyzed Transesterification: This rapid method is effective for converting triglycerides to FAMEs when the free fatty acid content is low. A strong base, such as sodium hydroxide or potassium hydroxide, is used to catalyze the reaction.[3] The base reacts with methanol to form a methoxide ion, a potent nucleophile that attacks the carbonyl carbon of the triglyceride, leading to the release of FAMEs and glycerol.[4]

• Acid-Catalyzed Esterification and Transesterification: This method is suitable for samples containing a significant amount of free fatty acids, as it catalyzes both the esterification of FFAs and the transesterification of triglycerides.[5] A strong acid, such as methanolic HCl or boron trifluoride (BF₃) in methanol, protonates the carbonyl oxygen of the fatty acid or glycerolipid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[5][6]

For quantitative analysis, a known amount of an internal standard (IS) is added to the sample prior to the derivatization process. The IS should be a fatty acid or FAME that is not naturally present in the sample and has similar chemical properties to the analytes of interest.[2] Methyl decanoate is often a suitable choice for the analysis of a broad range of FAMEs, including shorter chains.[7]

Materials and Reagents

Reagent/Material	Specification	Supplier Example
Solvents
n-Hexane	GC Grade or equivalent	Sigma-Aldrich
Methanol	Anhydrous, GC Grade	Sigma-Aldrich
Chloroform	HPLC Grade	Fisher Scientific
Toluene	Anhydrous	Sigma-Aldrich
Catalysts
Sodium Hydroxide (NaOH)	Pellets, ACS Reagent Grade	Sigma-Aldrich
Boron Trifluoride-Methanol Solution	14% (w/v) in Methanol	Sigma-Aldrich
Concentrated Hydrochloric Acid (HCl)	37%, ACS Reagent Grade	Fisher Scientific
Standards
FAME Standard Mix	Including Methyl Hexanoate	Supelco, Restek
Methyl Decanoate	≥99.5% purity	BenchChem
Other Reagents
Sodium Chloride (NaCl)	ACS Reagent Grade	Fisher Scientific
Sodium Sulfate	Anhydrous, Granular	Sigma-Aldrich
Glassware and Equipment
Screw-cap glass tubes with PTFE-lined caps	2 mL and 10 mL	VWR
Volumetric flasks	Class A	VWR
Pipettes and tips	Calibrated	Eppendorf
Vortex mixer	Fisher Scientific
Heating block or water bath	VWR
Centrifuge	Beckman Coulter
Gas Chromatograph with FID or MS detector	Agilent, Shimadzu
GC vials, caps, and septa	2 mL, PTFE-lined septa	Agilent

Experimental Protocols

Preparation of Reagents

• 0.5 M Sodium Hydroxide in Methanol (Base Catalyst): Carefully dissolve 2.0 g of NaOH pellets in 100 mL of anhydrous methanol. This solution should be prepared fresh daily.

• 2% (v/v) Methanolic HCl (Acid Catalyst): Slowly add 2 mL of concentrated HCl to 98 mL of anhydrous methanol in a fume hood. This solution is stable for several weeks when stored in a tightly sealed container at 4°C.

• Internal Standard (IS) Stock Solution (10 mg/mL): Accurately weigh approximately 100 mg of methyl decanoate into a 10 mL volumetric flask. Dissolve and dilute to the mark with n-hexane.[7]

• Analyte Stock Solutions (10 mg/mL each): Prepare individual stock solutions for each FAME analyte to be quantified. Accurately weigh approximately 100 mg of each FAME standard into separate 10 mL volumetric flasks and dilute to the mark with n-hexane.[7]

Protocol 1: Base-Catalyzed Transesterification

This protocol is suitable for samples with low free fatty acid content, such as refined oils.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the lipid sample into a screw-cap glass tube.

• Internal Standard Addition: Add a known volume of the Methyl Decanoate IS stock solution.

• Reaction: Add 1 mL of 0.5 M Sodium Hydroxide in Methanol. Cap the tube tightly and vortex vigorously for 1 minute.

• Incubation: Place the tube in a heating block or water bath at 60°C for 15 minutes.

• Extraction: After cooling to room temperature, add 1 mL of n-hexane and 1 mL of saturated NaCl solution. Vortex for 30 seconds and centrifuge at 2000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the GC vial to remove any residual water.

• Analysis: The sample is now ready for GC-MS or GC-FID analysis.

Protocol 2: Acid-Catalyzed Esterification/Transesterification

This protocol is recommended for samples with high free fatty acid content.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the lipid sample into a screw-cap glass tube.

• Internal Standard Addition: Add a known volume of the Methyl Decanoate IS stock solution.

• Reaction: Add 2 mL of 2% Methanolic HCl. Cap the tube tightly.

• Incubation: Place the tube in a heating block or water bath at 80°C for 1 hour.

• Extraction: After cooling to room temperature, add 1 mL of n-hexane and 1 mL of deionized water. Vortex for 30 seconds and centrifuge at 2000 x g for 5 minutes.

• Collection: Carefully transfer the upper hexane layer to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the GC vial.

• Analysis: The sample is ready for GC analysis.

Data Presentation

Quantitative Performance Data

The following table summarizes typical performance data for FAME analysis using GC-based methods. Values can vary based on the specific instrument, column, and method parameters.

Parameter	Methyl Hexanoate	Methyl Palmitate (C16:0)	Methyl Oleate (C18:1)	Reference
LOD (μg/mL)	~0.2 - 0.5	~0.2 - 0.5	~0.2 - 0.5	[8]
LOQ (μg/mL)	~0.6 - 1.6	~0.6 - 1.6	~0.6 - 1.6	[8]
Recovery (%)	93 - 107	93 - 107	93 - 107	[9]
Linearity (R²)	≥ 0.995	≥ 0.995	≥ 0.995	[7]

Visualization of Workflows and Mechanisms

Experimental Workflow

Caption: General workflow for FAME sample preparation and analysis.

Base-Catalyzed Transesterification Mechanism```dot

"Triglyceride" [image="https://i.imgur.com/8Y3Z2jL.png", label=""]; "Methoxide" [label=3O->]; "Tetrahedral_Intermediate" [image="https://i.imgur.com/2oVf6gD.png", label=""]; "FAME" [image="https://i.imgur.com/f9O2y7c.png", label=""]; "Diglyceride_Anion" [image="https://i.imgur.com/r6O4X4j.png", label=""];

"Triglyceride" -> "Tetrahedral_Intermediate" [label="+ CH3O-"]; "Tetrahedral_Intermediate" -> "FAME" [label="Rearrangement"]; "Tetrahedral_Intermediate" -> "Diglyceride_Anion" [style=invis]; {rank=same; "FAME"; "Diglyceride_Anion"} }``` Caption: Simplified mechanism of base-catalyzed transesterification.

Acid-Catalyzed Esterification Mechanism

Caption: Simplified mechanism of acid-catalyzed esterification.

Data Analysis

The concentration of each FAME is calculated using the internal standard method. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for a series of standards.

The fundamental equation for quantification is:

(Areaanalyte / AreaIS) = RRF * (Concentrationanalyte / ConcentrationIS)

Where:

• Areaanalyte is the peak area of the analyte.

• AreaIS is the peak area of the internal standard.

• RRF is the Relative Response Factor.

• Concentrationanalyte is the concentration of the analyte.

• ConcentrationIS is the concentration of the internal standard.

[7]The RRF is determined from the slope of the calibration curve. Once the RRF is known, the concentration of the analyte in an unknown sample can be calculated.

Troubleshooting

Problem	Potential Cause	Solution
Low or no recovery of FAMEs	Incomplete derivatization reaction.	Ensure reagents are fresh, particularly the base catalyst. Check reaction temperature and time. For high FFA samples, use the acid-catalyzed method.
Sample loss during extraction.	Ensure complete phase separation before collecting the hexane layer. Avoid vigorous shaking that can lead to emulsions.
Poor peak shape (tailing)	Active sites in the GC inlet or column.	Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.
Co-elution with interfering compounds.	Optimize the GC temperature program. Use a column with a different stationary phase if necessary.
Ghost peaks	Carryover from previous injections.	Run a solvent blank after high-concentration samples. Clean the injection port and syringe.
Inconsistent results	Inaccurate addition of internal standard.	Use a calibrated pipette for adding the IS. Ensure the IS is completely dissolved.
Variability in sample preparation.	Standardize all steps of the protocol, including reaction times, temperatures, and volumes.
Loss of volatile FAMEs (e.g., methyl hexanoate)	Evaporation during sample preparation.	Keep sample vials capped as much as possible. Avoid excessive heating or drying steps.
Inappropriate GC conditions.	Use a lower initial oven temperature and a slower temperature ramp to ensure trapping of volatile compounds at the head of the column.

References

• 1. Transesterification - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. perlan.com.pl [perlan.com.pl]

Application Note: Derivatization of Hexanoic Acid to Methyl Hexanoate for Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas chromatography (GC) is a powerful technique for the separation and quantification of volatile and thermally stable compounds. However, the direct analysis of free fatty acids, such as hexanoic acid, presents challenges. Their high polarity due to the carboxylic acid group can lead to strong interactions with the stationary phase, resulting in poor peak shape (tailing) and potential adsorption within the GC system.[1] Derivatization to a less polar, more volatile form is a crucial sample preparation step to overcome these issues.[1][2]

The most common derivatization strategy for fatty acids is esterification, converting them into fatty acid methyl esters (FAMEs).[1][3] This process replaces the active hydrogen on the carboxyl group, significantly reducing polarity and increasing volatility, which leads to improved chromatographic separation, better peak symmetry, and enhanced sensitivity.[1][4] This application note provides a detailed protocol for the derivatization of hexanoic acid to methyl hexanoate using a widely adopted and effective catalyst, Boron Trifluoride-Methanol (BF3-Methanol).

Principle of Derivatization: Acid-Catalyzed Esterification

The conversion of hexanoic acid to methyl hexanoate is an acid-catalyzed esterification reaction. In the presence of an acid catalyst like Boron Trifluoride (BF3), the carboxyl group of hexanoic acid is protonated. This protonation makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. The subsequent loss of a water molecule yields the methyl ester.[1][5] The reaction is reversible, but using an excess of methanol helps drive the equilibrium towards the formation of the ester product.

Figure 1. Acid-catalyzed esterification of hexanoic acid with methanol.

Comparison of Common Derivatization Methods

Several reagents can catalyze the methylation of fatty acids. The choice of method depends on factors such as sample matrix, required throughput, and potential for side reactions. While methods using diazomethane are effective, its high toxicity and explosive nature have reduced its use.[5] Acid-catalyzed methods are common, with BF3-Methanol and methanolic HCl being popular choices.[6][7]

Derivatization Method	Reagents	Typical Temperature (°C)	Typical Time (min)	Advantages & Disadvantages
Boron Trifluoride (BF3)	10-14% BF3 in Methanol	60 - 100 °C	2 - 15 min	Advantages: Fast, effective, and widely used.[5][8] Disadvantages: BF3 is toxic and corrosive; potential for artifact formation with certain unsaturated fatty acids under harsh conditions.[8][9]
Methanolic HCl	1-5% HCl in Methanol	80 °C	60 min	Advantages: Cost-effective and a suitable alternative to BF3 for many applications.[6] Disadvantages: Generally requires longer reaction times than BF3.[10]
Base-Catalyzed (e.g., KOH)	Methanolic KOH	Room Temp - 70 °C	2 - 30 min	Advantages: Very fast for transesterification of glycerides. Disadvantages: Primarily for transesterification, not direct esterification of free fatty acids.[2]

Experimental Protocol: Esterification using BF3-Methanol

This protocol provides a step-by-step guideline for the derivatization of a sample containing hexanoic acid.

Reagents and Materials

• Sample containing hexanoic acid (e.g., 1-25 mg)[5]

• Boron Trifluoride-Methanol solution (12-14% w/w BF3 in MeOH)[8][11]

• n-Hexane or Heptane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na2SO4)

• Screw-cap reaction vials (5-10 mL) with PTFE-lined caps

• Pipettes and tips

• Heating block or water bath

• Vortex mixer

• GC vials with inserts

Safety Precaution: Boron trifluoride is toxic and corrosive. All steps involving the BF3-Methanol reagent must be performed in a well-ventilated fume hood. Avoid contact with skin, eyes, and respiratory tract.[8]

Experimental Workflow

Figure 2. Workflow for hexanoic acid derivatization and analysis.

Step-by-Step Procedure

• Sample Preparation: Accurately weigh 1-25 mg of the sample containing hexanoic acid into a screw-cap reaction vial.[5] If the sample is in an aqueous solution, it should be evaporated to dryness first.[5]

• Reagent Addition: In a fume hood, add 2 mL of the BF3-Methanol reagent to the vial.[5]

• Reaction: Tightly cap the vial and heat it in a heating block or water bath at 60-100°C for 5-10 minutes.[5][8] A common condition is 60°C for 10 minutes.[5]

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Extraction: Add 1 mL of saturated NaCl solution and 1-2 mL of n-hexane to the vial.[5][8] The saturated salt solution helps to break any emulsions and forces the non-polar methyl esters into the hexane layer.

• Phase Separation: Cap the vial and vortex gently for 30-60 seconds to ensure thorough mixing and extraction of the methyl hexanoate into the hexane layer. Allow the layers to fully separate.[5]

• Collection: Carefully collect the upper organic (hexane) layer using a pipette and transfer it to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected hexane layer to remove any residual water.[8]

• Analysis: Transfer the dried hexane solution to a GC vial. The sample is now ready for injection into the GC system. If necessary, the solution can be diluted to an appropriate concentration (e.g., 5-10%) for GC analysis.[8]

Typical GC Analysis Parameters

The following table provides a starting point for the GC analysis of methyl hexanoate. Parameters should be optimized for the specific instrument and column used.

GC Parameter	Typical Setting
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	e.g., HP-INNOWax (30 m x 0.25 mm, 0.25 µm) or equivalent polar column[12]
Carrier Gas	Helium or Hydrogen at a constant flow of ~1 mL/min
Injector Temperature	250 °C[12]
Detector Temperature	280-300 °C[11]
Injection Volume	1 µL
Split Ratio	20:1 to 100:1
Oven Program	Initial Temp: 70°C, hold for 2 min. Ramp: 5°C/min to 240°C, hold for 5 min.

Note: Methyl hexanoate is highly volatile. A lower initial oven temperature may be required to separate it from the solvent peak. A standard containing C6 to C24 FAMEs can be used to confirm retention times.[12]

Conclusion

Derivatization of hexanoic acid to methyl hexanoate via acid-catalyzed esterification with BF3-Methanol is a rapid, reliable, and quantitative method for preparing samples for GC analysis.[5] This procedure effectively reduces the polarity of the analyte, leading to significantly improved chromatographic performance, including sharper peaks and more accurate quantification. Adherence to safety protocols when handling BF3-Methanol is critical for a successful and safe analysis.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. ars.usda.gov [ars.usda.gov]
• 7. jfda-online.com [jfda-online.com]
• 8. repository.seafdec.org [repository.seafdec.org]
• 9. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 10. Recommended methods of fatty acid methylester preparation for conjugated dienes and trienes in food and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. s4science.at [s4science.at]
• 12. agilent.com [agilent.com]

Application Note: Identification of Methyl Hexanoate by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the identification of methyl hexanoate using gas chromatography-mass spectrometry (GC-MS). Methyl hexanoate, a fatty acid methyl ester (FAME), is a volatile organic compound found in various natural products and used as a flavoring agent. Its accurate identification is crucial in food science, environmental analysis, and metabolic research. This document outlines the necessary steps for sample preparation, GC-MS analysis, and data interpretation, including characteristic mass spectral data and fragmentation patterns.

Introduction

Methyl hexanoate (C₇H₁₄O₂) is the methyl ester of hexanoic acid.[1][2] It is a colorless liquid with a fruity odor, contributing to the aroma of many fruits and fermented beverages. In research and development, particularly in the pharmaceutical and food industries, precise identification and quantification of such volatile compounds are essential for quality control, safety assessment, and formulation development. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds like methyl hexanoate due to its high sensitivity and specificity.[3] This protocol details a robust method for the unambiguous identification of methyl hexanoate.

Experimental Protocols

Sample Preparation: Esterification of Hexanoic Acid (if necessary)

For samples containing free hexanoic acid that needs to be derivatized to its methyl ester for GC-MS analysis, an esterification step is required. Two common methods are acid-catalyzed and base-catalyzed reactions.

2.1.1. Acid-Catalyzed Esterification

This method is suitable for converting both free fatty acids and saponified lipids to FAMEs.

• Sample Preparation : Start with a sample containing the fatty acids of interest. For oil samples, a typical starting amount is around 50 mg.[4]

• Reagent Addition : Add 2 mL of a 14% boron trifluoride (BF₃) in methanol solution.

• Reaction : Heat the mixture at 80°C for 60 minutes.[4]

• Extraction : After cooling, add 1 mL of hexane and 1 mL of deionized water. Vortex the mixture.

• Phase Separation : Centrifuge to separate the layers. The upper hexane layer contains the FAMEs.

• Collection : Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

2.1.2. Base-Catalyzed Transesterification

This method is rapid and proceeds at room temperature but is not suitable for free fatty acids.[4]

• Sample Preparation : For an oil sample, prepare a solution by mixing 0.4 mL of oil with 0.4 mL of an internal standard solution (if quantification is needed).[5]

• Reaction : To 10 µL of the sample solution in a 2-mL autosampler vial, add 500 µL of hexane and 100 µL of 2 N sodium hydroxide in methanol.[5]

• Mixing : Vortex the mixture at 1000 rpm for 30 seconds.[5]

• Analysis : The upper hexane layer is ready for direct injection into the GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following parameters are a general guideline and may require optimization based on the specific instrument and sample matrix.

Parameter	Value
Gas Chromatograph	Agilent 6890N or similar
Injection Volume	1 µL
Injection Mode	Split (1:50 ratio)[6][7]
Inlet Temperature	250 °C[6][7][8]
Carrier Gas	Helium, constant flow at 1 mL/min[6][7]
Column	DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent[6]
Oven Program	Initial temp 40°C for 2 min, ramp at 30°C/min to 160°C, then 2°C/min to 300°C, hold for 5 min[6]
Transfer Line Temp	240 °C[6]
Mass Spectrometer	LECO Pegasus 4D GCxGC-TOFMS or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV[6]
Ion Source Temp	220 °C[6]
Mass Range	45 to 650 u[6]
Acquisition Rate	2 spectra/second[6]

Data Presentation: Mass Spectral Data

The mass spectrum of methyl hexanoate is characterized by several key fragment ions. The molecular ion peak (M⁺) at m/z 130 may be weak or absent.[9] The base peak is typically observed at m/z 74, resulting from a McLafferty rearrangement.[9]

Table 1: Characteristic Mass Fragments of Methyl Hexanoate

m/z	Relative Intensity (%)	Proposed Ion Fragment
130	Low	[C₇H₁₄O₂]⁺ (Molecular Ion)
99	High	[M - OCH₃]⁺[10]
87	High	[CH₂CH₂COOCH₃]⁺[10]
74	100 (Base Peak)	[CH₃OC(OH)=CH₂]⁺ (McLafferty rearrangement)[1][10]
59	Moderate	[COOCH₃]⁺[10]
43	High	[C₃H₇]⁺[1]

Visualization of Experimental Workflow and Fragmentation

Experimental Workflow

References

• 1. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexanoic acid, methyl ester [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. perlan.com.pl [perlan.com.pl]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. GCMS Section 6.14 [people.whitman.edu]
• 10. researchgate.net [researchgate.net]

Application of methyl hexanoate in food science and flavor research.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate is a fatty acid methyl ester recognized for its potent fruity and sweet aroma, reminiscent of pineapple and apple.[1][2] As a naturally occurring volatile compound in a variety of fruits, beverages, and dairy products, it is a significant contributor to the characteristic flavor profiles of these foods.[1][3] This document provides detailed application notes and experimental protocols for the analysis and sensory evaluation of methyl hexanoate in food science and flavor research.

Physicochemical Properties and Sensory Profile

Methyl hexanoate is a colorless liquid with the chemical formula C₇H₁₄O₂.[4] It is characterized by a sweet, fruity, and ethereal aroma, often described as pineapple-like.[2][5]

Table 1: Physicochemical Properties of Methyl Hexanoate

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂	[4]
Molecular Weight	130.18 g/mol	[4]
Boiling Point	151 °C	[5]
Melting Point	-71 °C	[5]
Density	0.885 g/mL at 25 °C	[5]
Solubility	Insoluble in water; soluble in alcohol and ether.	[1]
FEMA Number	2708	[6]
CAS Number	106-70-7	[6]

Table 2: Sensory Profile and Odor Threshold of Methyl Hexanoate

Descriptor	Description	Odor Threshold in Water (ppb)	Reference(s)
Aroma	Fruity, sweet, ethereal, pineapple, apple, apricot, strawberry, banana	10 - 87	[7]
Flavor	Fruity, fatty, banana, pineapple, apple, apricot, creamy	Not widely reported	[1]

Natural Occurrence and Quantitative Data

Methyl hexanoate is a natural constituent of many fruits, including apples, pineapples, and strawberries, as well as fermented products like cheese and wine.[1][3][8] Its concentration can vary significantly depending on the cultivar, ripeness, and processing conditions.

Table 3: Concentration of Methyl Hexanoate in Various Food Products

Food Product	Cultivar/Type	Concentration Range (µg/kg)	Reference(s)
Apple Peel	Various	Not detected - 1340.7	[9]
Pineapple	Tainong No. 4	67.75	[10][11]
Pineapple	Moris, MD2, N36, Josapine, Sarawak	Flavor Dilution (FD) factor of 16-128	[12][13]
Tamarillo	Red Variety	36.9% of total volatile compounds	[7]

Experimental Protocols

Quantitative Analysis by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol provides a general method for the quantification of methyl hexanoate in liquid and solid food matrices.

Objective: To determine the concentration of methyl hexanoate in a food sample.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Headspace autosampler

• GC column suitable for volatile compound analysis (e.g., DB-5ms, HP-INNOWax)

• Helium (carrier gas)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Syringes

• Sodium chloride (NaCl)

• Methyl hexanoate standard

• Internal standard (e.g., methyl heptanoate)

• Sample matrix (e.g., fruit juice, cheese homogenate)

Procedure:

• Sample Preparation:

  • Liquid Samples (e.g., Fruit Juice): Pipette 5 mL of the juice into a 20 mL headspace vial. Add 1 g of NaCl to increase the volatility of the analyte.

  • Solid Samples (e.g., Cheese): Homogenize 2 g of the cheese sample with 5 mL of deionized water. Transfer the homogenate to a 20 mL headspace vial and add 1 g of NaCl.

• Standard and Internal Standard Spiking: Add a known concentration of the internal standard to all samples, calibration standards, and blanks. For calibration, prepare a series of matrix-matched standards by spiking the blank matrix with known concentrations of methyl hexanoate.

• Headspace Incubation and Injection:

  • Place the vials in the headspace autosampler.

  • Equilibrate the vials at a specific temperature and time (e.g., 60°C for 30 minutes) to allow volatile compounds to partition into the headspace.

  • Inject a specific volume of the headspace (e.g., 1 mL) into the GC-MS.

• GC-MS Analysis:

  • GC Parameters (example):

    • Injector Temperature: 250°C

    • Oven Program: Start at 40°C for 2 minutes, ramp to 180°C at 5°C/min, then ramp to 240°C at 20°C/min and hold for 5 minutes.

    • Carrier Gas Flow: 1.0 mL/min (constant flow).

  • MS Parameters (example):

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Mode: Full scan (e.g., m/z 35-350) or Selected Ion Monitoring (SIM) for higher sensitivity. Characteristic ions for methyl hexanoate are m/z 74, 87, and 130.[14]

• Data Analysis:

  • Identify methyl hexanoate based on its retention time and mass spectrum compared to the standard.

  • Quantify the concentration of methyl hexanoate by creating a calibration curve of the peak area ratio of the analyte to the internal standard versus the concentration of the standards.

References

• 1. Showing Compound Methyl hexanoate (FDB013896) - FooDB [foodb.ca]
• 2. biorxiv.org [biorxiv.org]
• 3. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. scribd.com [scribd.com]
• 6. methyl hexanoate, 106-70-7 [thegoodscentscompany.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Inheritance of esters and other volatile compounds responsible for the fruity aroma in strawberry [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Aroma Volatile Compounds from Two Fresh Pineapple Varieties in China - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. d-nb.info [d-nb.info]
• 13. Classification of different pineapple varieties grown in Malaysia based on volatile fingerprinting and sensory analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Methyl Hexanoate in Biofuel Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate (also known as methyl caproate) is a fatty acid methyl ester (FAME) that is increasingly utilized in biofuel research as a surrogate for larger, more complex biodiesel molecules.[1][2] Its well-defined chemical structure and representative properties make it an ideal model compound for studying the fundamental combustion characteristics, emission profiles, and engine performance of biodiesel fuels.[2][3] These application notes provide an overview of the key properties of methyl hexanoate relevant to biofuel research, detailed experimental protocols for its synthesis and analysis, and visualizations of the associated workflows.

Data Presentation: Physicochemical and Combustion Properties

The following tables summarize the key quantitative data for methyl hexanoate, comparing it with conventional diesel fuel and other relevant fatty acid methyl esters. This allows for a clear comparison of its suitability as a biofuel component or surrogate.

Table 1: Physicochemical Properties of Methyl Hexanoate and Related Fuels

Property	Methyl Hexanoate	Diesel Fuel	Reference
Chemical Formula	C7H14O2	Approx. C12H23	[1]
Molecular Weight ( g/mol )	130.18	~170	[1][4]
Density at 20°C (g/mL)	0.8846	0.820 - 0.850	[4]
Kinematic Viscosity at 40°C (mm²/s)	~1.1	1.9 - 4.1	[5]
Boiling Point (°C)	151	180 - 340	[6]
Flash Point (°C)	73	52 - 96	[4][7]
Melting Point (°C)	-71	-15 to -5	[6]
Solubility in Water	1.33 mg/mL at 20°C	Insoluble	[7]

Table 2: Combustion and Performance Properties

Property	Methyl Hexanoate	Methyl 3-hydroxyhexanoate	Reference
Indicated Cetane Number	16.4	8.1	[8]
Lower Heating Value (MJ/kg)	Not explicitly found	Not explicitly found
Oxygen Content (wt%)	~24.6%	Not explicitly found
Engine Performance Notes	As a component of biodiesel blends, it can contribute to a decrease in engine torque and power due to a lower heating value compared to diesel. However, improved lubricity can sometimes lead to higher brake thermal efficiency.	The presence of a hydroxyl group significantly reduces reactivity and cetane number compared to methyl hexanoate.	[8][9]
Emission Characteristics	Blends containing saturated methyl esters like methyl hexanoate tend to have lower smoke emissions. NOx emissions can be variable depending on blend composition and engine conditions.	Not explicitly found	[10][11]

Experimental Protocols

Protocol 1: Synthesis of Methyl Hexanoate via Fischer Esterification

This protocol describes the acid-catalyzed esterification of hexanoic acid with methanol to produce methyl hexanoate.

Materials:

• Hexanoic acid (Caproic acid)

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or other acid catalyst (e.g., Amberlyst 15)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Reflux apparatus (round-bottom flask, condenser, heating mantle)

• Separatory funnel

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine hexanoic acid and a molar excess of methanol (e.g., a 1:6 to 1:30 molar ratio of acid to alcohol).

• Catalyst Addition: Slowly add the acid catalyst (e.g., 3% sulfuric acid by weight of the oil) to the mixture while stirring.

• Reflux: Attach a condenser to the flask and heat the mixture to reflux (approximately 60-65°C) using a heating mantle. The reaction time can vary from several hours to over 48 hours for high conversion rates. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up - Neutralization: After cooling to room temperature, transfer the reaction mixture to a separatory funnel. Carefully add 5% sodium bicarbonate solution to neutralize the acid catalyst. Swirl gently and release the pressure frequently. Continue adding the bicarbonate solution until CO₂ evolution ceases.

• Work-up - Extraction: Add brine to the separatory funnel to help break any emulsions and enhance phase separation. Allow the layers to separate and discard the lower aqueous layer.

• Work-up - Washing: Wash the organic layer (containing the methyl hexanoate) with deionized water. Again, allow the layers to separate and discard the aqueous layer. Repeat this washing step twice.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous magnesium sulfate or sodium sulfate to remove residual water. Swirl the flask and let it stand for 15-20 minutes.

• Purification: Filter the dried organic layer to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the excess methanol and isolate the crude methyl hexanoate.

• Further Purification (Optional): For high-purity methyl hexanoate, fractional distillation under reduced pressure can be performed.

Protocol 2: Analysis of Methyl Hexanoate Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the analysis of the synthesized methyl hexanoate to determine its purity and identify any byproducts.

Materials and Equipment:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Appropriate GC column (e.g., a polar capillary column like a DB-WAX or FFAP)

• Helium (carrier gas)

• Methyl hexanoate sample

• Solvent for dilution (e.g., hexane or dichloromethane)

• Vials for sample preparation

Procedure:

• Sample Preparation: Prepare a dilute solution of the methyl hexanoate sample in a suitable solvent (e.g., 1% v/v in hexane).

• GC-MS Method Setup:

  • Injector: Set the injector temperature to 250°C. Use a split injection mode (e.g., 50:1 split ratio).

  • Oven Program: Start with an initial oven temperature of 50°C, hold for 2 minutes. Ramp the temperature at a rate of 10°C/min to 220°C and hold for 5 minutes.

  • Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

  • MS Detector: Set the ion source temperature to 230°C and the quadrupole temperature to 150°C. Acquire data in full scan mode over a mass range of m/z 40-400.

• Injection and Data Acquisition: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS. Start the data acquisition.

• Data Analysis:

  • Identify the peak corresponding to methyl hexanoate based on its retention time and mass spectrum. The mass spectrum should show characteristic fragments, including the molecular ion peak (m/z 130).

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of methyl hexanoate as the percentage of its peak area relative to the total peak area of all components.

  • Identify any impurity peaks by comparing their mass spectra with a library database (e.g., NIST).

Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of methyl hexanoate.

Analytical Workflow for Biofuel Characterization

Caption: Analytical workflow for characterizing methyl hexanoate as a biofuel.

References

• 1. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 2. Probing the low-temperature chemistry of methyl hexanoate: Insights from oxygenate intermediates (Journal Article) | OSTI.GOV [osti.gov]
• 3. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
• 4. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methyl hexanoate | 106-70-7 [chemicalbook.com]
• 7. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 8. Effect of the ..beta..-Hydroxy Group on Ester Reactivity: Combustion Kinetics of Methyl Hexanoate and Methyl 3-Hydroxyhexanoate (Journal Article) | OSTI.GOV [osti.gov]
• 9. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 10. legacy.sae.org [legacy.sae.org]
• 11. legacy.sae.org [legacy.sae.org]

Application Notes and Protocols: Methyl Hexanoate as a Chemical Intermediate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hexanoate (also known as methyl caproate) is a fatty acid methyl ester (FAME) with the chemical formula C₇H₁₄O₂.[1] While widely recognized for its characteristic fruity aroma, contributing to its extensive use in the flavor and fragrance industries, methyl hexanoate also serves as a versatile and cost-effective chemical intermediate in organic synthesis.[2][3] Its utility stems from the reactivity of the ester functional group, which can be transformed into a variety of other functionalities, making it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty polymers.[2][4]

This document provides detailed application notes and experimental protocols for several key synthetic transformations utilizing methyl hexanoate as a starting material or intermediate.

Physicochemical Properties of Methyl Hexanoate

A summary of the key physical and chemical properties of methyl hexanoate is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[5]
Appearance	Colorless liquid	[5]
Boiling Point	151 °C
Melting Point	-71 °C
Density	0.88 g/cm³ at 20 °C
Flash Point	41 °C
Solubility	Insoluble in water; soluble in organic solvents.	[1]

Key Synthetic Applications and Protocols

Methyl hexanoate is a versatile substrate for a range of chemical transformations. The following sections detail the protocols for some of the most synthetically useful reactions.

Reduction of Methyl Hexanoate to 1-Hexanol

The reduction of esters to primary alcohols is a fundamental transformation in organic synthesis. 1-Hexanol, the product of methyl hexanoate reduction, is a valuable intermediate for the production of plasticizers, detergents, and other fine chemicals. Catalytic hydrogenation is a common industrial method for this conversion.

Experimental Protocol: Catalytic Hydrogenation to 1-Hexanol

This protocol is based on the principles of ester hydrogenolysis, with representative conditions adapted from related literature.[6]

• Materials:

  • Methyl hexanoate (1.0 eq)

  • Copper-zinc oxide catalyst (e.g., Cu/ZnO)

  • High-pressure autoclave reactor

  • Hydrogen (H₂) gas

  • Solvent (e.g., dioxane or solvent-free)

• Procedure:

  • Charge the high-pressure autoclave with methyl hexanoate and the Cu/ZnO catalyst (e.g., 1-10% by weight of the ester).

  • Seal the reactor and purge several times with nitrogen, followed by hydrogen.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 100 bar).[6]

  • Heat the reaction mixture to the target temperature (e.g., 210-250 °C) with vigorous stirring.[6]

  • Maintain the reaction under these conditions for several hours, monitoring the reaction progress by GC analysis of aliquots.

  • After completion, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • The crude 1-hexanol can be purified by fractional distillation.

Quantitative Data for Hydrogenolysis of Methyl Hexanoate [6]

Catalyst	Temperature (°C)	H₂ Pressure (bar)	Conversion (%)	1-Hexanol Yield (%)
Cu/Zn	210	100	Varies with time	Varies with time

Note: The provided data is illustrative of typical conditions. Actual yields and reaction times will depend on the specific catalyst and reaction setup.

References

• 1. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Quantification of Methyl Hexanoate in Complex Matrices using Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of methyl hexanoate in complex matrices. Methyl hexanoate, a volatile organic compound, is a key flavor component in many foods and beverages and can also be a significant biomarker in various biological and environmental samples. The described protocol utilizes headspace solid-phase microextraction (HS-SPME) for sample preparation, followed by analysis with gas chromatography-mass spectrometry (GC-MS). This method offers high sensitivity and selectivity, minimizing matrix effects and eliminating the need for extensive sample cleanup and solvent use.[1][2][3]

Introduction

Methyl hexanoate (C₇H₁₄O₂) is a fatty acid methyl ester (FAME) known for its characteristic fruity aroma.[4][5] Its quantification in complex matrices such as food products, biological fluids, and environmental samples is crucial for quality control, flavor profiling, and biomarker discovery. Traditional methods for the analysis of volatile compounds often involve laborious extraction techniques that are time-consuming and require significant amounts of organic solvents. Headspace solid-phase microextraction (HS-SPME) is a solvent-free, simple, and efficient sample preparation technique that combines sampling, extraction, and concentration into a single step.[2][3] When coupled with the high separation efficiency of gas chromatography (GC) and the sensitive and selective detection of mass spectrometry (MS), HS-SPME-GC-MS provides a powerful tool for the accurate quantification of methyl hexanoate.[6][7]

Experimental Protocol

This protocol provides a general framework for the quantification of methyl hexanoate. Optimization of specific parameters may be required depending on the matrix and the concentration range of interest.

Materials and Reagents

• Standards: Methyl hexanoate (>99.5% purity), Internal Standard (IS) such as Methyl heptanoate or a stable isotope-labeled methyl hexanoate (e.g., methyl hexanoate-d3).

• Solvents: Methanol (HPLC grade), Hexane (HPLC grade).

• Sample Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

• SPME Fiber Assembly: Manual or autosampler-compatible SPME holder.

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad polarity and volatility range analytes.[8]

• Vortex Mixer

• Heating block or water bath with temperature control

Standard Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of methyl hexanoate and dissolve it in 100 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard (e.g., Methyl heptanoate) in the same manner.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Spiking: Spike a known volume of each working standard and a fixed concentration of the internal standard into a blank matrix to prepare matrix-matched calibrators.

Sample Preparation (HS-SPME)

• Sample Aliquoting: Place a precise amount of the sample (e.g., 1 g of solid sample or 1 mL of liquid sample) into a 20 mL headspace vial. For solid samples, add a small, measured volume of deionized water to facilitate the release of volatiles.

• Internal Standard Addition: Add a known amount of the internal standard solution to each sample, calibrator, and quality control sample.

• Vial Sealing: Immediately seal the vial with a magnetic screw cap.

• Incubation and Extraction: Place the vial in a heating block or water bath set to a specific temperature (e.g., 60 °C). Allow the sample to equilibrate for a set time (e.g., 15 minutes). After equilibration, expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) while maintaining the temperature.[8]

GC-MS Analysis

• Desorption: After extraction, retract the fiber into the needle and immediately insert it into the heated GC inlet for thermal desorption of the analytes onto the GC column.

• GC-MS Parameters: The following are typical GC-MS parameters that should be optimized for your specific instrument and application.

Parameter	Value
GC System	Gas chromatograph with a capillary column
Column	e.g., DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column[9]
Injector Temperature	250 °C (Splitless mode)
Desorption Time	5 minutes
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial 40 °C for 2 min, ramp at 10 °C/min to 200 °C, hold for 5 min
MS System	Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	74 (for Methyl Hexanoate)[6]
Qualifier Ions (m/z)	59, 87, 130 (for Methyl Hexanoate)[4][6]

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for methyl hexanoate and the internal standard.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of methyl hexanoate to the peak area of the internal standard against the concentration of the calibrators.

• Quantification: Determine the concentration of methyl hexanoate in the samples by using the regression equation from the calibration curve.

Data Presentation

The performance of the method should be validated to ensure accurate and reliable results. The following table summarizes typical quantitative data for the analysis of methyl hexanoate using HS-SPME-GC-MS.

Parameter	Typical Value	Description
Linearity (r²)	> 0.995	Indicates a strong correlation between concentration and detector response over the calibration range.
Limit of Detection (LOD)	0.1 - 1 ng/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	The lowest concentration of the analyte that can be accurately and precisely quantified.
Precision (RSD%)	< 15%	The relative standard deviation of replicate measurements, indicating the closeness of repeated measurements.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value, often determined by spiking a blank matrix with a known concentration of the analyte.

Mandatory Visualizations

Caption: HS-SPME-GC-MS workflow for methyl hexanoate quantification.

Caption: Logical flow of methyl hexanoate analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Showing Compound Methyl hexanoate (FDB013896) - FooDB [foodb.ca]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. watertopnet.eu [watertopnet.eu]
• 9. dev.spectrabase.com [dev.spectrabase.com]

High-Performance Liquid Chromatography (HPLC) Methods for Fatty Acid Esters: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of fatty acid esters using High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals who require robust and reliable methods for the separation and quantification of these important biomolecules. The protocols cover sample preparation, including derivatization to fatty acid methyl esters (FAMEs) and phenacyl esters, as well as detailed HPLC and HPLC-MS conditions. Additionally, this guide includes information on the role of fatty acid esters in key signaling pathways, visualized through detailed diagrams.

Application Note 1: Analysis of Fatty Acid Methyl Esters (FAMEs) in Edible Oils and Biodiesel

Introduction

The analysis of Fatty Acid Methyl Esters (FAMEs) is crucial for the quality control of edible oils and the characterization of biodiesel. HPLC offers a powerful alternative to gas chromatography (GC) for this purpose, particularly for the analysis of less volatile or thermally labile fatty acids. This application note details a reverse-phase HPLC (RP-HPLC) method for the separation and quantification of common FAMEs.

Experimental Workflow

Caption: Workflow for FAMEs analysis in oils and biodiesel.

Protocols

1. Sample Preparation: Transesterification to Fatty Acid Methyl Esters (FAMEs)

Two primary methods for transesterification are acid-catalyzed and base-catalyzed. The choice of method depends on the sample matrix and the presence of free fatty acids.

• Protocol 1.1: Acid-Catalyzed Transesterification [1][2][3][4] This method is suitable for samples containing both triacylglycerols and free fatty acids.

  • Reagents:

    • Methanol containing 1-2% (v/v) concentrated sulfuric acid or 5% (w/v) anhydrous HCl.

    • Hexane or Heptane

    • Saturated sodium chloride solution

  • Procedure:

    • To approximately 10-50 mg of the oil or biodiesel sample in a screw-capped tube, add 2 mL of the acidic methanol solution.

    • Seal the tube tightly and heat at 80-100°C for 1-2 hours.

    • Cool the mixture to room temperature.

    • Add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

    • Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

    • Centrifuge briefly to separate the phases.

    • Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

    • Evaporate the solvent under a stream of nitrogen.

    • Reconstitute the dried FAMEs in a known volume of acetonitrile for HPLC analysis.

• Protocol 1.2: Base-Catalyzed Transesterification [1][5] This method is rapid and proceeds under milder conditions but is not suitable for samples with high free fatty acid content as it does not esterify them.

  • Reagents:

    • 0.5 M Sodium methoxide in methanol

    • Hexane or Heptane

    • Water

  • Procedure:

    • To approximately 10-50 mg of the oil or biodiesel sample, add 1 mL of hexane and 0.2 mL of 0.5 M sodium methoxide solution.

    • Vortex vigorously for 2 minutes at room temperature.

    • Add 1 mL of water to stop the reaction.

    • Centrifuge to separate the phases.

    • Transfer the upper hexane layer to a new vial.

    • Wash the hexane layer with 1 mL of water twice.

    • Dry the hexane layer over anhydrous sodium sulfate.

    • Evaporate the solvent and reconstitute in acetonitrile.

2. HPLC Conditions [6][7][8]

• Instrumentation: Standard HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size). For enhanced resolution, two C18 columns in series can be used.[8]

• Mobile Phase: Isocratic elution with acetonitrile is commonly used. A gradient of acetonitrile and water can also be employed for complex mixtures.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection:

  • UV at 205 nm for unsaturated and some saturated FAMEs.[8][9]

  • ELSD for universal detection of all FAMEs, as it does not rely on a chromophore.

• Injection Volume: 10-20 µL.

Quantitative Data

The following table summarizes typical retention times and limits of detection (LOD) and quantification (LOQ) for common FAMEs using a C18 column with acetonitrile as the mobile phase and UV detection at 205 nm.

Fatty Acid Methyl Ester	Abbreviation	Retention Time (min) (Approx.)	LOD (% mass)[10][11]	LOQ (% mass)[10][11]
Methyl Linolenate	C18:3	~18	0.0001	0.0004
Methyl Linoleate	C18:2	~22	0.0002	0.0007
Methyl Oleate	C18:1	~28	0.0018	0.0054
Methyl Palmitate	C16:0	~32	-	-
Methyl Stearate	C18:0	~36	-	-

Note: Retention times are approximate and can vary based on the specific column, instrument, and exact mobile phase composition.

Application Note 2: Sensitive Quantification of Fatty Acids in Biological Samples via Phenacyl Ester Derivatization

Introduction

The analysis of free fatty acids in biological matrices such as plasma or tissue extracts is often challenging due to their low concentrations and lack of a strong UV chromophore. Derivatization of fatty acids with a UV-active label, such as phenacyl bromide, to form phenacyl esters significantly enhances detection sensitivity, allowing for accurate quantification at low levels.

Experimental Workflow

Caption: Workflow for fatty acid analysis via phenacyl ester derivatization.

Protocols

1. Sample Preparation

• Protocol 2.1: Lipid Extraction and Saponification

  • Extract total lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer).

  • Evaporate the solvent from the lipid extract.

  • Saponify the lipids by adding 2 mL of 0.5 M KOH in ethanol and heating at 80°C for 1 hour to release free fatty acids.

  • Acidify the mixture with HCl to protonate the fatty acids.

  • Extract the free fatty acids with hexane.

  • Evaporate the hexane to dryness.

• Protocol 2.2: Phenacyl Ester Derivatization [6][11][12][13][14]

  • Reagents:

    • Phenacyl bromide solution (e.g., 0.1 mmol/mL in acetonitrile)

    • 18-crown-6 ether solution (e.g., 0.005 mmol/mL in acetonitrile) as a phase-transfer catalyst

    • Potassium bicarbonate (KHCO₃) solution (e.g., 40 mM aqueous)

  • Procedure:

    • Dissolve the dried free fatty acid extract in a small volume of methanol.

    • Add an equimolar amount of KHCO₃ solution to neutralize the fatty acids.

    • Evaporate the mixture to dryness under vacuum.

    • To the dried residue, add 20 µL of the phenacyl bromide/18-crown-6 solution in acetonitrile.

    • Heat the mixture at 75-80°C for 30 minutes.

    • Cool the reaction mixture to room temperature.

    • The sample is now ready for HPLC analysis. Dilute with the mobile phase if necessary.

2. HPLC Conditions [6][14]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a linear gradient from 50% acetonitrile in water to 100% acetonitrile over 30-40 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient or controlled at 25-30°C.

• Detection: UV at 242 nm.

• Injection Volume: 10-20 µL.

Quantitative Data

The retention of phenacyl esters on a C18 column generally increases with chain length and decreases with the number of double bonds.

Fatty Acid Phenacyl Ester	Abbreviation	Retention Time (min) (Approx.)
Linolenic Acid	C18:3	~25
Linoleic Acid	C18:2	~28
Oleic Acid	C18:1	~33
Palmitic Acid	C16:0	~38
Stearic Acid	C18:0	~42

Note: Retention times are approximate and highly dependent on the specific gradient profile used.

Fatty Acid Ester Signaling Pathways

Fatty acid esters and their parent fatty acids are not only important metabolic fuels and structural components of cells but also act as signaling molecules that regulate a variety of physiological processes. They exert their effects primarily through binding to and modulating the activity of specific receptors.

1. GPR40 and GPR120 Signaling

G protein-coupled receptors GPR40 (also known as Free Fatty Acid Receptor 1, FFAR1) and GPR120 (FFAR4) are activated by medium- and long-chain fatty acids. Their activation is crucial in metabolic regulation, inflammation, and neurotransmission.[10][15][16][17][18]

Caption: Activation of GPR40 and GPR120 by long-chain fatty acids.

Activation of GPR40 in pancreatic β-cells enhances glucose-stimulated insulin secretion. GPR120 activation, particularly by omega-3 fatty acids, has potent anti-inflammatory effects.

2. PPAR Signaling

Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptors (PPARα, PPARβ/δ, and PPARγ) that are activated by fatty acids and their derivatives. They play critical roles in lipid and glucose metabolism.[12][19][20][21][22]

Caption: Fatty acid activation of PPAR signaling pathway.

Upon activation by fatty acid ligands, PPARs form a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences called peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby regulating their transcription. PPARα is primarily involved in fatty acid oxidation, PPARγ is a master regulator of adipogenesis, and PPARβ/δ is involved in fatty acid metabolism in skeletal muscle.

References

• 1. aocs.org [aocs.org]
• 2. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Phenacylester Derivatives of Fatty Acids from Human Skin Surface Sebum by Reversed-Phase HPLC: Chromatographic Mobility as a Function of Physico-Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cerealsgrains.org [cerealsgrains.org]
• 12. researchgate.net [researchgate.net]
• 13. diverdi.colostate.edu [diverdi.colostate.edu]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Exploring GPR120/FFAR4 pharmacology: Unveiling novel therapeutic avenues through molecular signaling pathways for Alzheimer's disease intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. creative-diagnostics.com [creative-diagnostics.com]
• 21. Pivotal Roles of Peroxisome Proliferator-Activated Receptors (PPARs) and Their Signal Cascade for Cellular and Whole-Body Energy Homeostasis | MDPI [mdpi.com]
• 22. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl Hexanoate Analysis in GC

I have gathered a significant amount of information regarding the improvement of peak resolution for methyl hexanoate in GC. The search results cover various aspects, including column selection, optimization of GC parameters (temperature, flow rate), and troubleshooting common peak shape problems like tailing and fronting.

I have enough information to create a comprehensive technical support center document. I can now proceed with structuring this information into the required Q&A format, creating a data table, detailing experimental protocols, and generating the Graphviz diagram. Therefore, I do not need to perform additional searches.

Welcome to the technical support center for gas chromatography (GC) analysis. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the peak resolution of methyl hexanoate and other fatty acid methyl esters (FAMEs).

Frequently Asked Questions (FAQs)

Q1: My methyl hexanoate peak is showing significant tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue that can compromise peak integration and resolution. For a polar compound like methyl hexanoate, tailing is often caused by active sites within the GC system.

Potential Causes:

• Active Sites: Exposed silanol groups in the injector liner or on the column stationary phase can lead to secondary interactions with the analyte.[1][2]

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites at the head of the column.[1][3][4]

• Improper Column Installation: A poorly cut or incorrectly positioned column can create dead volumes and turbulence in the sample path.[1][5][6]

• Low Injector Temperature: An injector temperature that is too low can result in the slow or incomplete vaporization of the sample.[1]

Solutions:

• Inlet Maintenance: Regularly replace the injector liner with a fresh, deactivated one. Consider using a liner with glass wool to trap non-volatile residues. Also, replace the septum to prevent leaks.[3][6]

• Column Maintenance: Trim 10-20 cm from the front of the column to remove contaminated sections.[4][5] Regular column bake-outs can also help remove contaminants.[4]

• Proper Column Installation: Ensure the column is cut squarely and installed at the correct height in the inlet, following the manufacturer's instructions.[5][6]

Q2: I am observing peak fronting for methyl hexanoate. What does this indicate and what are the corrective actions?

Peak fronting, characterized by a leading edge that is less steep than the trailing edge, often resembles a shark fin. This is typically a sign of column overload.[5][7][8]

Potential Causes:

• Column Overload: Injecting too much sample for the column's capacity.[5][7][8]

• Low Column Temperature: If the column temperature is too low, it can cause fronting, especially for later eluting peaks in an isothermal run.[7]

• Incompatible Stationary Phase: A mismatch between the sample solvent and the stationary phase polarity can sometimes lead to peak distortion.[3][5]

Solutions:

• Reduce Sample Concentration: Dilute your sample to avoid overloading the column.[7]

• Decrease Injection Volume: Inject a smaller volume of your sample.[8]

• Increase Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample entering the column.[8]

• Optimize Column Temperature: If fronting is observed for later eluting peaks, consider increasing the column temperature.[7]

• Select an Appropriate Column: Ensure the stationary phase is compatible with your analyte and solvent. For FAMEs like methyl hexanoate, polar columns are generally recommended.[9][10][11]

Q3: How can I improve the separation between methyl hexanoate and an adjacent peak (co-elution)?

Co-elution, where two or more compounds elute at the same time, is a common challenge. Improving resolution requires optimizing several chromatographic parameters.

Solutions:

• Optimize the Oven Temperature Program: A slower temperature ramp rate allows more time for analytes to interact with the stationary phase, which can enhance separation.[12][13][14] Introducing an isothermal hold just before the elution of the critical pair can also improve resolution.[14] Lowering the overall column temperature can also increase peak separation, particularly for early eluting peaks.[12]

• Adjust Carrier Gas Flow Rate: Every column has an optimal flow rate (or linear velocity) for maximum efficiency. Operating at this optimal flow rate will result in sharper peaks and better resolution.[15][16][17][18] Consult your column manufacturer's guidelines to determine the optimal flow rate.[14]

• Select a More Suitable Column: The choice of stationary phase is critical for selectivity.[10][11][19][20] For FAMEs, highly polar stationary phases like cyanopropyl silicone (e.g., HP-88, CP-Sil 88) or polyethylene glycol (e.g., DB-WAX, HP-INNOWax) are often recommended.[9][10] Using a longer column or a column with a smaller internal diameter can also increase efficiency and improve resolution.[17][21][22]

Experimental Protocols

Standard Sample Preparation for FAME Analysis

This protocol describes a typical transesterification process to convert fatty acids into their more volatile methyl esters (FAMEs) for GC analysis.

• Sample Preparation: Weigh approximately 100 mg of the oil or fat sample into a screw-cap test tube.

• Dissolution: Add 10 mL of hexane to dissolve the sample.

• Methylation: Add 100 µL of 2 N potassium hydroxide in methanol.

• Reaction: Cap the tube and shake vigorously for about 5 minutes. The solution will first become cloudy and then clear as the reaction completes.

• Phase Separation: Allow the tube to stand until the upper hexane layer (containing the FAMEs) separates from the lower glycerol layer.

• Extraction: Carefully transfer the upper hexane layer to a GC vial for analysis.[19]

Data Presentation

Table 1: GC Parameters for FAME Analysis

The following table summarizes typical starting parameters for the analysis of FAMEs, including methyl hexanoate, on different polar columns. Optimization will likely be required for specific applications.

Parameter	Agilent HP-88 / SP-2560[10][19]	Agilent DB-23[10][11]	Agilent HP-INNOWax[23]
Column Dimensions	100 m x 0.25 mm, 0.20 µm	60 m x 0.25 mm, 0.15 µm	30 m x 0.25 mm, 0.25 µm
Inlet Temperature	250 °C	250 °C	250 °C
Split Ratio	50:1 - 100:1	50:1	100:1
Carrier Gas	Hydrogen or Helium	Hydrogen	Helium
Head Pressure/Flow	53 kPa (constant pressure)	-	100 mL/min (split flow)
Oven Program	50°C (1 min), then 25°C/min to 200°C, then 3°C/min to 230°C (18 min)	-	Isothermal at 200°C
Detector (FID) Temp	280 °C	280 °C	250 °C

Mandatory Visualization

Caption: Troubleshooting workflow for improving GC peak resolution.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. GC Troubleshooting—Tailing Peaks [restek.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. gcms.cz [gcms.cz]
• 14. benchchem.com [benchchem.com]
• 15. scribd.com [scribd.com]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. benchchem.com [benchchem.com]
• 20. Guide to GC Column Selection and Optimizing Separations [uk.restek.com]
• 21. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. agilent.com [agilent.com]

Optimization of esterification reaction for methyl hexanoate synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of methyl hexanoate via esterification.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing methyl hexanoate?

A1: Methyl hexanoate is typically synthesized through the Fischer esterification of hexanoic acid with methanol. This reaction requires an acid catalyst to proceed at a reasonable rate. The general equation is:

Hexanoic acid + Methanol ⇌ Methyl hexanoate + Water[1]

Q2: What are the common catalysts used for this esterification?

A2: Concentrated sulfuric acid (H₂SO₄) is a widely used and effective catalyst for this reaction.[2][3] Other acidic catalysts, such as polymeric sulfonic acids, are also employed.[4] For milder conditions, particularly with sensitive substrates, coupling agents like dicyclohexylcarbodiimide (DCC) with an acyl-transfer catalyst like 4-dimethylaminopyridine (DMAP) can be used in a process known as Steglich esterification.[4][5]

Q3: What is a typical molar ratio of methanol to hexanoic acid?

A3: To maximize the yield, it is common to use a large excess of one reactant. Since methanol is often less expensive and easier to remove than hexanoic acid, it is typically used in excess. Molar ratios of methanol to hexanoic acid can range from 3:1 to as high as 10:1 to shift the reaction equilibrium towards the product side.[6][7][8]

Q4: What is the optimal reaction temperature?

A4: The reaction is often carried out at the reflux temperature of the alcohol, which for methanol is around 65°C.[9] However, studies have shown that increasing the temperature up to a certain point can increase the reaction rate and yield. The optimal temperature is often found to be around 60°C, as further increases may not significantly improve the conversion rate.[9]

Troubleshooting Guide

Issue 1: Low Yield of Methyl Hexanoate

Low yield is one of the most common issues in Fischer esterification. The reversible nature of the reaction is a primary cause.[4][10]

Possible Causes and Solutions:

• Equilibrium Limitation: The accumulation of water, a byproduct of the reaction, can drive the equilibrium back towards the reactants, thus lowering the yield.[4][5]

  • Solution 1: Use Excess Methanol: Employing a large excess of methanol shifts the equilibrium towards the formation of methyl hexanoate according to Le Chatelier's principle.[4][11]

  • Solution 2: Water Removal: Actively removing water as it forms can significantly increase the yield. This can be achieved by using a Dean-Stark apparatus during the reaction or by adding a dehydrating agent like molecular sieves.[4][5]

• Insufficient Catalyst: An inadequate amount of catalyst will result in a slow reaction rate and incomplete conversion.

  • Solution: Ensure the catalyst concentration is within the optimal range. For many esterification reactions, catalyst concentrations can range from 0.5 wt% to 5 wt% relative to the carboxylic acid.[9][12][13]

• Suboptimal Temperature or Reaction Time: The reaction may not have reached completion if the temperature is too low or the reaction time is too short.

  • Solution: Maintain the reaction at the reflux temperature of methanol (around 65°C) and monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction time, which is often several hours.[2][14]

Issue 2: Incomplete Reaction

Even after a prolonged reaction time, you might observe a significant amount of unreacted hexanoic acid.

Possible Causes and Solutions:

• Poor Mixing: Inadequate agitation can lead to a heterogeneous reaction mixture, preventing the reactants and catalyst from interacting effectively.

  • Solution: Ensure vigorous and constant stirring throughout the reaction.

• Catalyst Deactivation: The catalyst may become deactivated over time.

  • Solution: If using a solid catalyst, ensure it is properly activated and handled. For liquid catalysts like sulfuric acid, ensure it is of appropriate concentration and purity.

Issue 3: Product Purification Challenges

Isolating pure methyl hexanoate from the reaction mixture can be challenging due to the presence of unreacted starting materials, catalyst, and byproducts.

Possible Causes and Solutions:

• Difficulty Removing the Acid Catalyst: Residual sulfuric acid can contaminate the final product.

  • Solution: After the reaction, the mixture should be washed with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst.[2][14] This is typically done during a liquid-liquid extraction.

• Emulsion Formation During Extraction: Emulsions can form during the washing and extraction steps, making phase separation difficult.

  • Solution: Adding a small amount of brine (saturated NaCl solution) can help to break up emulsions. Slow and gentle inversions of the separatory funnel, rather than vigorous shaking, can also minimize emulsion formation.

• Co-distillation or Similar Boiling Points: If byproducts have boiling points close to methyl hexanoate, simple distillation may not be effective.

  • Solution: Fractional distillation is recommended for separating components with close boiling points. Alternatively, column chromatography can be used for high-purity isolation.[5]

Issue 4: Formation of Side Products

The appearance of unexpected peaks in your analytical data (e.g., GC-MS) indicates the formation of side products.

Possible Causes and Solutions:

• Saponification: If any basic substances are present, or if a base catalyst is used with feedstock containing free fatty acids, saponification (the formation of soap) can occur, reducing the ester yield.[12][13]

  • Solution: Ensure the reaction is carried out under acidic conditions. If the starting material contains significant amounts of water and the reaction is run at very high temperatures, some hydrolysis of the ester product back to the carboxylic acid might occur.

Data Presentation

Table 1: Effect of Catalyst Concentration on Yield

Catalyst	Catalyst Concentration (wt% of oil)	Yield (%)	Reference
KOH	0.5	Insufficient	[13]
KOH	1.41	Optimal	[12]
KOH	> 2.0	Decreased (due to saponification)	[13]
H₂SO₄	5 (wt% of FFA)	98	[9]
Sr-Fe₃O₄	2.15	98	[13]

Table 2: Effect of Methanol to Oil Molar Ratio on Yield

Molar Ratio (Methanol:Oil)	Yield (%)	Reference
3:1	Lower conversion	[8]
6:1	98	[6]
9:1	98.48 (PFAD conversion)	[3]
10:1	Optimal for PFAD	[7]

Table 3: Effect of Temperature on FFA Conversion

Temperature (°C)	FFA Conversion (%)	Reference
33-38	Significant reduction in acid value	[9]
60	98	[9]
> 60	No significant increase	[9]
350	Highest ester yield (supercritical)	[15]

Experimental Protocols

1. Synthesis of Methyl Hexanoate via Fischer Esterification

• Materials: Hexanoic acid, methanol, concentrated sulfuric acid, 5% sodium bicarbonate solution, anhydrous magnesium sulfate, chloroform or ethyl acetate.

• Procedure:

  • Combine hexanoic acid and an excess of methanol (e.g., a 1:5 molar ratio) in a round-bottom flask.[2]

  • Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 3-5% of the mass of hexanoic acid).

  • Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 65°C) with constant stirring.[2]

  • Maintain reflux for 2-3 hours, monitoring the reaction progress by TLC.[2]

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.[2]

  • Add water and a suitable organic solvent (e.g., chloroform or ethyl acetate) to the residue.[2][14]

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water and then with a 5% sodium bicarbonate solution to neutralize the acid catalyst.[2]

  • Wash again with water and then with brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.[2]

  • Filter to remove the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude methyl hexanoate.

  • For higher purity, the crude product can be purified by vacuum distillation.[2]

Visualizations

Caption: Experimental workflow for the synthesis and purification of methyl hexanoate.

Caption: Troubleshooting guide for low yield in methyl hexanoate synthesis.

References

• 1. Buy Methyl hexanoate | 106-70-7 [smolecule.com]
• 2. prepchem.com [prepchem.com]
• 3. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 4. Ester - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijaseit.insightsociety.org [ijaseit.insightsociety.org]
• 8. journal.uctm.edu [journal.uctm.edu]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]
• 11. Solved 1A. How can we increase the yield of a | Chegg.com [chegg.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Prevention of Methyl Hexanoate Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of methyl hexanoate to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is methyl hexanoate and what are its common applications?

Methyl hexanoate is the methyl ester of hexanoic acid, appearing as a colorless liquid with a fruity, pineapple-like aroma.[1] It is widely used as a flavoring agent in the food and beverage industry and as a fragrance component in perfumes and cosmetics.[2] In a laboratory setting, it can be used as a standard for gas chromatography.

Q2: What are the primary degradation pathways for methyl hexanoate?

The two main degradation pathways for methyl hexanoate are:

• Hydrolysis: In the presence of water, methyl hexanoate can hydrolyze to form hexanoic acid and methanol. This reaction can be catalyzed by both acids and bases.

• Oxidation: Exposure to oxygen, particularly in the presence of light or heat, can lead to the oxidation of the alkyl chain, resulting in the formation of hydroperoxides, aldehydes, ketones, and other degradation byproducts. This process is also known as autoxidation.[3]

Q3: What are the signs of methyl hexanoate degradation?

Degradation of methyl hexanoate can be indicated by:

• A change in odor, such as the appearance of a rancid or sour smell, which may indicate the formation of hexanoic acid.

• The appearance of new peaks in a gas chromatogram (GC) or other analytical readouts.

• A decrease in the purity of the sample as determined by analytical methods.

• A change in the color or clarity of the liquid.

Q4: What are the ideal storage conditions for methyl hexanoate?

To ensure the long-term stability of methyl hexanoate, it is recommended to store it in a cool, dry, and well-ventilated area, away from heat, direct sunlight, and sources of ignition.[4] For long-term storage, refrigeration (2-8°C) is advisable. It should be kept in a tightly sealed container to prevent moisture ingress and oxidation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of methyl hexanoate samples.

Problem 1: My methyl hexanoate sample has developed a sour or rancid odor.

Possible Cause	Troubleshooting Steps	Preventive Measures
Hydrolysis	1. Confirm Degradation: Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the presence of hexanoic acid and methanol. 2. Assess Water Content: Determine the water content of the sample using Karl Fischer titration.	1. Proper Storage: Store methyl hexanoate in a tightly sealed container in a dry environment. 2. Use of Desiccants: For long-term storage, consider placing a desiccant in the secondary storage container. 3. Inert Atmosphere: For high-purity samples, purge the headspace of the container with an inert gas like argon or nitrogen before sealing.

Problem 2: I observe new, unidentified peaks in my GC-MS analysis of methyl hexanoate.

Possible Cause	Troubleshooting Steps	Preventive Measures
Oxidation	1. Identify Byproducts: Use GC-MS to identify the new peaks. Common oxidation products of esters include hydroperoxides, aldehydes, and shorter-chain carboxylic acids. 2. Review Storage Conditions: Check if the sample was exposed to air, light, or elevated temperatures.	1. Inert Atmosphere: Store the sample under an inert atmosphere (argon or nitrogen) to minimize contact with oxygen. 2. Protection from Light: Store the sample in an amber glass vial or in the dark to prevent photo-oxidation. 3. Use of Antioxidants: For long-term storage, consider adding a suitable antioxidant. Common choices for biodiesel (composed of fatty acid methyl esters) include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and tert-butylhydroquinone (TBHQ).[5][6][7]
Contamination	1. Check for External Contaminants: Review handling procedures and ensure that the sample has not been contaminated by other reagents or solvents. 2. Analyze Blank Samples: Run a blank solvent injection on the GC-MS to rule out contamination from the analytical system.	1. Clean Handling: Use clean glassware and syringes when handling the sample. 2. High-Purity Solvents: Use high-purity solvents for any dilutions.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Methyl Hexanoate

Parameter	Short-Term Storage (Weeks)	Long-Term Storage (Months to Years)
Temperature	Room Temperature (20-25°C)	2-8°C or -20°C
Atmosphere	Tightly sealed container	Inert gas (Argon or Nitrogen)
Light Exposure	In a cabinet or drawer	Amber glass vial or in the dark
Container	Glass bottle with a secure cap	Glass vial with a PTFE-lined septum cap

Table 2: Factors Influencing Methyl Hexanoate Degradation Rate

Factor	Effect on Hydrolysis Rate	Effect on Oxidation Rate
Temperature	Increases with increasing temperature	Increases with increasing temperature
Water Content	Increases with increasing water concentration	Can promote some oxidative pathways
Oxygen Presence	No direct effect	Significantly increases the rate
Light Exposure	No direct effect	Can significantly increase the rate
Presence of Acids/Bases	Catalyzes the reaction	Can catalyze some oxidative pathways
Presence of Metal Ions	Can act as Lewis acid catalysts	Can catalyze oxidation

Experimental Protocols

Protocol 1: Purity Analysis of Methyl Hexanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of a methyl hexanoate sample and identify potential degradation products.

Instrumentation and Materials:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Capillary column suitable for FAME analysis (e.g., DB-23, DB-Wax)[8]

• Helium (carrier gas)

• Methyl hexanoate sample

• Hexane (or other suitable solvent), high-purity

• Microsyringe

GC-MS Parameters:

Parameter	Setting
Column	DB-23 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1 mL/min
Oven Temperature Program	Initial temperature 50°C, hold for 2 min, ramp to 220°C at 10°C/min, hold for 5 min[9]
MS Transfer Line Temp	230°C
MS Ion Source Temp	230°C
MS Quadrupole Temp	150°C
Scan Range	35-350 m/z

Procedure:

• Sample Preparation: Prepare a dilute solution of the methyl hexanoate sample in hexane (e.g., 1 mg/mL).

• Injection: Inject 1 µL of the prepared sample into the GC-MS.

• Data Acquisition: Acquire the data using the parameters listed above.

• Data Analysis:

  • Identify the peak corresponding to methyl hexanoate based on its retention time and mass spectrum.

  • Integrate the peak area of methyl hexanoate and all other peaks in the chromatogram.

  • Calculate the purity of the methyl hexanoate sample as the percentage of the area of the methyl hexanoate peak relative to the total area of all peaks.

  • Identify any impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST). Look for the characteristic mass spectra of hexanoic acid (m/z 116, 73, 60) and methanol (m/z 32, 31, 29).

Protocol 2: Determination of Water Content by Karl Fischer Titration

Objective: To quantify the amount of water in a methyl hexanoate sample.

Instrumentation and Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (e.g., one-component or two-component)

• Anhydrous methanol or a suitable Karl Fischer solvent

• Gastight syringe

Procedure (Volumetric Method):

• Titrator Preparation: Add the appropriate Karl Fischer solvent to the titration vessel and titrate to a dry endpoint with the Karl Fischer reagent to eliminate any residual water in the solvent.

• Sample Introduction: Using a gastight syringe, accurately weigh and inject a known amount of the methyl hexanoate sample into the titration vessel. The sample size should be chosen based on the expected water content and the titer of the reagent.

• Titration: Start the titration. The Karl Fischer reagent is added until the endpoint is reached, which is typically detected by a persistent color change or an electrochemical endpoint.

• Calculation: The water content is calculated based on the volume of titrant consumed, the titer of the reagent, and the weight of the sample.

Note: Esters can undergo slow esterification with the methanol in some Karl Fischer reagents, which can consume water and lead to inaccurate results. Using a methanol-free solvent is recommended for higher accuracy.[10]

Visualizations

Caption: Mechanisms of acid- and base-catalyzed hydrolysis of methyl hexanoate.

Caption: Simplified autoxidation mechanism of methyl hexanoate.

Caption: Experimental workflow for a methyl hexanoate stability study.

References

• 1. Methyl hexanoate - Wikipedia [en.wikipedia.org]
• 2. methyl hexanoate, 106-70-7 [thegoodscentscompany.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. Methyl hexanoate | C7H14O2 | CID 7824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Survey on Antioxidants Used as Additives to Improve Biodiesel’s Stability to Degradation through Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability of biodiesel, its improvement and the effect of antioxidant treated blends on engine performance and emission - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. What are some interfering reactions? | Karl Fischer Moisture Titrators | Faq | Kyoto Electronics Manufacturing Co.,Ltd.("KEM") [kem.kyoto]

Technical Support Center: Gas Chromatography (GC) Analysis of Fatty Acid Methyl Esters (FAMEs)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during the GC analysis of FAMEs, with a specific focus on resolving co-elution issues.

Troubleshooting Guides

Issue: Poor resolution or co-elution of FAME peaks.

This is a frequent challenge in FAME analysis, particularly in complex mixtures where complete separation is difficult to achieve. The following troubleshooting guide provides a systematic approach to identify and resolve co-elution.

Step 1: Identify the Co-eluting Compounds

• Initial Assessment: On highly polar cyanopropyl siloxane columns (e.g., HP-88 or CP-Sil 88), identify the elution order of your target FAMEs. Co-eluting peaks are often unsaturated or branched-chain FAMEs with similar carbon numbers.[1] For instance, in bacterial fatty acid methyl ester (BAME) analysis, methyl 11-methyldodecanoate and methyl 10-methyldodecanoate are potential co-elutants.[1]

• Mass Spectrometry (MS) Confirmation: If a GC-MS system is available, it can be a powerful tool for identifying co-eluting compounds, provided they have different mass spectra.[1] By examining the mass spectra across a single chromatographic peak, the presence of more than one compound can be confirmed.[1]

Step 2: Optimize the GC Method

If co-elution is confirmed, the next step is to optimize the GC method parameters. A slower temperature ramp rate, for example, increases the interaction time between the analytes and the stationary phase, which can significantly improve resolution, though it will also increase the total run time.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of FAME co-elution in GC analysis?

A1: Co-elution in FAME analysis is primarily caused by:

• Similar Analyte Properties: FAMEs with similar boiling points and polarities are prone to co-elution. This is common for isomers (cis/trans, positional) and FAMEs with similar carbon numbers.

• Inappropriate Column Selection: The choice of GC column is critical.[1] A column with unsuitable polarity for the specific FAME mixture will likely result in poor separation.

• Sub-optimal GC Method Parameters: An unoptimized temperature program (initial temperature, ramp rate, final temperature) or an incorrect carrier gas flow rate can lead to insufficient separation.[1]

Q2: How can I improve the separation of a known co-eluting FAME pair?

A2: To improve separation, consider the following strategies:

• Method Optimization:

  • Lower the Initial Oven Temperature: This can enhance the separation of early-eluting peaks.[1]

  • Reduce the Temperature Ramp Rate: A slower ramp rate increases resolution.[1]

  • Introduce an Isothermal Hold: An isothermal hold at a temperature just below the elution temperature of the co-eluting pair can improve their separation.[1]

  • Optimize Carrier Gas Flow Rate: Adjusting the carrier gas flow rate to the optimal linear velocity for your column can improve peak efficiency and resolution.[1]

• Column Selection: If method optimization is insufficient, changing the GC column may be necessary.[1] Highly polar cyanopropyl columns are often recommended for complex FAME mixtures, especially for separating geometric isomers.[2]

Q3: Can I use GC-MS to resolve co-elution issues?

A3: Yes, in many cases. If the co-eluting compounds have different mass fragmentation patterns, you can use extracted ion chromatograms (EICs) to quantify each compound individually, even if they are not fully separated chromatographically.[1] However, for the most accurate quantification, complete chromatographic separation is always the preferred approach.[1]

Q4: Are there specific considerations for FAME analysis of bacterial samples?

A4: Yes, bacterial samples can contain a complex mixture of branched-chain and hydroxy fatty acids.[1] These compounds can have retention times that overlap with straight-chain saturated FAMEs, leading to co-elution.[1] Confident peak identification in such complex matrices often requires a high-resolution capillary column and a well-optimized temperature program. The use of GC-MS is also highly recommended for these sample types.[1]

Q5: What is the purpose of derivatization in FAME analysis?

A5: Fatty acids are typically derivatized to their corresponding methyl esters (FAMEs) before GC analysis. This is because FAMEs are more volatile and less polar than the original free fatty acids, making them more suitable for gas chromatography.[3][4] This process increases volatility, improves separation, and reduces peak tailing.[4]

Data Presentation

Table 1: GC Method Parameters for FAME Analysis on Different Column Types

Parameter	High-Polarity Cyanopropyl Column (e.g., HP-88)[2]	Mid-Polarity PEG Column (e.g., DB-Wax)[2]	Non-Polar Column (e.g., Equity-1)
Column Dimensions	100 m x 0.25 mm, 0.20 µm	30 m x 0.25 mm, 0.25 µm	15 m x 0.10 mm, 0.10 µm
Carrier Gas	Hydrogen	Hydrogen	Hydrogen
Linear Velocity/Flow Rate	36 cm/s (at 50 °C)	1.0 mL/min (constant flow)	45 cm/sec (constant)
Inlet Temperature	250 °C	250 °C	280 °C
Split Ratio	50:1	100:1	200:1
Oven Program	50 °C (1 min), ramp 25 °C/min to 200 °C, ramp 3 °C/min to 230 °C (18 min hold)	140 °C (5 min), ramp 4 °C/min to 240 °C (5 min hold)	175 °C, ramp 30 °C/min to 275 °C (1 min hold)
Detector	FID @ 250 °C	FID @ 260 °C	FID @ 280 °C

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids to FAMEs using Boron Trifluoride-Methanol (BF₃-Methanol)

This protocol describes a common acid-catalyzed esterification method.

Materials:

• Sample containing fatty acids (1-25 mg)

• 12% w/w Boron trichloride-methanol solution (BCl₃-Methanol can be used similarly to BF₃-Methanol)[5]

• Hexane

• Deionized water

• 5-10 mL micro reaction vessel

• Heating block or water bath

• Vortex mixer

Procedure:

• Weigh 1-25 mg of the sample into a micro reaction vessel.[5]

• Add 2 mL of 12% BCl₃-methanol solution.[5]

• Heat the mixture at 60 °C for 5-10 minutes.[5]

• Cool the reaction vessel to room temperature.

• Add 1 mL of deionized water and 1 mL of hexane to the vessel.[5]

• Shake the vessel vigorously to ensure the FAMEs are extracted into the non-polar hexane layer.[5]

• Allow the layers to separate.

• Carefully transfer the upper organic layer (hexane) containing the FAMEs to a clean vial for GC analysis.[5]

Visualizations

Caption: Troubleshooting workflow for addressing FAME co-elution in GC analysis.

Caption: A typical experimental workflow for the GC analysis of fatty acids.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]

Technical Support Center: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the derivatization of fatty acids to fatty acid methyl esters (FAMEs) for analysis, typically by gas chromatography (GC).

Troubleshooting Guide

This guide addresses common issues encountered during FAME synthesis, their probable causes, and recommended solutions.

Problem Encountered	Probable Cause(s)	Recommended Solution(s)
Incomplete Derivatization / Low FAME Yield	- Insufficient reaction time or temperature. - Presence of water in the sample or reagents.[1][2][3][4][5][6] - Inappropriate catalyst for the sample type (e.g., base catalyst for free fatty acids).[1][7] - Insufficient catalyst or derivatizing agent concentration.	- Optimize reaction time and temperature. A typical starting point is 60°C for 5-10 minutes for BF3-methanol.[4][7] - Ensure samples and all glassware are anhydrous.[4][5][6] Use high-quality, low-moisture reagents.[5] - For samples containing free fatty acids, use an acid-catalyzed method (e.g., BF3-methanol or HCl-methanol).[1][7] For glycerolipids, a base-catalyzed method is often faster.[7][8] - Ensure the correct concentration and volume of the derivatizing agent are used.
Presence of Artifacts or Ghost Peaks in GC Analysis	- Contamination from glassware, solvents, or reagents.[9] - Side reactions due to harsh reaction conditions (e.g., high temperatures or high catalyst concentrations).[8] - Degradation of polyunsaturated fatty acids (PUFAs) at high temperatures.[7]	- Thoroughly clean all glassware, potentially with an acid wash followed by a solvent rinse.[9] Run a blank preparation to identify sources of contamination.[9] - Use the mildest effective reaction conditions. HCl is considered a milder acid catalyst than BF3 or H2SO4.[8] - For samples rich in PUFAs, consider a lower reaction temperature and shorter reaction time.
Poor Reproducibility	- Inconsistent sample handling and preparation. - Variability in reaction conditions (time, temperature). - Inaccurate measurement of sample or reagents.	- Standardize the entire workflow, from sample drying to the final extraction. - Use a reliable heating block or oven to ensure consistent temperature. Time the reaction accurately. - Calibrate pipettes and balances regularly. Consider using an internal standard for quantification.[10][11]
Formation of an Emulsion During Extraction	- Vigorous shaking during the extraction step.[6] - Formation of soap due to the reaction of free fatty acids with a base catalyst (saponification).[1][3][12]	- Gently invert the tube for extraction instead of vigorous shaking.[6] - If an emulsion forms, centrifugation can help separate the layers.[6] - If the sample has a high free fatty acid content, use an acid-catalyzed derivatization method to avoid saponification.[1][12][13]

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of fatty acids to FAMEs necessary for GC analysis?

Fatty acids in their free form are polar and have low volatility, which leads to poor chromatographic performance, including peak tailing and adsorption to the GC column.[4][5][7] Converting them to their corresponding methyl esters (FAMEs) increases their volatility and reduces their polarity, resulting in sharper peaks and improved separation.[5][7][14]

Q2: What are the main types of derivatization methods for preparing FAMEs?

The two primary methods are acid-catalyzed and base-catalyzed derivatization.

• Acid-catalyzed methods (e.g., using BF3-methanol or HCl-methanol) can esterify free fatty acids and transesterify esterified fatty acids (like those in triglycerides).[1][7] This makes them suitable for a wide range of samples, especially those with high free fatty acid content.[1][7][13]

• Base-catalyzed methods (e.g., using sodium methoxide or potassium hydroxide in methanol) are typically faster than acid-catalyzed methods and can be performed at room temperature.[1][8] However, they are not effective for esterifying free fatty acids and can lead to soap formation (saponification) if free fatty acids are present.[1][7][8]

Q3: How does the presence of water affect FAME synthesis?

Water has a detrimental effect on both acid- and base-catalyzed derivatization.

• In acid-catalyzed reactions , water can promote the reverse reaction (hydrolysis of FAMEs back to fatty acids), reducing the final yield.[2][8] However, some studies indicate that small amounts of water (up to 2-5%) may not significantly hinder the reaction.[8]

• In base-catalyzed reactions , water can hydrolyze the triglycerides to form free fatty acids, which then react with the base catalyst to form soap.[12] This not only consumes the catalyst but also complicates the purification process by causing emulsions.[1][12] It is recommended to keep water content below 0.5%.[1]

Q4: What are the common byproducts in FAME synthesis and how can they be minimized?

The most common byproducts depend on the derivatization method used.

• In acid-catalyzed reactions , byproducts can include artifacts from the degradation of fatty acids, especially under harsh conditions (high temperature or high catalyst concentration).[8] To minimize these, use the mildest effective conditions.

• In base-catalyzed reactions , the primary byproduct is soap, formed from the reaction of free fatty acids with the base catalyst.[1][3][12] Glycerol is also a natural byproduct of the transesterification of triglycerides.[15][16] To minimize soap formation, it is crucial to use samples with low free fatty acid content or to use a two-step process where an initial acid-catalyzed esterification is followed by a base-catalyzed transesterification.

Quantitative Data Summary

The following tables summarize the impact of key parameters on FAME yield and byproduct formation.

Table 1: Effect of Water Content on FAME Conversion

Catalyst Type	Water Content (%)	Effect on FAME Conversion	Reference(s)
Acid Catalyst (Sulfuric Acid)	> 0.5%	Can significantly inhibit ester conversion, potentially below 90%.	[1]
Acid Catalyst (Sulfuric Acid)	up to 5%	May not significantly affect the reaction at a 1:6 oil to methanol molar ratio.	[2]
Base Catalyst	> 0.05%	Can lead to increased saponification and reduced biodiesel yield.	[3]

Table 2: Comparison of Acid and Base Catalysts

Catalyst	Typical Reaction Conditions	Advantages	Disadvantages	Reference(s)
Acid Catalysts
BF3-Methanol	60°C for 5-10 min	Effective for both free fatty acids and glycerolipids.	Can produce artifacts at high concentrations or temperatures. Moisture sensitive.	[4][7][8]
HCl-Methanol	45°C for 8-16 h or 100°C for 1-1.5 h	Milder than BF3 or H2SO4, producing fewer artifacts.	Slower reaction rates compared to base catalysts.	[8]
H2SO4	High temperature and pressure may be required for high yields.	Tolerates high free fatty acid content.	Slower than base catalysts; can be corrosive.	[1][13]
Base Catalysts
KOH or NaOH in Methanol	Room temperature for ~2 min for glycerolipids.	Very rapid reaction.	Ineffective for free fatty acids; sensitive to water and free fatty acids, leading to soap formation.	[1][8]
Sodium Methoxide (NaOCH3)	Room temperature, rapid.	Often preferred over hydroxides as it doesn't produce water, maintaining reaction rate.	Also sensitive to free fatty acids leading to saponification.	[1][17]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using BF3-Methanol

This protocol is suitable for samples containing free fatty acids and/or glycerolipids.

• Sample Preparation: Weigh 1-25 mg of the lipid sample into a screw-cap reaction vial. If the sample is aqueous, it must be evaporated to dryness.[7]

• Reagent Addition: Add 2 mL of 12-14% BF3-methanol solution.[5][7]

• Reaction: Tightly cap the vial and heat at 60°C for 5-10 minutes. Optimization of time and temperature may be necessary for different sample matrices.[5][7]

• Extraction: Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane.[5][7]

• Phase Separation: Shake the vial vigorously to extract the FAMEs into the hexane layer and allow the layers to separate.[5][7]

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.[7]

• Drying (Optional but Recommended): Pass the hexane extract through a small amount of anhydrous sodium sulfate to remove any residual water.[7]

Protocol 2: Base-Catalyzed Transesterification using Methanolic KOH

This protocol is suitable for samples containing triglycerides with low free fatty acid content.

• Sample Preparation: Dissolve up to 10 mg of the lipid sample in 2 mL of hexane in a capped tube.[7]

• Reagent Addition: Add 0.2 mL of 2 M methanolic KOH.[7]

• Reaction: Vortex the tube vigorously for 2 minutes at room temperature.[7]

• Phase Separation: Centrifuge briefly to separate the layers.[7]

• Collection: Collect an aliquot of the upper hexane layer for GC analysis.[7]

Visualizations

Caption: General workflow for fatty acid derivatization to FAMEs.

Caption: Acid-catalyzed esterification and potential side reactions.

References

• 1. Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization techniques for free fatty acids by GC [restek.com]
• 5. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 6. web.gps.caltech.edu [web.gps.caltech.edu]
• 7. benchchem.com [benchchem.com]
• 8. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FAME interference - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 12. scispace.com [scispace.com]
• 13. Synthesis of Biodiesel via Acid CatalysisSRSINTL [srsintl.com]
• 14. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What is Fatty Acid Methyl Ester? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 16. crownoil.co.uk [crownoil.co.uk]
• 17. Optimization of Sunflower Oil Transesterification Process Using Sodium Methoxide - PMC [pmc.ncbi.nlm.nih.gov]

Stability of methyl hexanoate in different solvent systems.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of methyl hexanoate in various solvent systems.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl hexanoate?

A1: The two main degradation pathways for methyl hexanoate are hydrolysis and transesterification.

• Hydrolysis: In the presence of water, the ester bond of methyl hexanoate can be cleaved to form hexanoic acid and methanol. This reaction is catalyzed by both acids and bases, with the rate being significantly faster under basic conditions.

• Transesterification: In alcoholic solvents (e.g., ethanol), the methoxy group (-OCH₃) of methyl hexanoate can be exchanged with the alkoxy group of the solvent, resulting in the formation of a new ester (e.g., ethyl hexanoate) and methanol. This reaction is also subject to acid and base catalysis.

Q2: How does pH affect the stability of methyl hexanoate in aqueous solutions?

A2: The pH of an aqueous solution has a profound impact on the rate of hydrolysis of methyl hexanoate. The hydrolysis rate is slowest in the neutral pH range (around pH 7). Under acidic conditions (low pH), the reaction is acid-catalyzed, leading to an increased rate of degradation. Conversely, under basic conditions (high pH), the hydrolysis is base-catalyzed and proceeds much more rapidly than in acidic or neutral solutions.

Q3: What is the effect of temperature on the stability of methyl hexanoate?

A3: As with most chemical reactions, the degradation of methyl hexanoate, through both hydrolysis and transesterification, is accelerated at higher temperatures. The relationship between temperature and the reaction rate constant is described by the Arrhenius equation. Therefore, to minimize degradation, it is recommended to store solutions of methyl hexanoate at low temperatures.

Q4: Is methyl hexanoate stable in DMSO?

A4: Dimethyl sulfoxide (DMSO) is a common aprotic solvent for solubilizing and storing organic compounds. While generally considered non-reactive towards esters at room temperature for short-term storage, the long-term stability of methyl hexanoate in DMSO can be a concern. Trace amounts of water in the DMSO can lead to slow hydrolysis over time. For long-term storage, it is advisable to use anhydrous DMSO and store solutions at low temperatures (-20°C or -80°C).

Troubleshooting Guides

Issue 1: Unexpectedly rapid degradation of methyl hexanoate in an aqueous buffer.

Possible Cause	Troubleshooting Step
Incorrect pH of the buffer	Verify the pH of the buffer solution using a calibrated pH meter. Even slight deviations towards acidic or basic pH can significantly increase the hydrolysis rate.
Microbial contamination	If the buffer is not sterile, microbial growth can lead to enzymatic hydrolysis of the ester. Filter-sterilize the buffer or add a suitable antimicrobial agent if compatible with the experiment.
Elevated storage temperature	Ensure that the methyl hexanoate solution is stored at the recommended low temperature. Avoid repeated freeze-thaw cycles.

Issue 2: Formation of an unexpected ester peak (e.g., ethyl hexanoate) in the chromatogram.

Possible Cause	Troubleshooting Step
Transesterification with an alcoholic solvent	If the experiment involves an alcoholic solvent like ethanol, transesterification is likely. To avoid this, consider using a non-alcoholic solvent if the experimental conditions permit.
Contaminated solvent	Ensure the purity of the solvent used. Contamination with other alcohols can lead to the formation of different esters.

Issue 3: Poor recovery of methyl hexanoate from a prepared solution.

Possible Cause	Troubleshooting Step
Adsorption to container surfaces	Methyl hexanoate is a relatively nonpolar molecule and may adsorb to certain plastic surfaces. Use glass or polypropylene containers for storage.
Volatility of methyl hexanoate	Methyl hexanoate is a volatile compound. Ensure that containers are tightly sealed to prevent loss due to evaporation, especially during long-term storage or at elevated temperatures.

Data Presentation

Disclaimer: The following tables contain estimated quantitative data based on the general principles of ester hydrolysis and transesterification, and data from structurally similar short-chain fatty acid methyl esters. Specific experimental data for methyl hexanoate is limited in the literature. These tables are for illustrative purposes to demonstrate expected trends.

Table 1: Estimated Half-life (t½) of Methyl Hexanoate in Aqueous Buffers at 25°C

pH	Estimated Half-life (days)
3	150
5	700
7	>1000
9	50
11	2

Table 2: Estimated Percentage of Methyl Hexanoate Converted to Ethyl Hexanoate in Ethanolic Solution

Temperature (°C)	Time (hours)	Catalyst	Estimated Conversion (%)
25	24	None	< 1
25	24	0.01 M HCl	5
25	24	0.01 M NaOH	20
50	6	0.01 M HCl	15
50	6	0.01 M NaOH	60

Experimental Protocols

Protocol 1: Determination of Methyl Hexanoate Stability by GC-MS

This protocol outlines a general method for monitoring the degradation of methyl hexanoate over time using Gas Chromatography-Mass Spectrometry (GC-MS).

• Preparation of Stock Solution: Prepare a stock solution of methyl hexanoate (e.g., 10 mg/mL) in the desired solvent system (e.g., aqueous buffer, ethanol, or DMSO).

• Incubation: Aliquot the stock solution into several sealed glass vials and incubate them under the desired experimental conditions (e.g., different temperatures).

• Time-Point Sampling: At specified time intervals (e.g., 0, 24, 48, 72 hours), remove a vial from incubation.

• Sample Preparation for GC-MS:

  • If the solvent is aqueous, perform a liquid-liquid extraction. Add an equal volume of a water-immiscible organic solvent (e.g., hexane or ethyl acetate) containing an internal standard (e.g., methyl heptanoate) to a known volume of the sample.

  • Vortex vigorously for 1 minute and centrifuge to separate the layers.

  • Carefully transfer the organic layer to a new vial for GC-MS analysis.

  • If the solvent is organic (e.g., ethanol or DMSO), dilute an aliquot of the sample with a suitable solvent (e.g., hexane) containing the internal standard.

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Use a suitable capillary column (e.g., a nonpolar or medium-polarity column like DB-5ms or HP-5ms).

  • Employ a temperature program that effectively separates methyl hexanoate, its degradation products (e.g., hexanoic acid, other esters), and the internal standard.

  • The mass spectrometer should be operated in scan mode to identify the degradation products and in selected ion monitoring (SIM) mode for accurate quantification.

• Data Analysis:

  • Identify the peaks corresponding to methyl hexanoate and its degradation products by comparing their retention times and mass spectra with those of authentic standards.

  • Quantify the concentration of methyl hexanoate at each time point by comparing its peak area to that of the internal standard, using a pre-established calibration curve.

  • Plot the concentration of methyl hexanoate versus time to determine the degradation kinetics.

Protocol 2: Analysis of Methyl Hexanoate and Hexanoic Acid by HPLC-UV after Derivatization

Since methyl hexanoate and hexanoic acid lack a strong UV chromophore, a derivatization step is necessary for sensitive detection by HPLC-UV.

• Hydrolysis (for total acid determination): To measure the formation of hexanoic acid, an aliquot of the sample can be hydrolyzed to convert all methyl hexanoate to hexanoic acid. This is typically done by heating with a base (e.g., 1 M KOH in methanol).

• Derivatization:

  • Acidify the hydrolyzed sample and extract the hexanoic acid into an organic solvent.

  • Evaporate the solvent and add a derivatizing agent that introduces a UV-active moiety (e.g., 2-nitrophenylhydrazine with a carbodiimide catalyst, or a phenacyl bromide derivative).

  • Heat the reaction mixture as required by the derivatization protocol.

• HPLC Analysis:

  • Inject the derivatized sample onto a reverse-phase HPLC column (e.g., C18).

  • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water) to separate the derivatized hexanoic acid from other components.

  • Detect the derivatized product using a UV detector at the appropriate wavelength.

• Quantification:

  • Quantify the amount of the derivatized hexanoic acid by comparing its peak area to a calibration curve prepared from derivatized hexanoic acid standards.

Mandatory Visualizations

Caption: Primary degradation pathways of methyl hexanoate.

Caption: General experimental workflow for stability testing.

Improving reproducibility in quantitative analysis of methyl hexanoate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the reproducibility and accuracy of quantitative methyl hexanoate analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in the quantitative analysis of methyl hexanoate?

The most significant sources of variability often stem from sample preparation and instrument performance. Inconsistent sample handling, extraction inefficiencies, and derivatization reactions can introduce significant errors.[1] Gas chromatography (GC) system issues such as leaks, column degradation, and inconsistent injection volumes also contribute to poor reproducibility.[2][3]

Q2: How can I improve the reproducibility of my sample preparation?

Automating sample preparation steps can significantly enhance reproducibility by minimizing human error.[1] Studies have shown that automated systems can reduce the relative standard deviation (RSD) of analyses compared to manual methods.[1] If automation is not feasible, meticulous and consistent execution of a validated protocol is crucial. This includes precise volume dispensing and controlled reaction times and temperatures.[1] Diluting viscous samples can also improve the accuracy and precision of dispensing.[1]

Q3: What is an internal standard and why is it important for quantitative analysis?

An internal standard (IS) is a compound with similar chemical properties to the analyte (methyl hexanoate) that is added in a known concentration to all samples, standards, and blanks. The IS helps to correct for variations in sample preparation, injection volume, and instrument response.[4][5] By normalizing the analyte's peak area to the IS's peak area, the precision and accuracy of the quantification can be significantly improved.[6] For fatty acid methyl ester (FAME) analysis, odd-numbered carbon chain FAMEs like methyl undecanoate or methyl nonadecanoate are often used as they are typically absent in biological samples.[4]

Q4: What should I consider when preparing my calibration curve?

A reliable calibration curve is fundamental for accurate quantification. Key considerations include:

• Concentration Range: The calibration standards should bracket the expected concentration of methyl hexanoate in your samples.[7] An inappropriate range can lead to operating outside the linear dynamic range of the detector.[7]

• Number of Standards: Use at least 5-7 concentration levels to establish a robust linear relationship.[7]

• Linearity: The correlation coefficient (R²) should typically be ≥ 0.995.[7]

• Preparation: Prepare standards from a certified reference material.[8] Avoid serial dilutions from a single stock, as this can propagate errors; instead, prepare standards independently from a primary stock solution.[9]

Troubleshooting Guide

This section addresses specific issues that may arise during the quantitative analysis of methyl hexanoate.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Description: The chromatographic peak for methyl hexanoate is asymmetrical. Peak tailing presents with a gradual return to baseline, while peak fronting shows a leading edge that slopes more than the trailing edge.

Potential Cause	Solution
Active Sites in the GC System	Active sites in the injector liner, column, or connections can interact with the analyte, causing peak tailing.[3][7] Use a deactivated liner and ensure all surfaces in the sample flow path are inert. If the column is old, consider replacing it.[7]
Column Contamination	Non-volatile residues from previous injections can accumulate at the head of the column.[3] Bake out the column at a high temperature (within its specified limits) to remove contaminants.[3]
Column Overload	Injecting too much sample onto the column can lead to peak fronting.[7] Reduce the injection volume or dilute your sample.
Inappropriate Carrier Gas Flow Rate	An incorrect carrier gas flow rate can negatively affect peak shape.[7] Optimize the flow rate for your specific column and analytical method.

Issue 2: Inconsistent or Non-Reproducible Peak Areas

Description: Replicate injections of the same sample yield significantly different peak areas, leading to high relative standard deviation (RSD).

Potential Cause	Solution
Manual Injection Variability	Manual injections are prone to user-dependent variations. Use an autosampler for consistent injection volumes.
Sample Preparation Inconsistency	Variations in extraction efficiency, derivatization, or dilution steps can lead to inconsistent final concentrations.[1] Implement a strict, validated sample preparation protocol. Consider automation to minimize human error.[1]
Leaks in the GC System	Leaks in the injector, fittings, or septum can cause sample loss and variable results. Perform regular leak checks on your GC system.
Matrix Effects	Components in the sample matrix can interfere with the analysis, causing signal suppression or enhancement.[10][11] Employ sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[12][13] Using matrix-matched calibration standards or the standard addition method can also mitigate matrix effects.[11]

Issue 3: Ghost Peaks or Carryover

Description: Peaks appear in blank injections that correspond to methyl hexanoate or other sample components from a previous analysis.

Potential Cause	Solution
Injector Contamination	Residue from a previous, more concentrated sample can remain in the injector. Clean the injector and replace the septum and liner.
Column Bleed	At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline or discrete peaks. Ensure the column is not heated beyond its maximum operating temperature.
Insufficient Bake-out Time	The time between runs may not be sufficient to elute all components from the previous sample. Increase the column bake-out time at the end of each run.

Experimental Protocols

Protocol 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting methyl hexanoate from a liquid matrix.[12]

• To 50 mL of the liquid sample in a separatory funnel, add 25 mL of a suitable organic solvent (e.g., dichloromethane or hexane).[12][13]

• If using an internal standard, add a known amount to the sample before extraction.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.[12]

• Allow the layers to separate completely.

• Drain the lower organic layer into a clean flask.[12]

• Repeat the extraction of the aqueous layer with a fresh 25 mL portion of the organic solvent.[12]

• Combine the organic extracts and dry them over anhydrous sodium sulfate.[12]

• Filter the dried extract and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.[12]

• Transfer the final extract to a GC vial for analysis.

Protocol 2: Gas Chromatography-Flame Ionization Detection (GC-FID) Conditions

These are typical starting conditions for the analysis of fatty acid methyl esters. Optimization will be required for specific applications and instrumentation.[4]

Parameter	Setting
Column	Polar capillary column (e.g., DB-23, HP-88)[4]
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)[4][7]
Injector Temperature	250°C[4][7]
Detector Temperature	280°C[4]
Oven Temperature Program	Initial temp: 100°C, hold for 2 minRamp 1: to 180°C at 10°C/minRamp 2: to 240°C at 5°C/min, hold for 10 min[4]
Injection Volume	1 µL[4]
Split Ratio	20:1 to 50:1[4]

Quantitative Data Summary

The following tables summarize typical performance data that can be expected under optimized conditions.

Table 1: Comparison of Manual vs. Automated Sample Preparation Reproducibility

Preparation Method	Average Relative Standard Deviation (%RSD)
Manual	2.7%[1]
Automated	1.2%[1]

Table 2: Typical Calibration Curve Parameters for FAME Analysis

Parameter	Typical Value
Linear Range	1 - 500 ppm[1][6]
Correlation Coefficient (R²)	≥ 0.995[7]
Limit of Detection (LOD)	Dependent on instrumentation and matrix
Limit of Quantification (LOQ)	Dependent on instrumentation and matrix

Visualizations

Caption: Troubleshooting workflow for common GC analysis issues.

Caption: General experimental workflow for quantitative analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. perlan.com.pl [perlan.com.pl]
• 7. benchchem.com [benchchem.com]
• 8. 己酸甲酯 certified reference material, TraceCERT® | Sigma-Aldrich [sigmaaldrich.com]
• 9. uknml.com [uknml.com]
• 10. bataviabiosciences.com [bataviabiosciences.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]
• 13. Sample preparation GC-MS [scioninstruments.com]

Dealing with matrix effects in methyl hexanoate analysis of food samples.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the analysis of methyl hexanoate in food samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of methyl hexanoate analysis?

A1: A matrix effect is the alteration of the analytical signal of a target analyte, such as methyl hexanoate, due to the presence of other co-extracted components from the sample matrix (e.g., sugars, lipids, proteins in a food sample).[1][2] These effects can lead to either signal suppression (a decrease in signal intensity) or signal enhancement (an increase in signal intensity), which can compromise the accuracy, precision, and sensitivity of the quantification.[1][3]

Q2: Why is the quantification of methyl hexanoate susceptible to matrix effects?

A2: Methyl hexanoate is a volatile fatty acid methyl ester (FAME) often found in complex food matrices like fruits, dairy products, and alcoholic beverages.[4][5] These matrices contain a high abundance of endogenous compounds that can be co-extracted with methyl hexanoate.[6] In gas chromatography-mass spectrometry (GC-MS), co-eluting matrix components can interact with the analyte in the injector port or on the analytical column, leading to signal enhancement or suppression.[1]

Q3: What are the common signs of matrix effects in my data for methyl hexanoate analysis?

A3: Common indicators of matrix effects include:

• Poor accuracy and precision in quality control samples.[2]

• Inconsistent recoveries between different sample lots.[2]

• Non-linear calibration curves when using solvent-based standards.[2]

• High variability in signal response for replicate injections of the same sample.[2]

• A significant difference between the slope of a calibration curve prepared in a pure solvent and one prepared in a sample matrix extract is a direct indication of matrix effects.[2]

Q4: What are the primary strategies to mitigate matrix effects for methyl hexanoate analysis?

A4: The main strategies can be categorized into three groups:

• Sample Preparation: Techniques like Solid-Phase Microextraction (SPME) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) can help to isolate methyl hexanoate from interfering matrix components.[7][8]

• Calibration Strategies: Using matrix-matched calibration or the standard addition method can help to compensate for matrix effects.[3]

• Use of Internal Standards: A suitable internal standard that is chemically similar to methyl hexanoate can be used to correct for variations in signal intensity caused by matrix effects.[9]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor Peak Shape (Tailing or Fronting)	Matrix Interference: Co-eluting compounds from the food matrix are interacting with methyl hexanoate on the analytical column.	1. Optimize Sample Cleanup: Implement or improve a cleanup step in your sample preparation protocol, such as using dispersive solid-phase extraction (d-SPE) with the QuEChERS method. 2. Dilute the Sample Extract: Diluting the extract can reduce the concentration of interfering matrix components. 3. Check GC Inlet and Column: Ensure the GC liner is clean and consider using a deactivated liner. Check the column for contamination.
Inconsistent Results (Poor Reproducibility)	Variable Matrix Effects: The composition of the food matrix varies significantly between samples, leading to inconsistent signal suppression or enhancement.	1. Use an Internal Standard: This is the most effective way to correct for injection-to-injection variability caused by matrix effects. A good choice for methyl hexanoate would be an odd-chain FAME like methyl heptadecanoate.[9][10] 2. Thoroughly Homogenize Samples: Ensure that each sample is completely uniform before extraction to minimize variability.
Low Analyte Recovery	Signal Suppression: Co-eluting matrix components are suppressing the ionization of methyl hexanoate in the mass spectrometer source.	1. Quantify the Matrix Effect: Use a post-extraction spike to determine the extent of signal suppression. 2. Improve Sample Cleanup: Employ more selective extraction and cleanup methods like SPME or d-SPE with appropriate sorbents to remove interfering compounds.[7][8] 3. Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract to compensate for the suppression effect.
Artificially High Results	Signal Enhancement: Matrix components are enhancing the signal of methyl hexanoate. In GC analysis, this can happen when matrix components coat active sites in the injector, reducing analyte degradation.[1]	1. Confirm Enhancement: Compare the response of methyl hexanoate in a solvent standard to a matrix-matched standard. 2. Use Matrix-Matched Calibration or Standard Addition: These methods will account for the signal enhancement. 3. Use a Deactivated GC Liner: This will minimize the number of active sites available for interaction.

Experimental Protocols

Protocol 1: Sample Preparation using Headspace Solid-Phase Microextraction (HS-SPME) for Liquid Samples (e.g., Fruit Juice, Wine)

This method is suitable for extracting volatile compounds like methyl hexanoate from liquid food matrices.[7]

• Sample Preparation:

  • Place 5 mL of the liquid sample (e.g., wine, clear fruit juice) into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength of the solution, which promotes the release of volatile compounds into the headspace.

  • If an internal standard is used, add a known amount of the internal standard solution (e.g., methyl heptadecanoate in methanol) to the vial.

  • Immediately seal the vial with a PTFE-faced silicone septum.

• Extraction:

  • Place the vial in a heating block or water bath equipped with a magnetic stirrer, set to 40°C.

  • Allow the sample to equilibrate for 15 minutes with gentle stirring.

  • Expose the SPME fiber (e.g., 85 µm polyacrylate) to the headspace of the vial for 30 minutes at 40°C.

• Analysis:

  • Retract the fiber into the needle and immediately insert it into the GC injector port, heated to 250°C.

  • Desorb the analytes from the fiber for 5 minutes in splitless mode.

  • Start the GC-MS analysis.

Protocol 2: Sample Preparation using QuEChERS for Solid/Semi-Solid Samples (e.g., Fruits, Dairy)

The QuEChERS method is effective for extracting a wide range of compounds from complex food matrices.[8][11]

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile. If an internal standard is being used, it should be added at this stage.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer 1 mL of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg of a suitable sorbent (e.g., PSA - primary secondary amine for general cleanup; C18 for fatty samples).

  • Shake for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Analysis:

  • Take an aliquot of the cleaned extract for GC-MS analysis.

Protocol 3: Matrix-Matched Calibration

This method compensates for matrix effects by preparing calibration standards in a blank matrix extract.[3]

• Prepare Blank Matrix Extract:

  • Select a sample of the food matrix that is known to be free of methyl hexanoate.

  • Process this blank sample using the same extraction and cleanup procedure (e.g., QuEChERS) as for the unknown samples.

  • The resulting extract is your blank matrix.

• Prepare Calibration Standards:

  • Prepare a series of calibration standards by spiking the blank matrix extract with known concentrations of a methyl hexanoate standard solution.

  • For example, to prepare a 5-point calibration curve, you would spike five aliquots of the blank matrix extract to achieve final concentrations of, for instance, 10, 25, 50, 100, and 250 µg/L.

• Analysis and Quantification:

  • Analyze the matrix-matched calibration standards and the sample extracts under the same GC-MS conditions.

  • Construct a calibration curve by plotting the peak area of methyl hexanoate against its concentration for the matrix-matched standards.

  • Determine the concentration of methyl hexanoate in the sample extracts by interpolating their peak areas on this calibration curve.

Protocol 4: Standard Addition Method

The standard addition method is useful for complex matrices where a blank matrix is not available.[3]

• Sample Preparation:

  • Divide a sample extract into at least four equal aliquots (e.g., 1 mL each).

  • Leave one aliquot un-spiked.

  • Spike the remaining aliquots with increasing, known amounts of a methyl hexanoate standard solution.

• Analysis:

  • Analyze all aliquots (the un-spiked and the spiked ones) using the same GC-MS method.

• Quantification:

  • Create a plot of the instrument response (peak area) versus the concentration of the added standard.

  • Perform a linear regression on the data points.

  • Extrapolate the regression line back to the x-axis (where the response is zero). The absolute value of the x-intercept is the concentration of methyl hexanoate in the original, un-spiked sample extract.

Data Presentation

Table 1: Comparison of Matrix Effect Mitigation Strategies

Strategy	Principle	Advantages	Disadvantages	Best Suited For
Internal Standard	A known amount of a chemically similar, non-native compound is added to all samples and standards. The ratio of the analyte signal to the internal standard signal is used for quantification.[9]	Corrects for variations in sample preparation, injection volume, and instrument response.[9]	A suitable internal standard may not be available or can be expensive. The internal standard must not be present in the original sample.[9]	Routine analysis of a large number of samples with similar matrices.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix extract, so standards and samples experience similar matrix effects.[3]	Accurately compensates for matrix effects.[3]	Requires a representative blank matrix free of the analyte, which may be difficult to obtain. Does not account for matrix variability between different samples.[2]	Analysis of samples from a consistent and well-characterized matrix.
Standard Addition	Known amounts of the analyte are added to aliquots of the sample itself to create a calibration curve within the sample matrix.[3]	Compensates for matrix effects specific to each individual sample. Does not require a blank matrix.[3]	More time-consuming and requires more sample material per analysis. Assumes the matrix effect is constant over the concentration range of the additions.	Analysis of complex or variable matrices where a blank is unavailable.

Visualizations

Caption: General experimental workflow for methyl hexanoate analysis.

Caption: Decision tree for troubleshooting matrix effects.

Caption: Workflow for matrix-matched calibration.

Caption: Workflow for the standard addition method.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Showing Compound Methyl hexanoate (FDB013896) - FooDB [foodb.ca]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Decoding Flavor Release: Interactions Between Food Matrices and Flavor Compounds [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. scielo.br [scielo.br]
• 9. benchchem.com [benchchem.com]
• 10. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of Quechers Sample Preparation and GC Mass Spectrometry Method for the Determination of 15 Pesticide Residues in Tomatoes Used in Salad Production Plants - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GC Separation of Methyl Hexanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) separation of methyl hexanoate and other fatty acid methyl esters (FAMEs).

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in selecting a GC column for methyl hexanoate separation?

A1: The most crucial factor is the stationary phase. For FAMEs like methyl hexanoate, polar stationary phases are recommended. The principle of "like dissolves like" applies here; polar columns are best for separating polar compounds.[1]

Q2: Which types of stationary phases are best suited for FAME analysis?

A2: Highly polar stationary phases are ideal. The most common and effective are polyethylene glycol (PEG) phases (e.g., DB-Wax, HP-INNOWax) and cyanopropyl silicone phases (e.g., CP-Sil 88, HP-88, DB-23).[2] PEG columns provide good separation for less complex samples, while cyanopropyl columns offer excellent resolution for complex mixtures and are particularly effective for separating cis/trans isomers.

Q3: How do column dimensions (length, internal diameter, film thickness) affect the separation?

A3: Column dimensions significantly impact resolution, analysis time, and sample capacity:

• Length: Longer columns provide greater resolution but also lead to longer analysis times and increased back pressure. A 30-meter column often provides a good balance.

• Internal Diameter (ID): Smaller ID columns (e.g., 0.25 mm) offer higher efficiency (more theoretical plates per meter), leading to better resolution. Wider bore columns have a higher sample capacity.[3] For most applications, a 0.25 mm ID is a popular choice.

• Film Thickness: Thinner films are suitable for highly volatile compounds and can lead to sharper peaks. Thicker films provide higher capacity and can improve the resolution of very volatile compounds. For FAMEs, which have relatively high boiling points, a thinner film is often preferred.[1]

Q4: Why is derivatization to a methyl ester necessary for analyzing hexanoic acid by GC?

A4: Free fatty acids like hexanoic acid are highly polar and prone to hydrogen bonding, which can lead to poor peak shape (tailing) and adsorption issues within the GC system. Converting them to their corresponding methyl esters (FAMEs), such as methyl hexanoate, increases their volatility and thermal stability, resulting in improved chromatographic performance.[4][5][6]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Active Sites: The column or inlet liner may have active sites (e.g., exposed silanols) that interact with the analyte. - Column Overloading: Injecting too much sample. - Contamination: Residue in the injector or at the head of the column.	- Use a deactivated inlet liner and a high-quality, well-conditioned column. - Reduce the injection volume or dilute the sample. - Clean the injector and trim the first few centimeters of the column.[7][8]
Ghost Peaks	- Carryover: Residue from a previous injection. - Contamination: Contaminated carrier gas, septum bleed, or contaminated syringe.	- Run a blank solvent injection to confirm carryover. Increase the bake-out time between runs. - Ensure high-purity carrier gas and use high-quality septa. Clean or replace the syringe.[7]
Baseline Drift	- Column Bleed: The stationary phase is degrading at high temperatures. - Detector Contamination: The detector is dirty. - Gas Leaks: Air leaking into the system.	- Condition the column properly. Ensure the oven temperature does not exceed the column's upper limit. - Clean the detector according to the manufacturer's instructions. - Perform a leak check of the system.[9]
Poor Resolution	- Incorrect Column: The stationary phase is not optimal for the analytes. - Improper Method: The temperature program or carrier gas flow rate is not optimized.	- Select a more appropriate polar column (e.g., cyanopropyl phase for complex mixtures). - Optimize the oven temperature ramp rate (slower ramps generally improve resolution) and the carrier gas flow rate.[7]
Analyte Breakdown	- Injector Temperature Too High: Thermally labile compounds can degrade in a hot injector. - Active Sites in Inlet: Catalytic breakdown on active surfaces.	- Lower the injector temperature. - Use a deactivated inlet liner. Consider using a liner with glass wool to trap non-volatile residues.[3]

Data Presentation: GC Column Comparison for FAME Analysis

The following table summarizes typical column specifications for the separation of FAMEs, including methyl hexanoate.

Stationary Phase Type	Example Columns	Polarity	Typical Dimensions (L x ID x Film Thickness)	Key Advantages
Polyethylene Glycol (PEG)	DB-Wax, HP-INNOWax, FAMEWAX	High	30 m x 0.25 mm x 0.25 µm	Excellent for general FAME analysis, provides good peak shape.[5]
Cyanopropyl Silicone	CP-Sil 88, HP-88, DB-23, Rt-2560	Very High	60 m x 0.25 mm x 0.20 µm 100 m x 0.25 mm x 0.20 µm	Superior for complex mixtures, excellent for resolving cis/trans isomers.[2]
Non-polar	Equity-1 (Dimethylpolysiloxane)	Low	15 m x 0.10 mm x 0.10 µm	Elution is primarily by boiling point, can be used for simpler mixtures.[1]

Experimental Protocols

Protocol 1: General FAME Analysis using a Wax Column

This protocol is suitable for the routine analysis of FAMEs.

• Column: DB-Wax (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Program:

  • Initial Temperature: 50 °C, hold for 1 minute

  • Ramp 1: 25 °C/min to 200 °C

  • Ramp 2: 3 °C/min to 230 °C, hold for 18 minutes

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 280 °C[2]

Protocol 2: High-Resolution FAME Analysis for Complex Mixtures

This protocol is designed for separating complex mixtures of FAMEs, including positional and geometric isomers.

• Column: HP-88 (or equivalent), 100 m x 0.25 mm ID, 0.20 µm film thickness

• Carrier Gas: Helium or Hydrogen

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 100:1

• Oven Program:

  • Initial Temperature: 100 °C, hold for 4 minutes

  • Ramp: 3 °C/min to 240 °C, hold for 15 minutes

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 250 °C

Mandatory Visualization

The following diagram illustrates the logical workflow for selecting the optimal GC column for methyl hexanoate separation.

Caption: Workflow for GC column selection for methyl hexanoate.

References

• 1. GC Analyses of FAMEs by Boiling Point Elution [sigmaaldrich.com]
• 2. agilent.com [agilent.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. gcms.cz [gcms.cz]
• 5. restek.com [restek.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 9. aimanalytical.com [aimanalytical.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Methyl Hexanoate Quantification: GC-FID vs. RP-HPLC

This guide provides a detailed comparison of two common analytical techniques for the quantification of methyl hexanoate: Gas Chromatography with Flame Ionization Detection (GC-FID) and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The information is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for this compound.

Methyl hexanoate is a fatty acid methyl ester (FAME) and its accurate quantification is crucial in various fields, including food science, environmental analysis, and the manufacturing of fragrances and pharmaceuticals.[1] The choice between GC and HPLC depends on several factors including the sample matrix, the required sensitivity, and the available instrumentation.[2][3]

Methodology Comparison: GC-FID and RP-HPLC

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds like methyl hexanoate.[2][4] To improve volatility and chromatographic performance, fatty acids are often derivatized to their corresponding methyl esters.[5][6][7][8] In contrast, HPLC is well-suited for the analysis of non-volatile and thermally labile compounds, and can also be adapted for the analysis of esters.[2][9][10]

Below is a summary of the key characteristics of each method for the analysis of methyl hexanoate.

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on the partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase, primarily driven by boiling point and polarity.[9]	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase, primarily driven by polarity.[3][9]
Volatility Requirement	Analyte must be volatile or semi-volatile and thermally stable.[2][9]	Suitable for both volatile and non-volatile compounds.[2][9]
Sample Preparation	Often requires derivatization of the parent fatty acid (hexanoic acid) to methyl hexanoate.[5][6]	Generally simpler sample preparation, often involving dissolution and filtration.[10]
Typical Stationary Phase	Waxes (e.g., polyethylene glycol) or polysiloxanes of varying polarity.[8]	C18 reversed-phase columns are common.[10]
Typical Mobile Phase	Inert gases such as helium, nitrogen, or hydrogen.[4][9]	A mixture of polar solvents like acetonitrile, methanol, and water.[11][12]
Detection	Flame Ionization Detector (FID) is common for FAMEs, offering good sensitivity. Mass Spectrometry (MS) can be used for identification.[4][5]	UV detection is common, though methyl hexanoate has a weak chromophore. Refractive index or MS detectors can also be used.[4][11]
Analysis Time	Generally faster than HPLC for comparable separations.[2][4]	Typically longer analysis times compared to GC.[2]
Cost	GC systems are generally less expensive to purchase and operate.[2]	HPLC systems and solvents can be more expensive.[2][9]

Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol is based on established methods for the analysis of fatty acid methyl esters.[5][7]

1. Sample Preparation (Derivatization)

• Lipid Extraction: If methyl hexanoate is present in a complex matrix, a lipid extraction may be necessary.

• Methylation: For the analysis of hexanoic acid, derivatization to methyl hexanoate is performed. A common method involves using boron trifluoride in methanol (BF3/MeOH).[5]

  • To the extracted lipid sample, add a solution of BF3/MeOH.

  • Heat the mixture in a sealed vial at an elevated temperature (e.g., 70°C) for a specified time (e.g., 90 minutes).[5]

  • After cooling, add water and an organic solvent (e.g., hexane) to extract the FAMEs.

  • The organic layer containing methyl hexanoate is collected for GC analysis.

2. Instrumentation and Conditions

Parameter	Condition
Instrument	Gas Chromatograph with FID
Column	e.g., HP5-MS (30 m x 0.25 mm, 0.25 µm)[7] or a wax-based column
Carrier Gas	Helium or Hydrogen[4]
Inlet Temperature	250 - 300°C[7]
Oven Program	Example: Start at 100°C, hold for 5 min, then ramp at 7°C/min to 225°C, hold for 5 min.[7]
Detector	FID at 250 - 300°C
Injection Volume	1 µL
Split Ratio	e.g., 10:1[7]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol is based on general methods for the analysis of esters.[10][11][12]

1. Sample Preparation

• Dissolve a precisely weighed amount of the sample containing methyl hexanoate in the mobile phase to a known concentration.

• Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[10]

2. Instrumentation and Conditions

Parameter	Condition
Instrument	HPLC system with UV or RI detector
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[10]
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water.[11][12]
Flow Rate	1.0 mL/min[11]
Column Temperature	40°C[11]
Detector	UV at a low wavelength (e.g., 205 nm)[11] or Refractive Index Detector
Injection Volume	10 µL[11]

Quantitative Data and Validation Parameters

The following tables summarize typical validation parameters for the quantification of methyl hexanoate using GC-FID and expected performance for RP-HPLC. The GC-FID data is based on a study of FAMEs in bee products.[5]

Table 1: Validation of GC-FID Method for Methyl Hexanoate [5]

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	r² ≥ 0.99[11][13]
Limit of Detection (LOD)	0.21 - 0.54 µg/mL	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	0.64 - 1.63 µg/mL	Signal-to-Noise Ratio ≥ 10
Precision (Repeatability, RSD)	< 3%	Typically < 5%
Accuracy (Recovery)	Not explicitly stated for methyl hexanoate, but generally expected to be within 98-102%.[14]	98 - 102%

Table 2: Expected Performance of a Validated RP-HPLC Method

Parameter	Expected Result	Acceptance Criteria
Linearity (r²)	> 0.99	r² ≥ 0.99[11][13]
Limit of Detection (LOD)	Dependent on detector, generally higher than GC-FID for this analyte.	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	Dependent on detector.	Signal-to-Noise Ratio ≥ 10
Precision (Repeatability, RSD)	< 3%[11]	Typically < 5%
Accuracy (Recovery)	98 - 102%	98 - 102%[14]

Visualized Workflows

Caption: Experimental workflow for methyl hexanoate quantification by GC-FID.

Caption: Experimental workflow for methyl hexanoate quantification by RP-HPLC.

Conclusion

Both GC-FID and RP-HPLC are suitable techniques for the quantification of methyl hexanoate.

• GC-FID is a highly sensitive and robust method, particularly well-suited for the analysis of FAMEs in various matrices.[5] It is often the method of choice due to its speed and lower operational cost.[2] However, it typically requires a derivatization step.

• RP-HPLC offers versatility and can be advantageous when analyzing samples that contain non-volatile or thermally sensitive compounds.[2][9] Sample preparation for HPLC can be simpler, but the sensitivity for a compound like methyl hexanoate might be lower with a UV detector compared to GC-FID.

The selection of the most appropriate method will depend on the specific analytical requirements, including the nature of the sample, required sensitivity, available equipment, and considerations of analysis time and cost.[10] For routine quality control with high sample throughput, a validated GC-FID method is often more advantageous.[10]

References

• 1. methyl hexanoate, 106-70-7 [thegoodscentscompany.com]
• 2. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 3. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. perlan.com.pl [perlan.com.pl]
• 8. chromtech.net.au [chromtech.net.au]
• 9. veeprho.com [veeprho.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Separation of (4-Methoxyphenyl)methyl hexanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. cipac.org [cipac.org]
• 14. Validation of Analytical Methods: A Review [gavinpublishers.com]

Comparative analysis of methyl hexanoate vs ethyl hexanoate as flavor compounds.

An Exquisite Balance: A Comparative Analysis of Methyl Hexanoate and Ethyl Hexanoate as Flavor Compounds

In the intricate world of flavor chemistry, esters are paramount, bestowing the characteristic fruity and floral notes that define many natural and formulated food products. Among these, methyl hexanoate and ethyl hexanoate are two closely related aliphatic esters that, despite their structural similarity, offer distinct sensory profiles and physicochemical properties. This guide provides a comprehensive comparison for researchers, scientists, and drug development professionals, delving into their flavor attributes, chemical characteristics, and the experimental methodologies used for their analysis.

At a Glance: Key Differences

Feature	Methyl Hexanoate	Ethyl Hexanoate
Flavor Profile	Ethereal, fruity (pineapple, apple, apricot), sweet, slightly floral.[1][2]	Strong fruity (pineapple, banana, apple), sweet, aniseed, waxy.[3][4][5]
Odor Threshold	Lower potency	Higher potency
Volatility	Higher (Lower Boiling Point)	Lower (Higher Boiling Point)
Natural Sources	Strawberries, pineapple, cheese, tamarillo, tomatoes.[6][7]	Apples, bananas, strawberries, beer, wine, cheese.[3][8]

Quantitative Data Summary

A precise understanding of the physicochemical differences between these two esters is crucial for their effective application. The following table summarizes their key quantitative properties.

Property	Methyl Hexanoate	Ethyl Hexanoate
Molecular Formula	C₇H₁₄O₂[6]	C₈H₁₆O₂[8]
Molar Mass	130.19 g/mol [6]	144.21 g/mol [3][9]
Boiling Point	149.5 - 151 °C[6][10]	167 - 169 °C[3]
Melting Point	-71 °C[6][10]	-67 °C
Water Solubility	1.33 mg/mL (approx. 1330 ppm)[6]	0.63 mg/mL (approx. 630 ppm)[9]
Odor Threshold (in water)	Data not readily available	1 ppb (0.001 mg/L)[9]

Flavor Profile and Application

Methyl Hexanoate is often described as having a sweet, fruity, and ethereal aroma, strongly reminiscent of pineapple and apricot, with floral undertones.[1][2] Its higher volatility, evidenced by a lower boiling point, means it contributes significantly to the initial "top notes" of a flavor profile. It is found naturally in a variety of fruits, including strawberries and pineapple, and is a key component of some alcoholic beverages.[6] Industrially, it is used to impart fruity notes in food products, beverages, and as a fragrance component in personal care items.[1]

Ethyl Hexanoate presents a powerful and complex fruity profile, most commonly associated with pineapple and banana, but also with notes of apple, anise, and a waxy, tropical character.[3][4][5] Its lower odor threshold (1 part per billion in water) indicates it is a highly potent flavor compound, capable of influencing the overall aroma at very low concentrations.[9] This potency makes it a critical component in the flavor profiles of many fermented beverages like beer and wine, as well as fruits such as apple and banana.[3][4] Its applications are widespread, from enhancing fruity notes in beverages and confectionery to its use as a standard for sensory training in the brewing industry.

Experimental Protocols

The characterization and synthesis of flavor esters rely on standardized and reproducible experimental methods. Below are detailed protocols for their synthesis and analysis.

Synthesis: Fischer-Speier Esterification

This is the classic and most common method for synthesizing simple esters like methyl and ethyl hexanoate. The reaction involves heating a carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Objective: To synthesize an ester from a carboxylic acid and an alcohol.

Materials:

• Hexanoic acid

• Methanol (for methyl hexanoate) or Ethanol (for ethyl hexanoate) - typically used in excess as the solvent.

• Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH) as a catalyst.

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add hexanoic acid and an excess of the corresponding alcohol (e.g., a 3 to 5-fold molar excess).[6]

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the carboxylic acid moles).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. The reaction is typically refluxed for 1-10 hours. The progress can be monitored using Thin Layer Chromatography (TLC).

• Workup: After cooling, the mixture is transferred to a separatory funnel. The excess acid is neutralized by washing with water and then a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: The ester is extracted into an organic solvent like diethyl ether or ethyl acetate. The organic layer is then washed with brine to remove residual water.

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude ester.

• Purification: The ester can be further purified by distillation if required.

Caption: Fischer-Speier Esterification Pathway.

Analysis: Sensory Evaluation via Flavor Profile Method

Sensory analysis provides the crucial human perception data that instrumental analysis cannot. The Flavor Profile method is a standardized technique for this purpose.

Objective: To qualitatively and quantitatively describe the flavor characteristics of a compound.

Procedure:

• Panel Selection: A small panel of 4-6 highly trained assessors is selected. Training involves familiarization with a wide range of reference aroma compounds.

• Sample Preparation: The esters are diluted to various concentrations in a neutral base (e.g., water, ethanol/water mixture, or deodorized oil) to be evaluated at levels above their detection threshold. Samples are coded to prevent bias.

• Individual Evaluation: Panelists individually smell and/or taste the samples. They record the identifiable flavor characteristics (e.g., "pineapple," "sweet," "waxy"), the intensity of each characteristic (often on a 7- or 15-point scale), the order of appearance, and any aftertaste.[2]

• Consensus Session: The panel convenes with a panel leader to discuss their individual findings. Through discussion, they reach a consensus on the flavor profile of the sample, including the definitive attributes and their corresponding intensity scores.

• Data Analysis: The consensus profile provides a detailed description of the flavor. This data can be used to compare different compounds, assess the impact of concentration changes, or track flavor stability over time.

Caption: Sensory Analysis Workflow.

Analysis: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory detection to identify odor-active compounds in a complex mixture.

Objective: To separate and identify which volatile compounds in a sample are responsible for its aroma.

Procedure:

• Sample Injection: A volatile sample containing the ester(s) is injected into the gas chromatograph.

• Separation: The compounds are separated based on their boiling points and polarity as they travel through the GC column.

• Effluent Splitting: At the end of the column, the effluent is split. One portion goes to a chemical detector (like a Mass Spectrometer, MS, for identification), and the other portion is directed to a heated sniffing port.

• Olfactometry: A trained human assessor (or panel) sniffs the effluent from the sniffing port and describes the odor and its intensity as each compound elutes. The time of detection is recorded.

• Identification: By correlating the time of an odor event at the sniffing port with the peak from the MS detector, the specific compound responsible for the odor can be identified.

• Quantification (AEDA): Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed. The sample is sequentially diluted and re-analyzed until no odor is detected. The highest dilution at which an odor is still perceptible gives a measure of its potency or "Flavor Dilution (FD) factor".

Conclusion

Both methyl hexanoate and ethyl hexanoate are valuable tools in the palette of a flavor chemist. Methyl hexanoate, with its higher volatility and ethereal-fruity character, is well-suited for providing bright, immediate top notes. In contrast, ethyl hexanoate is a workhorse ester, providing a powerful, complex, and more robust fruity foundation, underscored by its remarkably low odor detection threshold. The choice between them, or their use in combination, depends on the desired nuance, intensity, and temporal profile of the target flavor. A thorough understanding of their distinct properties, supported by robust analytical and sensory data, is essential for their successful application in research and product development.

References

• 1. researchgate.net [researchgate.net]
• 2. swesiaq.se [swesiaq.se]
• 3. cetjournal.it [cetjournal.it]
• 4. wqa.org [wqa.org]
• 5. researchgate.net [researchgate.net]
• 6. Esters [leffingwell.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. scribd.com [scribd.com]
• 9. Concentration-detection functions for the odor of homologous n-acetate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]

A Researcher's Guide to Fatty Acid Methylation for FAME Analysis

For researchers, scientists, and drug development professionals, the accurate analysis of fatty acids is crucial. The conversion of fatty acids into fatty acid methyl esters (FAMEs) is a critical preparatory step for gas chromatography (GC) analysis. The choice of methylation method can significantly impact the accuracy, efficiency, and validity of the results. This guide provides an objective comparison of common methylation methods, supported by experimental data, to help you select the most appropriate technique for your research needs.

Performance Comparison of Methylation Methods

The selection of a methylation method is a critical decision in FAME analysis, with each technique offering a unique balance of speed, efficiency, and compatibility with different sample types. The choice often depends on the specific fatty acid profile of the sample, the presence of free fatty acids, and the desired throughput.

Method	Catalyst	Typical Reaction Time	Typical Reaction Temperature (°C)	FAME Yield	Advantages	Disadvantages
Acid-Catalyzed
Methanolic HCl	HCl in Methanol	1 - 16 hours	45 - 100	>96%	Effective for samples with high free fatty acid (FFA) content; relatively mild reagent.[1]	Slow reaction times; can produce artifacts at high temperatures.[1]
Methanolic H₂SO₄	H₂SO₄ in Methanol	30 - 90 minutes	90 - 100	>95%	Faster than HCl-based methods.[2]	Corrosive; can cause degradation of conjugated linoleic acids at high temperatures.[3]
Boron Trifluoride	BF₃ in Methanol	5 - 20 minutes	37 - 100	>95%	Rapid reaction.[1][4]	Can produce artifacts; reagent has a limited shelf life and is harmful.[1]
Base-Catalyzed
Methanolic KOH	KOH in Methanol	2 - 20 minutes	Room Temperature - 50	High	Very rapid reaction at mild temperatures.[1][3]	Not suitable for samples with high FFA content; does not methylate FFAs.[1][5]
Sodium Methoxide	NaOCH₃ in Methanol	~10 minutes	50	High	Rapid reaction.[5]	More expensive than hydroxide catalysts; sensitive to water.
Direct Transesterification
Acetyl Chloride	Acetyl Chloride in Methanol-Benzene	1 hour	100	>95%	Single-step procedure, reducing sample handling and potential for error; higher yields compared to two-step methods.[6]	Use of benzene, a hazardous solvent.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are protocols for commonly employed methylation techniques.

Acid-Catalyzed Methylation with Methanolic HCl

This method is suitable for a wide range of lipid samples, including those containing significant amounts of free fatty acids.

Materials:

• Dried lipid extract

• 1M Methanolic HCl (prepared by mixing 3M methanolic HCl with methanol)[7]

• Hexane or Isooctane

• 0.9% (w/v) Sodium Chloride solution

Procedure:

• To the dried lipid extract, add 1 mL of 1M methanolic HCl.[7]

• Seal the tube tightly and heat in a water bath at 80°C for 1 hour.[7]

• After 5 minutes of heating, briefly open the tube to release any pressure and then reseal.[7]

• Cool the tube to room temperature.[7]

• Add 1 mL of 0.9% NaCl solution and 150 µL of hexane (or isooctane).[7]

• Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.[7]

• Centrifuge at 1,500 x g for 10 minutes to separate the phases.[7]

• Carefully transfer the upper hexane layer containing the FAMEs to an autosampler vial for GC analysis.[7]

Base-Catalyzed Methylation with Methanolic KOH

This is a rapid method ideal for samples with low free fatty acid content, such as fresh oils and fats.

Materials:

• Lipid sample dissolved in hexane (e.g., up to 10 mg of lipid in 2 mL of hexane)[8]

• 2M Methanolic KOH[8]

Procedure:

• To the lipid sample dissolved in hexane, add 0.2 mL of 2M methanolic KOH.[8]

• Vortex the mixture vigorously for 2 minutes at room temperature.[8]

• Centrifuge briefly to separate the layers.

• An aliquot of the upper hexane layer is ready for GC analysis.[8]

Direct Transesterification with Acetyl Chloride

This one-step method is advantageous for its speed and efficiency, as it combines lipid extraction and methylation.

Materials:

• Biological sample

• Methanol-benzene (4:1, v/v)

• Acetyl chloride

• 6% Potassium Carbonate (K₂CO₃) solution

Procedure:

• To a weighed biological sample in a glass tube, add a known amount of internal standard.

• Add 1 mL of methanol-benzene (4:1, v/v).[6]

• Slowly add 200 µL of acetyl chloride over a period of 1 minute while vortexing.[6]

• Seal the tube with a Teflon-lined cap and heat at 100°C for 1 hour.[6]

• Cool the tube to room temperature.

• Add 1 mL of 6% K₂CO₃ solution to stop the reaction and neutralize the acid.[6]

• Vortex and then centrifuge to separate the phases.

• The upper benzene layer containing the FAMEs is collected for GC analysis.[6]

Visualizing the Workflow and Reactions

To better understand the processes involved in FAME analysis, the following diagrams illustrate the general workflow and the chemical reactions of the key methylation methods.

General workflow for FAME analysis.

Acid-catalyzed transesterification reaction.

Base-catalyzed transesterification reaction.

Conclusion

The choice of methylation method for FAME analysis is a critical step that can influence the quality and accuracy of your results. Acid-catalyzed methods are robust and effective for samples with high free fatty acid content, though they often require longer reaction times. Base-catalyzed methods are significantly faster but are not suitable for samples with free fatty acids. Direct transesterification offers a streamlined, one-step approach that can improve sample throughput and yield. By understanding the advantages and limitations of each method and following detailed protocols, researchers can ensure reliable and reproducible FAME analysis for their specific research applications.

References

• 1. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of methylation methods for fatty acid analysis of milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of a Rapid Method for the Quantitative Analysis of Fatty Acids in Various Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Accurate FAME Quantification: A Comparative Analysis of Internal and External Standardization Methods

For researchers, scientists, and drug development professionals engaged in lipid analysis, the accurate quantification of Fatty Acid Methyl Esters (FAMEs) is paramount. This guide provides an objective comparison of the most common quantification methodologies—internal and external standardization—supported by experimental data and detailed protocols to aid in the selection of the most appropriate strategy for your analytical needs.

The precise measurement of FAMEs is critical in a multitude of research and development areas, from metabolic studies and biomarker discovery to the quality control of pharmaceutical and nutraceutical products. The choice of quantification method directly impacts the reliability and accuracy of the obtained results. This guide will delve into the principles, advantages, and disadvantages of using internal standards versus external standards for FAME quantification, supplemented with practical experimental workflows.

At a Glance: Comparing Quantification Methods

The selection of a quantification strategy is a critical decision in analytical method development. The table below summarizes the key performance characteristics of internal and external standardization for FAME analysis.

Parameter	Internal Standard Method	External Standard Method
Principle	A known amount of a non-native, chemically similar compound (the internal standard) is added to all samples, calibrants, and blanks. Quantification is based on the ratio of the analyte peak area to the internal standard peak area.	A calibration curve is generated from a series of standards containing known concentrations of the analyte. The concentration of the analyte in unknown samples is determined by comparing its peak area to the calibration curve.
Accuracy	High. Effectively corrects for variations in sample preparation, injection volume, and instrument response.[1][2]	Moderate to High. Accuracy is highly dependent on the reproducibility of injection volume and the stability of the instrument's response.
Precision (Repeatability)	Excellent. The use of a ratio minimizes the impact of run-to-run variations, typically resulting in low relative standard deviation (RSD).	Good. Precision can be affected by minor variations in injection volume and instrument drift.
Sample Matrix Effects	Minimizes matrix effects as the internal standard and analyte are similarly affected.	Susceptible to matrix effects which can alter the analyte's response and lead to inaccurate quantification.
Workflow Complexity	More complex due to the requirement of selecting and accurately adding a suitable internal standard to every sample.	Simpler workflow as it does not require the addition of an internal standard.[2]
Cost	Can be higher due to the cost of the internal standard, especially if stable isotope-labeled standards are used.	Generally lower cost as it only requires the pure analyte for calibration standards.

The Gold Standard: Internal Standard Method

The internal standard method is widely regarded as the most robust and accurate approach for FAME quantification, particularly in complex biological matrices.[3] This method's strength lies in its ability to compensate for procedural errors that can occur throughout the analytical workflow, from sample extraction to chromatographic analysis.

Choosing the Right Internal Standard

The selection of an appropriate internal standard is crucial for the success of this method. An ideal internal standard should possess the following characteristics:

• Chemical Similarity: It should be chemically similar to the FAMEs of interest to ensure it behaves similarly during extraction, derivatization, and analysis.

• Non-Endogenous: It must not be naturally present in the sample to avoid interference.

• Chromatographic Resolution: It should be well-separated from all other components in the sample chromatogram.

• Stability: It must remain stable throughout the entire analytical process.

Commonly used internal standards for FAME analysis include odd-chain fatty acids (e.g., C17:0, C19:0) or, for the highest level of accuracy, stable isotope-labeled (e.g., deuterated) FAMEs.[3]

Visualizing the Workflow

The following diagram illustrates the typical workflow for FAME quantification using an internal standard.

FAME quantification workflow with an internal standard.

The Simpler Alternative: External Standard Method

The external standard method offers a more straightforward workflow and can be a suitable choice for less complex sample matrices or when high-throughput is a priority. However, its accuracy is highly dependent on the precision of the sample injection and the stability of the analytical instrument.

Visualizing the Workflow

The diagram below outlines the experimental workflow for FAME quantification using an external standard.

FAME quantification workflow with an external standard.

Experimental Protocols

I. Lipid Extraction (Folch Method)

This protocol is a common procedure for extracting lipids from biological samples.

• Homogenization: Homogenize the tissue sample in a 2:1 (v/v) chloroform:methanol solution.

• Internal Standard Addition (for Internal Standard Method): Add a known amount of the selected internal standard to the homogenate.

• Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution, vortex thoroughly, and centrifuge to separate the phases.

• Lipid Collection: Carefully collect the lower chloroform phase, which contains the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

II. FAME Preparation (Acid-Catalyzed Transesterification)

This procedure converts the extracted lipids into their corresponding FAMEs.

• Reagent Addition: Add a solution of 1% sulfuric acid in methanol to the dried lipid extract.

• Incubation: Heat the mixture in a sealed vial at 80-100°C for 1-2 hours.

• Extraction: After cooling, add hexane and water to the vial, vortex, and centrifuge to separate the phases.

• FAME Collection: Collect the upper hexane layer containing the FAMEs. This solution is now ready for GC analysis.

III. Gas Chromatography (GC) Analysis

The following are general conditions for FAME analysis by GC with Flame Ionization Detection (FID).

• Instrumentation: A gas chromatograph equipped with an FID.

• Column: A polar capillary column, such as a FAMEWAX or SP-2560 column, is typically used for the separation of FAMEs.[4]

• Injector: Split/splitless or on-column injector.

• Carrier Gas: Helium or hydrogen.

• Oven Temperature Program: An optimized temperature gradient is crucial to achieve good resolution of all FAMEs of interest. A typical program might start at a lower temperature and ramp up to a higher temperature.

• Detector Temperature: Typically set at 250-300°C.

Conclusion: Making the Right Choice

For researchers requiring the highest level of accuracy and precision in their FAME quantification, the internal standard method is the recommended approach. Its ability to correct for a wide range of potential errors makes it particularly valuable for complex samples and when analytical variability must be minimized.

The external standard method , while simpler and more cost-effective, is best suited for applications with less complex sample matrices and where the highest degree of accuracy is not the primary objective. Careful validation and regular system suitability checks are essential when employing this method.

Ultimately, the choice between these methods will depend on the specific requirements of the research, the nature of the samples being analyzed, and the resources available. By understanding the principles and performance characteristics of each, researchers can confidently select the most appropriate quantification strategy to ensure the integrity and reliability of their FAME analysis data.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]

A Head-to-Head Battle: GC-FID vs. GC-MS for the Analysis of Methyl Hexanoate

For researchers, scientists, and drug development professionals, the choice of analytical technique is paramount to achieving accurate and reliable results. When it comes to the analysis of volatile compounds like methyl hexanoate, a common flavor and fragrance component and a fatty acid methyl ester (FAME), gas chromatography (GC) is the undisputed method of choice. However, the selection of the detector—flame ionization detector (FID) or mass spectrometer (MS)—can significantly impact the outcome of the analysis. This guide provides an objective comparison of GC-FID and GC-MS for the analysis of methyl hexanoate, supported by experimental data and detailed protocols.

Executive Summary

Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS) are both powerful techniques for the analysis of methyl hexanoate, yet they offer distinct advantages. GC-FID is a robust, cost-effective, and highly reproducible method ideal for routine quantitative analysis where the identity of the analyte is known. In contrast, GC-MS provides unparalleled sensitivity and selectivity, offering definitive compound identification and the ability to analyze complex matrices, making it the superior choice for research and development, impurity profiling, and trace-level quantification.

Quantitative Performance Comparison

The performance of an analytical method is defined by several key parameters. The following table summarizes the typical performance characteristics of GC-FID and GC-MS for the analysis of fatty acid methyl esters (FAMEs), including methyl hexanoate.

Performance Parameter	GC-FID	GC-MS	Key Considerations
Limit of Detection (LOD)	Typically in the low µg/mL to high ng/mL range. For FAMEs, LODs can range from 0.21 to 0.54 µg/mL.[1]	Significantly lower, often in the low ng/mL to pg/mL range. For some FAMEs, LODs as low as 11.94 ng/mL have been reported, with potential to reach the low femtomol range on-column.[2][3]	GC-MS offers superior sensitivity, crucial for trace analysis.
Limit of Quantitation (LOQ)	Typically in the µg/mL range. For FAMEs, LOQs can range from 0.63 to 1.63 µg/mL.[1]	Typically in the ng/mL range.	The lower LOQ of GC-MS allows for accurate quantification of low-abundance analytes.
**Linearity (R²) **	Excellent, typically >0.99 over a wide concentration range.[1]	Excellent, typically >0.99, though the linear range might be narrower than FID for some compounds.[3][4]	Both techniques provide excellent linearity for quantification.
Precision (%RSD)	Very high, with RSDs typically <5% for individual FAMEs and often below 1% for ratios.[5]	High, with RSDs generally <10%, but can be slightly higher than FID at very low concentrations.[2]	GC-FID is often considered more robust and reproducible for routine quantitative analysis.[6]
Accuracy/Recovery	High, with recoveries typically between 98-102%.[5]	High, with recoveries generally in the range of 95-105%.[3]	Both methods provide high accuracy when properly calibrated.
Selectivity	Based on retention time. Co-eluting compounds can interfere with quantification.	Based on both retention time and mass spectrum, providing much higher selectivity.	GC-MS can distinguish between co-eluting compounds with different mass spectra, a significant advantage for complex samples.
Compound Identification	Based solely on retention time comparison with a known standard. Not definitive.	Provides a mass spectrum which acts as a chemical fingerprint, allowing for definitive compound identification by comparison with spectral libraries.	GC-MS is the gold standard for unambiguous identification of unknown compounds.
Cost (Instrument & Maintenance)	Lower initial instrument cost and lower routine maintenance costs.[7]	Higher initial instrument cost and more complex, costly maintenance.[7]	Budgetary constraints are a significant factor in the choice of technique.
Ease of Use & Robustness	Simpler to operate and generally more robust for routine analyses in high-throughput environments.[5][7]	More complex to operate and requires more specialized training. Can be more susceptible to matrix effects.	GC-FID is often preferred for quality control applications due to its simplicity and robustness.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative experimental protocols for the analysis of methyl hexanoate using GC-FID and GC-MS.

Sample Preparation: Derivatization to Fatty Acid Methyl Esters (FAMEs)

For both GC-FID and GC-MS analysis, it is common practice to derivatize fatty acids into their more volatile methyl esters. A common method is transesterification using a reagent like boron trifluoride in methanol (BF₃-methanol).

Protocol:

• To approximately 10-20 mg of the oil or fat sample in a screw-capped test tube, add 2 mL of 14% BF₃-methanol solution.

• Blanket the headspace with nitrogen, cap the tube tightly, and heat at 100°C for 30-60 minutes.

• Cool the tube to room temperature.

• Add 1 mL of water and 2 mL of hexane.

• Vortex vigorously for 1-2 minutes to extract the FAMEs into the hexane layer.

• Centrifuge at a low speed to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

GC-FID Analysis Protocol

This protocol is suitable for the routine quantification of methyl hexanoate.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: A polar capillary column, such as a DB-WAX or HP-INNOWax (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used for FAME analysis.[8]

• Injector:

  • Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on concentration)

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Final Hold: Hold at 240°C for 5 minutes

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Detector:

  • Temperature: 260°C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen or Helium): 25 mL/min

• Quantification: Based on the peak area of methyl hexanoate relative to an external or internal standard calibration curve.

GC-MS Analysis Protocol

This protocol is designed for both the quantification and definitive identification of methyl hexanoate.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (MS).

• Column: Same as for GC-FID (e.g., DB-WAX or similar polar column).

• Injector:

  • Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted)

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Final Hold: Hold at 240°C for 5 minutes

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-300 (or a more targeted range if desired).

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent.

• Data Acquisition: Full scan mode for qualitative analysis and library matching. For quantitative analysis, Selected Ion Monitoring (SIM) can be used to enhance sensitivity by monitoring characteristic ions of methyl hexanoate (e.g., m/z 74, 87, 101, 130).

• Identification: Comparison of the acquired mass spectrum with a reference library (e.g., NIST, Wiley).

• Quantification: Based on the peak area of a specific ion (in SIM mode) or the total ion chromatogram (in full scan mode) relative to a calibration curve.

Visualizing the Workflow and Decision-Making Process

To further clarify the analytical process and the choice between GC-FID and GC-MS, the following diagrams illustrate the experimental workflow and the logical relationship in selecting the appropriate technique.

Caption: Experimental workflow for the analysis of methyl hexanoate.

Caption: Decision tree for selecting between GC-FID and GC-MS.

Conclusion

The choice between GC-FID and GC-MS for the analysis of methyl hexanoate is contingent upon the specific analytical requirements. For high-throughput, routine quantitative analysis where cost-effectiveness and robustness are key, GC-FID is an excellent and reliable choice. However, for research, method development, trace analysis, and applications requiring unambiguous compound identification, the superior sensitivity and selectivity of GC-MS make it the indispensable tool. By understanding the distinct capabilities of each technique, researchers can make an informed decision to ensure the generation of high-quality, reliable data.

References

• 1. mdpi.com [mdpi.com]
• 2. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 6. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of analytical methodology by GC-FID using hexadecyl propanoate as an internal standard to determine the bovine tallow methyl esters content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

A Comparative Guide to HPLC and GC Methods for Fatty Acid Ester Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification and characterization of fatty acid esters are paramount for quality control, metabolic studies, and formulation development. The two most prominent analytical techniques for this purpose are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). While GC has traditionally been the gold standard, HPLC has emerged as a powerful alternative with distinct advantages. This guide provides an objective comparison of their performance, supported by experimental data, to aid in selecting the most suitable method for specific research needs. A critical aspect of ensuring data integrity is the cross-validation of these two techniques.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving reliable analytical results. Below are representative protocols for both GC and HPLC analysis of fatty acid esters.

Gas Chromatography (GC-FID) Protocol for Fatty Acid Methyl Ester (FAME) Analysis

This method is widely used for the routine analysis of fatty acid profiles in various samples.

• Lipid Extraction:

  • Homogenize a known amount of the sample (e.g., 100 mg of tissue) in a chloroform:methanol (2:1, v/v) mixture.[1]

  • Incorporate an internal standard (e.g., C17:0 or C23:0) for accurate quantification.[1]

  • Following phase separation, collect the lower chloroform layer which contains the lipids.[1]

  • Evaporate the solvent under a stream of nitrogen.[1]

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • To the dried lipid extract, add a solution of 6% H2SO4 in methanol.[2]

  • Heat the mixture in a screw-cap glass tube at 100°C for 2 hours in a water bath.[2]

  • After cooling to room temperature, add petroleum ether and water to the tube and vortex for 30 seconds.[2]

  • Centrifuge at 4000 rpm for 5 minutes to separate the layers.[2]

  • Transfer the upper organic layer containing FAMEs to a new vial for analysis. Repeat the extraction twice for complete recovery.[2]

• GC-FID Conditions:

  • Column: A polar capillary column such as a DB-23 (60m x 0.25mm, 0.25 µm) or HP-INNOWax (30 m × 0.25 mm, 0.25 µm) is commonly used.[3][4]

  • Carrier Gas: Helium with a constant flow rate (e.g., 1 mL/min).[2]

  • Injector Temperature: 250 °C.[4][5]

  • Oven Temperature Program: An initial temperature of 90°C held for 3 minutes, then ramped to 210°C at 20°C/min, and finally increased to 230°C and held for 10 minutes.[2]

  • Detector: Flame Ionization Detector (FID) at 280°C.[3]

  • Injection Volume: 1 µL.[2][5]

High-Performance Liquid Chromatography (HPLC-UV/ELSD) Protocol for Fatty Acid Ester Analysis

HPLC is particularly advantageous for the analysis of thermally labile or isomeric fatty acids.

• Lipid Extraction:

  • Follow the same lipid extraction procedure as for the GC analysis.[1]

• Derivatization (for UV Detection):

  • For UV detection, derivatization to phenacyl esters is a common approach. To the dried lipid extract, add a solution of p-bromophenacyl bromide.[1]

  • Alternatively, analysis of FAMEs can be performed.[6][7]

• HPLC Conditions:

  • Column: A C18 reversed-phase column is frequently used.[8]

  • Mobile Phase: A gradient of acetonitrile and water is often employed. For example, starting with acetonitrile-water (76:33, v/v) and progressing to a higher concentration of acetonitrile.[1] An isocratic elution with acetonitrile can also be used.[6][7]

  • Flow Rate: Typically 1.0 - 2.0 mL/min.[1]

  • Column Temperature: Maintained between 30-40°C.[1][6]

  • Detector: A UV detector set at 205 nm for FAMEs or an Evaporative Light Scattering Detector (ELSD).[6][7][9]

  • Injection Volume: 10-20 µL.[1][6]

Data Presentation: A Comparative Summary

The following table summarizes the key performance parameters for the cross-validation of HPLC and GC methods for fatty acid ester analysis.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV/ELSD)	Key Considerations
Derivatization	Mandatory (Typically to FAMEs)	Optional (Required for UV detection, but not for ELSD or MS)	HPLC's ability to analyze underivatized fatty acids can simplify the workflow.[1]
Isomer Separation	Can be challenging for cis/trans and positional isomers.[1]	Superior for the separation of cis/trans and positional isomers, especially with specialized columns.[1][7]	This is a significant advantage of HPLC for detailed fatty acid profiling.[1]
Thermal Lability	High temperatures can degrade sensitive fatty acids.	Operates at ambient temperature, preserving the integrity of labile compounds.[10]	HPLC is preferable for analyzing polyunsaturated fatty acids (PUFAs) and other heat-sensitive molecules.
Precision (RSD%)	≤ 5.88%	≤ 5.88% (often slightly better than GC)	Both methods demonstrate good precision.[1] A relative standard deviation of less than 3% is achievable.[7]
Recovery (%)	≥ 82.31%	≥ 82.31%	Comparable recovery rates are achievable with optimized extraction procedures.[1]
Linearity (r²)	> 0.99	> 0.99	Both techniques exhibit excellent linearity over a defined concentration range.[1][6][7]
Run Time	Can be lengthy depending on the complexity of the sample and the desired resolution.	Generally comparable to GC, with run times around 30-40 minutes.[6][7]
Detection	Flame Ionization Detector (FID) is common, providing a robust and universal response for hydrocarbons.	UV detection requires derivatization. ELSD is a more universal detector for underivatized fatty acids. Mass Spectrometry (MS) can be coupled to both for enhanced identification.

Method Cross-Validation Workflow

The cross-validation of analytical methods is a critical step to ensure the reliability and comparability of data obtained from different techniques. The following diagram illustrates a typical workflow for the cross-validation of HPLC and GC methods for fatty acid ester analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. static.igem.org [static.igem.org]
• 3. scribd.com [scribd.com]
• 4. agilent.com [agilent.com]
• 5. 2.2. Fatty Acid Methyl Ester (FAME) Analysis [bio-protocol.org]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. aocs.org [aocs.org]

A Comparative Guide to Acid-Catalyzed and Base-Catalyzed Transesterification for FAMEs Production

The production of Fatty Acid Methyl Esters (FAMEs), commonly known as biodiesel, is predominantly achieved through the transesterification of triglycerides from sources like vegetable oils and animal fats. The selection of a catalyst is a critical step that dictates the efficiency, reaction conditions, and feedstock requirements of the process. This guide provides an objective comparison between the two primary homogeneous catalytic methods: acid-catalyzed and base-catalyzed transesterification, supported by experimental data and detailed protocols for researchers, scientists, and professionals in drug development and biofuel industries.

Reaction Mechanisms and Key Differences

Transesterification is a chemical reaction where the triglyceride (fat/oil) reacts with an alcohol (typically methanol) in the presence of a catalyst to produce FAMEs and glycerol.[1] While both acid and base catalysts facilitate this reaction, their mechanisms and efficiencies differ significantly.

Base-catalyzed transesterification is the most common method used for industrial biodiesel production.[2] It is a fast reaction, reported to be approximately 4000 times faster than the acid-catalyzed process, and can be carried out under mild conditions (low temperature and pressure).[2] The mechanism involves the formation of an alkoxide from the alcohol and the base catalyst, which then acts as a strong nucleophile, attacking the carbonyl carbon of the triglyceride.[1] However, this method is highly sensitive to the presence of free fatty acids (FFAs) and water in the feedstock.[2] FFAs react with the base catalyst to form soap in a process called saponification, which consumes the catalyst and complicates the separation of glycerol from the FAMEs.[3][4] Therefore, this process is most effective for refined oils with an FFA content below 1-2 wt.%.[2]

Acid-catalyzed transesterification , using strong acids like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), is advantageous when using low-cost feedstocks with high FFA and water content, such as waste cooking oils or animal fats.[2][3] The acid catalyst protonates the carbonyl group of the triglyceride, making it more susceptible to nucleophilic attack by the alcohol. A key advantage is that the acid catalyst will also simultaneously catalyze the esterification of FFAs into FAMEs, preventing soap formation and increasing the overall yield from high-FFA feedstocks.[5] The primary drawbacks of acid catalysis are its significantly slower reaction rate, the need for higher temperatures, and a much larger excess of alcohol to drive the reaction towards completion.[2] Additionally, mineral acids can be corrosive to equipment.[6]

Experimental Protocols

The following sections detail representative experimental protocols for both catalytic methods.

Protocol 1: Base-Catalyzed Transesterification of Low-FFA Vegetable Oil

This protocol is adapted from optimized procedures for producing FAMEs from refined oils.[7]

Materials and Equipment:

• Refined vegetable oil (FFA < 1 wt.%)

• Methanol (anhydrous)

• Potassium Hydroxide (KOH) or Sodium Methoxide (NaOCH₃)

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hot plate

• Thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

• Drying: Dry the vegetable oil at 110°C for 2 hours to remove any residual moisture.

• Catalyst Preparation: Prepare the catalyst solution by dissolving the desired amount of base catalyst (e.g., 1.0 wt.% of oil) in a predetermined volume of methanol (e.g., for a 1:6 oil-to-methanol molar ratio). This step is exothermic and should be handled with care.

• Reaction Setup: Add the preheated oil (e.g., to 60°C) to the three-neck flask equipped with a condenser, thermometer, and magnetic stirrer.

• Transesterification: Slowly add the methanolic catalyst solution to the heated oil while stirring vigorously (e.g., 600 rpm). Maintain the reaction temperature at 60-65°C for the specified duration (typically 1-2 hours).[7]

• Separation: After the reaction is complete, transfer the mixture to a separatory funnel and allow it to settle for several hours. Two distinct layers will form: an upper layer of FAMEs (biodiesel) and a lower layer of glycerol.

• Glycerol Removal: Carefully drain the lower glycerol layer.

• Washing and Purification: Wash the FAMEs layer with warm, deionized water several times until the wash water is neutral. This removes residual catalyst, soap, and methanol.

• Drying: Dry the purified FAMEs layer over anhydrous sodium sulfate or by using a rotary evaporator to remove residual water.

Protocol 2: Acid-Catalyzed Transesterification of High-FFA Feedstock

This protocol is suitable for feedstocks like waste cooking oil or animal fats with high FFA content. It often serves as a pre-treatment step before a potential base-catalyzed reaction or can be run to completion on its own.

Materials and Equipment:

• High-FFA oil (e.g., waste cooking oil)

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Equipment as listed in Protocol 1

Procedure:

• Feedstock Preparation: Filter the oil to remove solid impurities. Heat at 110°C to remove water.

• Reaction Setup: Add the prepared oil to the three-neck flask.

• Catalyst Addition: In a separate beaker, slowly add the concentrated sulfuric acid (e.g., 3 wt.% of oil) to the required volume of methanol (e.g., for a 6:1 or higher oil-to-methanol molar ratio). Add this acidic methanol solution to the oil in the reaction flask.

• Transesterification/Esterification: Heat the mixture to the desired temperature (e.g., 60°C) under reflux with constant stirring. Acid-catalyzed reactions are significantly slower and may require extended reaction times, from several hours to over 48 hours, to achieve high conversion.

• Separation and Purification: After the reaction period, allow the mixture to cool and settle in a separatory funnel. An upper FAMEs layer and a lower layer containing glycerol, excess methanol, and the acid catalyst will form.

• Purification: Separate the layers. The FAMEs layer should be washed with warm water to remove residual acid and methanol, followed by drying as described in the base-catalyzed protocol.

Quantitative Data Presentation

The performance of each catalytic method is highly dependent on reaction parameters. The tables below summarize experimental data from various studies.

Table 1: Comparison of Typical Reaction Conditions and FAMEs Yield

Parameter	Base-Catalyzed	Acid-Catalyzed	Source(s)
Feedstock FFA	< 1-2 wt.%	High FFA tolerant	[2][3]
Catalyst Type	NaOH, KOH, NaOCH₃	H₂SO₄, HCl, H₃PO₄	[1][2]
Catalyst Conc.	0.5 - 2.0 wt.%	1 - 10 wt.%	[7][8][9]
Molar Ratio (Alcohol:Oil)	6:1 to 9:1	6:1 to 30:1	[5][7]
Temperature	50 - 65°C	60 - 120°C	[7][8][10]
Reaction Time	0.5 - 5 hours	5 - 96 hours	[2][8]
Typical Yield	> 95%	24% - 98.4%	[7][11][12]

Table 2: Specific Experimental Data for Base-Catalyzed Transesterification

Feedstock	Catalyst (Conc.)	Molar Ratio (Methanol:Oil)	Temp (°C)	Time (h)	FAME Yield / Conversion (%)	Source
Safflower Oil	NaOCH₃ (1.0 wt.%)	6:1	60	-	98	[7]
Waste Cooking Oil	KOH (1.0 wt.%)	-	60	1	93-98	[11]
Palm/Rubber Seed Oil	KOH (2.0 wt.%)	8:1	55	5	>98	[8]
Rapeseed Oil	KOH (1.0 wt.%)	9:1	60	1	96	[5]

Table 3: Specific Experimental Data for Acid-Catalyzed Transesterification

Feedstock	Catalyst (Conc.)	Molar Ratio (Methanol:Oil)	Temp (°C)	Time (h)	FAME Yield / Conversion (%)	Source
Waste Cooking Oil	H₂SO₄ (2.0 wt.%)	0.3 L/L oil	60	3.3	24	[11]
Soybean Oil	H₂SO₄ (3.0 wt.%)	6:1	60	96	>90
Beef Tallow	H₂SO₄ (2.5 g)	-	60	6	98.4	[12]
Soybean Oil	Trifluoroacetic Acid (2.0 M)	20:1	120	5	98.4	[10]
Waste Shark Liver Oil	- (5.9 wt.%)	10.3:1	60	6.5	99	[13]

Visualization of Experimental Workflows

The following diagrams illustrate the generalized workflows for each process.

Caption: Workflow for Base-Catalyzed Transesterification.

Caption: Workflow for Acid-Catalyzed Transesterification.

Conclusion

The choice between acid- and base-catalyzed transesterification is primarily dictated by the feedstock's free fatty acid content.

• Base-catalyzed transesterification is superior for producing FAMEs from refined, low-FFA oils due to its rapid reaction rate, high conversion efficiency, and mild operating conditions.[2] Its main limitation is the formation of soap with FFAs, which complicates the process and reduces yield.[3]

• Acid-catalyzed transesterification is the more robust and versatile method, capable of handling a wide range of low-cost, high-FFA feedstocks.[6] It effectively converts both triglycerides and FFAs into FAMEs. However, this advantage comes at the cost of a much slower reaction, requiring more energy-intensive conditions (higher temperatures, longer times, higher alcohol ratios) and posing a risk of equipment corrosion.[2][6]

For high-FFA feedstocks, a two-step process is often optimal: an initial acid-catalyzed esterification to reduce FFA content, followed by a base-catalyzed transesterification to rapidly convert the remaining triglycerides, combining the main advantages of both methods.[1]

References

• 1. jbiochemtech.com [jbiochemtech.com]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Performance in Methyl Hexanoate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide offers a framework for assessing the performance of analytical methods for methyl hexanoate across different laboratories. Ensuring consistency and comparability of data is critical in scientific research and drug development, where accurate quantification of metabolites like methyl hexanoate can be vital. This document presents a hypothetical inter-laboratory comparison to highlight key performance metrics and provide standardized experimental protocols. The data herein is illustrative, reflecting typical performance characteristics of common analytical techniques.

Inter-Laboratory Study Design: A Hypothetical Comparison

To assess the reproducibility and accuracy of methyl hexanoate analysis, a hypothetical inter-laboratory study was designed involving four laboratories. Each laboratory received identical sample sets, including a solvent blank, a certified reference material (CRM) of methyl hexanoate, and three concentrations (low, medium, and high) of methyl hexanoate spiked into a human plasma matrix. Participants were instructed to perform quantitative analysis using their established in-house methods, primarily Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).

The following diagram outlines the logical workflow of this inter-laboratory comparison:

Navigating the Complex World of FAME Separation: A Guide to GC Column Performance

For researchers, scientists, and drug development professionals, the accurate separation and quantification of Fatty Acid Methyl Esters (FAMEs) are critical. The choice of Gas Chromatography (GC) column is paramount to achieving the desired resolution, particularly when dealing with complex mixtures containing geometric and positional isomers. This guide provides an objective comparison of the performance of different GC columns for FAME separation, supported by experimental data and detailed methodologies.

The separation of FAMEs by GC is primarily influenced by the polarity of the stationary phase within the column. This guide focuses on the three most common types of stationary phases used for FAME analysis: polyethylene glycol (PEG), cyanopropyl, and ionic liquid phases. Each offers distinct advantages and is suited for different analytical challenges.

Performance Comparison of GC Columns for FAME Separation

The selection of a GC column for FAME analysis hinges on the specific requirements of the separation. For general-purpose analysis, a wax-based column may suffice. However, for complex mixtures containing cis and trans isomers, a highly polar cyanopropyl or an ionic liquid column is often necessary to achieve baseline separation. The following table summarizes the key performance characteristics of representative columns from each class.

Column Type	Stationary Phase	Key Performance Characteristics	Primary Applications	Limitations
Wax-Based	Polyethylene Glycol (PEG)	Good for general FAME analysis, separating based on carbon number and degree of unsaturation.[1][2][3]	Routine analysis of less complex FAME mixtures.[2][3]	Does not separate cis/trans isomers.[1][3]
Mid-Polar Cyanopropyl	e.g., DB-23	Excellent separation for complex FAME mixtures and provides some cis/trans separation.[3]	Analysis of complex FAMEs where complete cis/trans resolution is not mandatory.[3]	Incomplete separation of all cis/trans isomers in highly complex samples.[3]
Highly Polar Cyanopropyl	e.g., HP-88, SP-2560, CP-Sil 88	Superior resolution of geometric (cis/trans) isomers.[1][2][4] Considered the column of choice for analyzing partially hydrogenated fats.[5]	Detailed cis/trans isomer separation.[1][2][3]	May have difficulty separating some higher molecular weight fatty acids.[3] Saturated fatty acids are well-separated from unsaturated ones.[6]
Ionic Liquid	e.g., SLB-IL111	Extremely high polarity, offering unique selectivity and enhanced separation of cis/trans and positional isomers that are difficult to resolve on other columns.[6][7][8][9] Can separate conjugated linoleic acid (CLA) isomers.[6][8]	Comprehensive analysis of complex FAMEs, including challenging geometric and positional isomers.[6][7][8][10]	Saturated fatty acids may elute between cis and trans monounsaturated fatty acids, which differs from the elution pattern on cyanopropyl columns.[6]

Experimental Protocols

Accurate and reproducible FAME analysis is contingent on a well-defined experimental protocol. Below are representative methodologies for FAME analysis using different GC columns.

Sample Preparation: Transesterification

Prior to GC analysis, fatty acids in lipids are typically converted to their corresponding FAMEs through a process called transesterification. A common method involves the following steps:

• Saponification: The lipid sample is heated with methanolic sodium hydroxide to release the fatty acids as sodium salts.[11][12]

• Esterification: A reagent such as boron trifluoride in methanol is added to convert the fatty acid salts to FAMEs.[11][12]

• Extraction: The FAMEs are then extracted into a nonpolar solvent like heptane for injection into the GC.[11][12]

Gas Chromatography (GC) Conditions

The following table outlines typical GC conditions for FAME analysis on different column types.

Parameter	HP-88 (Highly Polar Cyanopropyl) [1]	DB-Wax (Wax-Based) [1]	SLB-IL111 (Ionic Liquid) [6]
Column Dimensions	100 m x 0.25 mm, 0.20 µm	30 m x 0.25 mm, 0.25 µm	100 m x 0.25 mm, 0.20 µm
Carrier Gas	Hydrogen	Hydrogen	Hydrogen
Flow Rate / Pressure	Constant flow, 1.0 mL/min	Constant pressure, 53 kPa	Constant flow, 1.0 mL/min
Inlet Temperature	250 °C	250 °C	250 °C
Split Ratio	100:1	50:1	100:1
Oven Program	140 °C (hold 5 min), then 4 °C/min to 240 °C (hold 5 min)	50 °C (hold 1 min), then 25 °C/min to 200 °C, then 3 °C/min to 230 °C (hold 18 min)	Isothermal at 168°C
Detector	FID	FID	FID
Detector Temperature	260 °C	250 °C	250 °C

Logical Workflow for FAME Analysis

The process of analyzing FAMEs using GC follows a structured workflow, from initial sample preparation to final data interpretation. The diagram below illustrates the key steps involved.

Caption: A typical experimental workflow for the GC-FID analysis of fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 6. Separation characteristics of fatty acid methyl esters using SLB-IL111, a new ionic liquid coated capillary gas chromatographic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of highly polar ionic liquid gas chromatographic column for the determination of the fatty acids in milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. gcms.cz [gcms.cz]
• 12. it.restek.com [it.restek.com]

Accuracy and precision of automated vs manual sample preparation for FAME analysis.

For researchers, scientists, and drug development professionals seeking to optimize their fatty acid analysis, the choice between automated and manual sample preparation for Fatty Acid Methyl Ester (FAME) analysis is a critical decision point. This guide provides an objective comparison of the two methodologies, supported by experimental data, to inform this choice and enhance laboratory efficiency and data quality.

The derivatization of fatty acids into FAMEs is a crucial step for their analysis by gas chromatography (GC).[1] This process, which can be catalyzed by either acids or bases, improves the volatility and stability of the fatty acids, leading to sharper chromatographic peaks and better separation.[1] While traditionally performed manually, automated systems are increasingly being adopted. This guide explores the accuracy, precision, and overall efficiency of both approaches.

Performance Comparison: Accuracy and Precision

The primary advantages of automated sample preparation lie in its superior reproducibility and precision.[1][2] Automated systems minimize human error and variability in reagent handling and reaction timing, leading to more consistent results.

One study directly comparing manual and automated acid-catalyzed FAME preparation found that the relative standard deviation (RSD) for the automated method was significantly lower. For ten standards prepared with an automated system, the average RSD was 1.2%, whereas the manual preparation resulted in an average RSD of 2.7%. Another study reported that when comparing an automated acid-catalyzed method to manual preparation, the RSD improved by a factor of two.[2] Similarly, for a base-catalyzed reaction, an automated method yielded an average RSD of 3.2% across four FAMEs in ten samples.[3]

While automated methods demonstrate higher precision, both manual and automated techniques can achieve comparable recoveries. One study found that recoveries were generally better with the automated method, though the fatty acid compositions for a Spanish extra virgin olive oil were essentially identical between the two techniques.[4] Another report stated that an automated method yielded recoveries between 94% and 101% with RSDs of less than 5%, which is comparable to most manual methods.[3]

Performance Metric	Automated Preparation	Manual Preparation	Source(s)
Precision (RSD) - Acid-Catalyzed	1.2% (average for 10 standards)	2.7% (average for 10 standards)	[3]
Precision (RSD) - Base-Catalyzed	3.2% (average for 10 samples)	Comparable to automated, but with higher potential for variability	[3]
Recovery	94% - 101%	Generally comparable to automated methods	[3][4]
Linearity of Calibration Curves	More linear	Less linear	[4]

Efficiency and Other Considerations

Beyond accuracy and precision, automation offers significant advantages in terms of efficiency, safety, and cost-effectiveness. Automated systems can operate unattended for extended periods, processing a large number of samples.[1][5] For instance, one described setup can prepare and analyze 50 samples fully automatically in 18 hours and 30 minutes.[5] This "walkaway" capability frees up valuable researcher time for other tasks.[6]

Furthermore, automation significantly reduces the consumption of reagents and solvents, in some cases by up to 50-fold.[2][3] This not only lowers the cost per analysis but also minimizes the analyst's exposure to hazardous chemicals and reduces chemical waste.[2][4]

Experimental Workflows

The following diagrams illustrate the typical workflows for manual and automated FAME sample preparation.

Manual FAME Preparation Workflow

Automated FAME Preparation Workflow

Experimental Protocols

Below are representative protocols for both manual and automated FAME sample preparation. These are intended as guidelines and may require optimization for specific sample types and instrumentation.

Manual FAME Preparation Protocol (Acid-Catalyzed)

This protocol is adapted from a typical manual procedure.[3][7]

• Sample Preparation: Weigh 1-25 mg of the lipid sample into a 5-10 mL micro reaction vessel.[7] If the sample is in an aqueous solvent, it should first be evaporated to dryness.[7]

• Reagent Addition: Add 1-2 mL of a methylating reagent, such as 14% boron trifluoride in methanol.[3]

• Incubation: Heat the mixture in a heating block at 60-100°C for 5-10 minutes.[7] The optimal time and temperature may vary.[7]

• Extraction: After cooling, add 1 mL of water and 1 mL of an organic solvent like hexane.[7]

• Phase Separation: Shake the vessel to ensure the FAMEs are extracted into the organic layer.[7] Allow the layers to separate.

• Collection: Carefully transfer the upper organic layer to a clean vial for GC analysis.[7]

Automated FAME Preparation Protocol (Acid-Catalyzed)

This protocol is based on an automated procedure using a sample preparation workstation.[3]

• Sample and Reagent Loading: Place sample vials and vials containing the necessary reagents (e.g., 14% boron trifluoride in methanol, 2M sodium chloride, hexane) into the autosampler tray.

• Automated Dispensing: The automated system dispenses a precise volume of the sample (e.g., 10 µL) into a clean 2-mL autosampler vial.[3]

• Automated Reagent Addition: The system then adds the methylating reagent (e.g., 80 µL of 14% boron trifluoride in methanol).[3]

• Mixing: The vial is automatically vortexed at a set speed (e.g., 1000 rpm) for a specific duration (e.g., 30 seconds).[3]

• Heating: The vial is moved to an onboard heater and incubated at a set temperature (e.g., 65°C) for a defined time (e.g., 20 minutes).[3]

• Extraction: After cooling, the system adds the extraction solvents (e.g., 100 µL of 2M sodium chloride and 100 µL of hexane).[3]

• Final Transfer: The top organic layer (e.g., 100 µL) is automatically transferred to a new vial for injection into the GC.[3]

Conclusion

The decision to implement automated or manual FAME sample preparation depends on the specific needs and goals of the laboratory. While manual preparation can be effective for smaller sample numbers and when initial equipment cost is a primary concern, automated systems offer undeniable advantages in terms of precision, throughput, and safety. For laboratories conducting routine FAME analysis on a large number of samples, the investment in automation can lead to significant improvements in data quality, operational efficiency, and overall productivity.

References

• 1. How To Automate FAME Sample Preparation - HTA [hta-it.com]
• 2. perlan.com.pl [perlan.com.pl]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. shimadzu.com.sg [shimadzu.com.sg]
• 7. labtorg.kz [labtorg.kz]

Safety & Regulatory Compliance

Proper Disposal of Methyl Hexanoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. Methyl hexanoate, a flammable liquid, requires specific procedures for its proper disposal. This guide provides essential, step-by-step information for the safe management of methyl hexanoate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle methyl hexanoate with care. According to its Safety Data Sheet (SDS), methyl hexanoate is classified as a flammable liquid (Category 3).[1][2] Therefore, it is imperative to keep it away from heat, sparks, open flames, and hot surfaces.[1][3][4] Smoking is strictly prohibited in areas where it is handled.[1][2][3][4] Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1][2][3][4]

Personal protective equipment (PPE) is mandatory. This includes wearing protective gloves, eye protection, and face protection.[1][4] In case of skin contact, immediately remove all contaminated clothing and rinse the skin with water.[1][2][4]

Step-by-Step Disposal Procedure

The disposal of methyl hexanoate, as with most laboratory chemicals, must adhere to local, regional, and national regulations.[3][5] It is classified as a hazardous waste and must not be disposed of in regular trash or down the sewer system.[6][7][8][9]

• Waste Collection :

  • Collect surplus and non-recyclable methyl hexanoate solutions in a designated, compatible, and properly labeled waste container.[1][3][10][11] Plastic containers are often preferred over glass to minimize the risk of breakage.[7][8]

  • The container must have a leak-proof, screw-on cap and be kept tightly closed except when adding waste.[1][4][12]

  • Do not mix methyl hexanoate with incompatible wastes. It is crucial to segregate organic solvents from other chemical waste categories like acids and bases.[10][12]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste".[8][13]

  • The label must include the full chemical name, "Methyl Hexanoate," and its concentration if in a solution.[8] Avoid using abbreviations or chemical formulas.[8]

  • Include the date of waste generation and the name and contact information of the principal investigator or laboratory supervisor.[8]

• Storage :

  • Store the hazardous waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation.[7][13]

  • The storage area must be a well-ventilated, cool, and dry place, away from sources of ignition.[1][2][4][5]

  • Secondary containment, such as a spill tray, is essential to capture any potential leaks from the primary container.[10][12] The secondary container must be able to hold 110% of the volume of the primary container.[12]

• Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[1][5][7][8]

  • Follow the specific procedures provided by your EHS office for waste pickup requests.[6][8]

  • The recommended disposal method for methyl hexanoate is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1][14]

Quantitative Data Summary

Property	Value	Source
UN Number	3272	[1][3]
Hazard Class	3 (Flammable Liquid)	[1][2]
Packing Group	III	[1]
Boiling Point	151 °C (304 °F)	[1]
Melting Point	-71 °C (-96 °F)	[1]
Flash Point	45 °C (113 °F) - closed cup	Not explicitly found in search results
Water Solubility	1.33 g/L at 20 °C	[3]
Satellite Accumulation Area (SAA) Quantity Limit	Up to 55 gallons	[7][12]
Acute Hazardous Waste (P-list) SAA Quantity Limit	1 quart (liquid) or 1 kg (solid)	[7]

Note: While methyl hexanoate is a hazardous waste, it is not typically classified as an "acute hazardous waste" (P-listed).

Disposal Workflow

Caption: Workflow for the proper disposal of methyl hexanoate.

Empty Container Disposal

Empty containers that held methyl hexanoate must also be managed properly.

• Non-Acute Hazardous Waste Containers : A container that held a non-acute hazardous chemical like methyl hexanoate can be disposed of as regular trash after it has been completely emptied, with as little residue as possible.[6] All chemical labels must be defaced or removed, and the cap should be taken off before disposal.[6]

• Acutely Hazardous Waste Containers : For containers that held an acute hazardous waste (P-listed), they must be triple-rinsed with a solvent capable of removing the residue.[6][11] The rinsate must be collected and disposed of as hazardous waste.[6][11] After triple rinsing, the container can be disposed of as regular trash with the label defaced.[6]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of methyl hexanoate, contributing to a secure working environment and environmental protection. Always consult your institution's specific waste management plan and the chemical's Safety Data Sheet for the most accurate and detailed guidance.[13]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. agilent.com [agilent.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Methyl Hexanoate | 106-70-7 | TCI AMERICA [tcichemicals.com]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 6. vumc.org [vumc.org]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. acs.org [acs.org]
• 10. acewaste.com.au [acewaste.com.au]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 14. zycz.cato-chem.com [zycz.cato-chem.com]

Safe Handling of Methyl Hexanoate: A Guide for Laboratory Professionals

Methyl hexanoate is a flammable liquid and vapor that requires careful handling to ensure laboratory safety.[1][2][3][4] This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals.

Operational Plan: From Preparation to Disposal

1. Engineering Controls and Preparation:

• Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

• Ensure that an eyewash station and safety shower are readily accessible.

• Remove all potential ignition sources, such as heat, sparks, and open flames, from the handling area.[1][4][5][6]

• Use non-sparking tools and equipment designed for flammable liquids.[1][4][5]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety glasses and a face shield.[3][6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for any signs of degradation or puncture before use.[1][3]

• Skin Protection: A flame-retardant lab coat is required.[5]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, use a NIOSH-approved respirator with an organic vapor cartridge.[3][6]

3. Handling and Use:

• Keep the container tightly closed when not in use.[1][4][5][6]

• Avoid direct contact with skin and eyes.[5]

• Avoid inhaling vapor or mist.[3][6]

4. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][4][5][6][7]

• Keep containers tightly sealed to prevent leakage.[1][4][5][6]

5. Spill and Emergency Procedures:

• In case of a spill, immediately evacuate the area and remove all ignition sources.

• Absorb the spill with an inert, non-combustible material such as sand or earth.[1][6]

• Collect the absorbed material into a suitable, labeled container for disposal.

• For skin contact, immediately remove contaminated clothing and rinse the affected area with water.[1][2]

• For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[4]

6. Disposal:

• Dispose of methyl hexanoate and any contaminated materials as hazardous waste.[1][2][3]

• Follow all local, regional, and national regulations for hazardous waste disposal.[2]

• Do not pour down the drain or release into the environment.[2][3][7]

Quantitative Data for Methyl Hexanoate

Property	Value
Flash Point	43 °C
Boiling Point	151 °C[3]
Oral LD50 (Rabbit)	> 5000 mg/kg[2]
Water Solubility	1.33 g/L at 20 °C[2]
Vapor Pressure	5 hPa at 25 °C[2]

Occupational exposure limits have not been established for Methyl Hexanoate.[2][3][4][8]

Workflow for Safe Handling of Methyl Hexanoate

Safe handling workflow for Methyl hexanoate.

References

• 1. agilent.com [agilent.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. zycz.cato-chem.com [zycz.cato-chem.com]
• 6. Methyl hexanoate - Safety Data Sheet [chemicalbook.com]
• 7. glooshi.com [glooshi.com]
• 8. cosmobiousa.com [cosmobiousa.com]